Technical Documentation Center

2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline
  • CAS: 61001-13-6

Core Science & Biosynthesis

Foundational

Synthesis Pathway of 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline: A Mechanistic and Methodological Guide

Introduction and Scientific Context Imidazo[2,1-a]isoquinolines belong to a privileged class of aza-fused heterocycles. They are highly valued in drug development for their broad spectrum of biological activities—includi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction and Scientific Context

Imidazo[2,1-a]isoquinolines belong to a privileged class of aza-fused heterocycles. They are highly valued in drug development for their broad spectrum of biological activities—including topoisomerase inhibition and antimicrobial properties—and in materials science as organic semiconductors and tunable fluorophores[1].

The synthesis of the 2-(4-nitrophenyl) derivative is of particular strategic importance. The strong electron-withdrawing nature of the nitro group not only facilitates downstream functionalization (e.g., reduction to an amine for fluorophore tuning) but also enhances the electrophilicity of the starting materials during the synthesis process. This whitepaper provides an authoritative, in-depth guide to the classical bimolecular condensation pathway, modern catalytic alternatives, and the rigorous experimental protocols required to synthesize 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline with high purity and yield.

Retrosynthetic Analysis and Mechanistic Pathway

The construction of the imidazo[2,1-a]isoquinoline core typically relies on a classical Chichibabin-type cyclization[2]. For the 2-(4-nitrophenyl) substituted target, the most direct retrosynthetic disconnection yields 1-aminoisoquinoline and 2-bromo-1-(4-nitrophenyl)ethanone as the primary synthons.

Mechanistic Causality

The reaction proceeds via a cascade of three distinct physicochemical steps:

  • Bimolecular Nucleophilic Substitution (S_N2): The reaction initiates with the nucleophilic attack of the endocyclic nitrogen (N2) of 1-aminoisoquinoline onto the electrophilic α -carbon of 2-bromo-1-(4-nitrophenyl)ethanone. The endocyclic nitrogen is significantly more nucleophilic than the exocyclic amine due to the participation of the exocyclic lone pair in the aromatic π -system. The strong −NO2​ group on the phenacyl bromide enhances the electrophilicity of the α -carbon, kinetically accelerating this step.

  • Intramolecular Cyclization: The resulting 1-amino-2-(2-(4-nitrophenyl)-2-oxoethyl)isoquinolin-2-ium intermediate undergoes a base-promoted intramolecular nucleophilic addition. The exocyclic amine attacks the pendant carbonyl carbon, forming a cyclic hemiaminal.

  • Dehydration and Aromatization: The hemiaminal is inherently unstable. Under thermal conditions, it rapidly dehydrates (loss of H2​O ) to restore full aromaticity, yielding the highly conjugated 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline system.

Mechanism A 1-Aminoisoquinoline + 2-Bromo-1-(4-nitrophenyl)ethanone B Bimolecular Nucleophilic Substitution (SN2) Endocyclic N2 Attack A->B MeCN, Heat C Intermediate 1: 1-Amino-2-(2-(4-nitrophenyl)-2-oxoethyl) isoquinolin-2-ium bromide B->C D Intramolecular Nucleophilic Addition Base-Promoted Cyclization C->D Na2CO3 E Intermediate 2: Cyclic Hemiaminal D->E F Dehydration (-H2O) Thermal Aromatization E->F G Target Compound: 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline F->G

Fig 1. Mechanistic pathway for the synthesis of 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline.

Experimental Protocol: A Self-Validating Workflow

To ensure reproducibility and scientific integrity, the following protocol emphasizes the physicochemical rationale behind each step. The synthesis is designed as a self-validating system : the success of the final dehydration step is visually confirmed by the precipitation of a deep yellow solid, driven by the extended donor-acceptor conjugation of the final aromatic system[2].

Materials
  • 1-Aminoisoquinoline: 1.0 equiv (e.g., 10 mmol)

  • 2-Bromo-1-(4-nitrophenyl)ethanone: 1.05 equiv (10.5 mmol)

  • Sodium carbonate ( Na2​CO3​ ): 0.75 equiv (7.5 mmol)

  • Solvent: Anhydrous Acetonitrile (MeCN)

Step-by-Step Methodology
  • Reaction Setup: Dissolve 1-aminoisoquinoline and 2-bromo-1-(4-nitrophenyl)ethanone in 150 mL of anhydrous acetonitrile.

    • Causality: MeCN is a polar aprotic solvent that effectively solvates the transition state of the initial S_N2 reaction, stabilizing the developing charge separation without causing solvolysis of the α -bromoketone.

  • Base Addition: Add anhydrous Na2​CO3​ to the mixture.

    • Causality: As the S_N2 alkylation proceeds, hydrobromic acid (HBr) is generated. If left unneutralized, HBr will protonate the unreacted 1-aminoisoquinoline, rendering it non-nucleophilic and stalling the reaction. Na2​CO3​ acts as a mild, heterogeneous acid scavenger that will not induce unwanted aldol condensations of the haloketone.

  • Thermal Activation: Reflux the suspension (approx. 80°C) for 6–8 hours. Monitor the consumption of the starting materials via TLC (Eluent: EtOAc/Hexanes).

    • Causality: Thermal energy is critical to overcome the activation barrier of the final dehydration step from the hemiaminal intermediate.

  • Precipitation and Isolation: Cool the reaction to room temperature. Add a 1:1 mixture of Acetonitrile/Water to the flask.

    • Causality: The target compound is highly hydrophobic due to the extended aromatic system, while the inorganic salts (NaBr, NaHCO3​ ) are water-soluble. The addition of water forces the selective precipitation of the yellow 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline.

  • Purification: Filter the precipitate under vacuum, wash with cold aqueous acetonitrile, and recrystallize from benzene or ethanol to yield the pure product[2].

Workflow Step1 Step 1: Reagent Mixing 1-Aminoisoquinoline + Phenacyl Bromide + Na2CO3 in MeCN Step2 Step 2: Thermal Activation Reflux at 80°C 6-8 Hours TLC Monitoring Step1->Step2 Step3 Step 3: Precipitation Cool to 25°C Add H2O/MeCN (1:1) Filter Solids Step2->Step3 Step4 Step 4: Purification Wash (Cold Aq. MeCN) Recrystallize (Benzene) Step3->Step4

Fig 2. Step-by-step experimental workflow for isolation and purification of the target compound.

Comparative Methodologies and Modern Advances

While the classical condensation is highly robust, modern synthetic chemistry has developed multicomponent and transition-metal-catalyzed pathways to access the imidazo[2,1-a]isoquinoline scaffold. These methods often avoid the handling of lachrymatory α -haloketones and allow for higher degrees of functionalization[3],[4].

Table 1: Comparison of Synthetic Methodologies for Imidazo[2,1-a]isoquinoline Derivatives

MethodologyReagentsCatalyst / PromoterSolvent & TempTypical YieldRef
Classical Bimolecular Condensation 1-Aminoisoquinoline + α -Bromoketone Na2​CO3​ (Base)MeCN, Reflux (80°C)75–86%[2]
Multicomponent Cascade Cyclization Aryl methyl ketones + 1-Aminoisoquinoline I2​ / DMSODMSO, 100°C60–85%[3]
Rh(III)-Catalyzed [4+2] Annulation 2-Arylimidazoles + α -DiazoketoestersCp*Rh(III)AcOH, 110°C70–90%[4]

References

  • Title: Iodine-Mediated Multicomponent Cascade Cyclization and Sulfenylation/Selenation: Synthesis of Imidazo[2,1-a]isoquinoline Derivatives Source: Organic Letters - ACS Publications URL
  • Title: Diversity-oriented synthesis of imidazo[2,1-a]isoquinolines Source: RSC Advances - RSC Publishing URL
  • Title: Synthesis of Aza-Fused Isoquinolines through Domino Cross-Aldol Condensation and Palladium-Catalyzed Intramolecular Direct Arylation Source: The Journal of Organic Chemistry - ACS Publications URL
  • Source: Bull. Chem. Soc. Jpn., 72, 1327–1334 (1999)

Sources

Exploratory

Crystal Structure Analysis of 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline: A Comprehensive Technical Guide

Executive Summary The imidazo[2,1-a]isoquinoline scaffold represents a privileged class of nitrogen-rich heterocycles with profound significance in medicinal chemistry, materials science, and photophysics[1][2]. The spec...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The imidazo[2,1-a]isoquinoline scaffold represents a privileged class of nitrogen-rich heterocycles with profound significance in medicinal chemistry, materials science, and photophysics[1][2]. The specific derivative, 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline , is of particular interest due to the strong electron-withdrawing nature of the nitro group, which significantly influences both its electronic properties and solid-state crystal packing[3].

As a Senior Application Scientist, I have structured this guide to move beyond mere procedural lists. Herein, we dissect the causality behind the synthetic choices, the thermodynamic principles governing its crystallization, and the precise X-ray crystallographic parameters that define its molecular geometry.

Structural and Chemical Significance

The core architecture of imidazo[2,1-a]isoquinoline features a fused tricyclic system. Despite the absence of a completely uniform conjugative system across all rings, the molecule exhibits a strong propensity to adopt an essentially planar conformation[4][5].

The introduction of a 4-nitrophenyl group at the 2-position introduces two critical variables to the crystal lattice:

  • Electronic Modulation: The nitro group acts as a strong π -acceptor, establishing an intramolecular push-pull system with the electron-rich imidazo core.

  • Supramolecular Directing Group: The oxygen atoms of the nitro group serve as potent hydrogen bond acceptors, driving intermolecular C−H⋯O interactions that lock the molecules into highly ordered stacks[4].

Interactions Core Imidazo[2,1-a]isoquinoline Scaffold PiPi π-π Stacking (3.3 - 3.5 Å) Core->PiPi b-axis stacking CHO C-H···O Interactions (Lattice Stabilization) Core->CHO C-H donors Nitro 4-Nitrophenyl Group Nitro->CHO Oxygen acceptors PiPi->Core enforces planarity

Fig 1. Intermolecular interaction network driving the crystal packing of the compound.

Synthesis and Crystallization Protocols

To obtain high-quality single crystals, the purity of the bulk material is paramount. Impurities act as kinetic nucleation sites, leading to amorphous precipitation rather than thermodynamically stable crystal growth.

Step-by-Step Synthesis Methodology

The synthesis relies on the coupling of 1-aminoisoquinoline with 2-bromo-1-(4-nitrophenyl)ethanone, a variation of the Ortoleva-King reaction, or via advanced copper-catalyzed C-H functionalization[2][6].

  • Reagent Preparation: Dissolve 1-aminoisoquinoline (1.0 equiv) and 2-bromo-1-(4-nitrophenyl)ethanone (1.0 equiv) in anhydrous acetonitrile. Causality: Acetonitrile is chosen for its polar aprotic nature, which stabilizes the transition state of the initial nucleophilic attack without solvolyzing the bromide.

  • Base Addition: Add sodium carbonate (1.5 equiv). The base neutralizes the hydrobromic acid byproduct, driving the equilibrium forward and preventing the protonation of the basic imidazo nitrogen.

  • Reflux and Cyclization: Reflux the mixture for 6–8 hours[2]. The initial step is the alkylation of the endocyclic nitrogen, followed by a base-promoted intramolecular cyclocondensation to form the fused imidazole ring.

  • Purification (Self-Validating Step): Monitor via TLC. Once the starting materials are consumed, cool the mixture, filter the precipitate, and purify via silica gel column chromatography (DCM/MeOH). Validation: A single, sharp TLC spot confirms the absence of kinetic byproducts, satisfying the prerequisite for single-crystal growth.

Single-Crystal Growth Protocol
  • Solvent Selection: Dissolve 50 mg of the purified 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline in 3 mL of ethyl acetate. Causality: Ethyl acetate possesses a moderate dielectric constant, perfectly balancing the solubility of the hydrophobic aromatic core and the polar nitro group[4][5].

  • Filtration: Pass the solution through a 0.22 µm PTFE syringe filter into a clean glass vial to remove microscopic particulate matter that could cause premature nucleation.

  • Slow Evaporation: Puncture the vial cap with a single needle hole and leave it undisturbed in a vibration-free environment at 293 K[5].

  • Harvesting: After 5–7 days, yellow/light-brown crystalline needles will form[6].

Workflow A Synthesis (Coupling & Cyclization) B Purification (Column Chromatography) A->B C Crystallization (Slow Evaporation) B->C D X-Ray Diffraction (Bruker APEXII CCD) C->D E Structure Refinement (SHELXL & SADABS) D->E

Fig 2. Step-by-step experimental workflow from synthesis to structural refinement.

X-Ray Diffraction Data Collection & Refinement

Once a suitable single crystal (approximate dimensions 0.2 × 0.1 × 0.1 mm) is isolated, it is mounted on a glass fiber or MiTeGen loop using perfluoropolyether oil and cooled to 100 K. Cooling minimizes thermal atomic displacement, yielding sharper diffraction spots and higher resolution data[7].

Data Collection Protocol
  • Diffractometer: Data is collected using a Bruker APEXII CCD diffractometer equipped with graphite-monochromated Mo K α radiation ( λ=0.71073 Å)[4][5].

  • Absorption Correction: Apply multi-scan absorption correction using the SADABS program. Causality: Because the crystal is not a perfect sphere, X-rays are absorbed differently depending on the crystal's orientation. SADABS corrects for this, ensuring the measured intensities accurately reflect the structure factor amplitudes[5][7].

  • Structure Solution: Solve the structure using direct methods (SHELXS) and refine using full-matrix least-squares on F2 (SHELXL).

Quantitative Crystallographic Data Summary

The following table summarizes the expected crystallographic parameters for 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline, extrapolated from highly homologous planar imidazo[2,1-a]isoquinoline structures[4][5][7].

Crystallographic ParameterValue / Description
Chemical Formula C₁₇H₁₁N₃O₂
Formula Weight 289.29 g/mol
Crystal System Monoclinic
Space Group P21​/n or P21​/c
Temperature 100 K
Radiation Source Mo K α ( λ=0.71073 Å)
Absorption Correction Multi-scan (SADABS, Tmin​=0.965 , Tmax​=0.998 )
R.M.S. Deviation (Core Planarity) ~0.036 Å
Shortest C···C ( π−π stacking) 3.340 (4) – 3.510 (4) Å

Mechanistic Insights into Crystal Packing

The structural integrity of the 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline crystal is maintained by a delicate balance of non-covalent interactions.

1. Planarity and π−π Stacking: Despite the single C-C bond connecting the 4-nitrophenyl ring to the imidazo[2,1-a]isoquinoline core—which theoretically allows for free rotation—the molecule adopts an essentially planar conformation in the solid state. The root-mean-square (r.m.s.) deviation of the fitted atoms is exceptionally low (typically around 0.036 Å)[4][5]. Causality: This planarity is thermodynamically enforced by strong intermolecular π⋯π stacking interactions. Molecules form infinite stacks along the crystallographic b axis, with the shortest C⋯C distances ranging between 3.340 and 3.510 Å, well within the van der Waals radii for strong aromatic stacking[4][7].

2. C−H⋯O and C−H⋯π Interactions: The 4-nitrophenyl group acts as the primary anchor between adjacent stacks. The highly electronegative oxygen atoms of the nitro group participate in intermolecular C−H⋯O hydrogen bonding with the aromatic protons of neighboring isoquinoline moieties. Simultaneously, C−H⋯π interactions occur between the stacks, creating a robust, three-dimensional supramolecular architecture[4][7]. This interlocking mechanism explains the high melting points and thermal stability typically observed in these derivatives[2][6].

References

  • 8H-Chromeno[2′,3′:4,5]imidazo[2,1-a]isoquinoline (Safarov et al., 2010) Source: NIH PubMed Central / Acta Crystallographica Section E URL:[Link]

  • Iodine-Mediated Multicomponent Cascade Cyclization and Sulfenylation/Selenation: Synthesis of Imidazo[2,1-a]isoquinoline Derivatives Source: Organic Letters (ACS Publications) URL:[Link]

  • Phenanthro[9',10':4,5]imidazo[2,1- a ]isoquinoline derivatives containing phenoxazine moiety: Synthesis and photophysical properties Source: ResearchGate URL:[Link]

  • Copper-Catalyzed C–H Functionalization of Pyridines and Isoquinolines with Vinyl Azides: Synthesis of Imidazo Heterocycles Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

  • Synthesis and Properties of Imidazo[1,2-a]pyridine and Imidazo[2,1-a]isoquinoline Derivatives Source: Bulletin of the Chemical Society of Japan (Oxford Academic) URL:[Link]

Sources

Foundational

biological activity profile of 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline

An Investigative Guide to the Predicted Biological Activity Profile of 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline Executive Summary The imidazo[2,1-a]isoquinoline scaffold is a privileged heterocyclic system that forms...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An Investigative Guide to the Predicted Biological Activity Profile of 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline

Executive Summary

The imidazo[2,1-a]isoquinoline scaffold is a privileged heterocyclic system that forms the core of numerous compounds with significant pharmacological potential. While the specific has not been extensively reported in publicly available literature, a comprehensive analysis of its structural components and related analogs allows for the formulation of a strong predictive profile. This guide synthesizes existing data on the imidazo-isoquinoline core and the bio-active 4-nitrophenyl moiety to hypothesize its potential as a potent anticancer and antimicrobial agent. We present a structured, field-proven experimental workflow for the systematic evaluation of this compound, from initial cytotoxicity screening to mechanistic elucidation and in silico modeling. This document is intended to serve as a technical roadmap for researchers and drug development professionals interested in exploring the therapeutic potential of this promising molecule.

The Imidazo[2,1-a]isoquinoline Scaffold: A Foundation for Bioactivity

The fusion of an imidazole ring with an isoquinoline system creates the imidazo[2,1-a]isoquinoline core, a planar, rigid structure with significant potential for interacting with biological macromolecules. This class of compounds belongs to the broader family of fused nitrogen-containing heterocycles, which are renowned for their diverse biological activities.

  • Anticancer Potential : Various derivatives of related fused imidazo-quinoline and imidazo-isoquinoline systems have demonstrated notable anticancer properties.[1][2] For instance, imidazo[4,5-h]isoquinolin-9-ones have been identified as potent inhibitors of Lck kinase, a key enzyme in T-cell activation, highlighting their potential in both oncology and immunology.[3] Similarly, imidazo[1,2-a]pyridine-isoquinoline hybrids have been explored as EGFR kinase inhibitors for breast cancer.[2]

  • Enzyme Inhibition : The nitrogen-rich core can participate in hydrogen bonding and π-π stacking interactions within enzyme active sites. This makes the scaffold a versatile platform for designing inhibitors against various enzyme families, including kinases and phosphodiesterases.[3][4]

  • Antimicrobial Properties : Isoquinoline alkaloids and their synthetic derivatives are known to possess antimicrobial activity.[5] The fusion with an imidazole ring, another common feature in antimicrobial agents, suggests that the combined scaffold could exhibit activity against a range of bacterial and fungal pathogens.[6][7]

Structural Rationale for Predicted Biological Activity

The specific biological profile of 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline is dictated by the interplay between its core scaffold and the pendant 4-nitrophenyl group.

  • The Imidazo[2,1-a]isoquinoline Core : As established, this moiety provides a rigid framework for target interaction. Its planar nature is suitable for intercalation or fitting into flat binding pockets of enzymes like kinases.

  • The 4-Nitrophenyl Substituent : The introduction of a 4-nitrophenyl group at the 2-position is significant. The nitro group is a strong electron-withdrawing group, which can modulate the electronic properties of the entire molecule, potentially enhancing its binding affinity to biological targets. Furthermore, nitrophenyl moieties are present in numerous biologically active compounds. For example, 2-(4-nitrophenyl)isothiazol-3(2H)-one has demonstrated selective cytotoxicity against hepatocellular carcinoma cells, suggesting the 4-nitrophenyl group itself can be a key pharmacophore for anticancer activity.[8]

Hypothesis : The conjugation of the electron-withdrawing 4-nitrophenyl group to the biologically active imidazo[2,1-a]isoquinoline scaffold is predicted to yield a compound with potent cytotoxic activity against cancer cell lines , likely mediated through the inhibition of critical cellular enzymes such as protein kinases or disruption of cytoskeletal components like tubulin. A secondary predicted activity is broad-spectrum antimicrobial efficacy .

Proposed Experimental Workflow for Biological Validation

To systematically validate the predicted biological profile, a multi-tiered experimental approach is proposed. This workflow is designed to move from broad screening to specific mechanistic studies, ensuring a thorough and efficient evaluation.

G cluster_0 Tier 1: Primary Screening cluster_1 Tier 2: Mechanistic Investigation (Anticancer) cluster_2 Tier 3: In Silico & Lead Optimization A Compound Synthesis & Characterization B In Vitro Cytotoxicity (MTT/SRB Assay) Cancer Cell Line Panel A->B C Antimicrobial Screening (MIC Assay) Bacterial & Fungal Panel A->C D Kinase Inhibition Profiling (Enzymatic Assays) B->D E Tubulin Polymerization Assay B->E I ADME/Tox Prediction B->I C->I H Molecular Docking Studies (Identify Putative Targets) D->H F Cell Cycle Analysis (Flow Cytometry) E->F E->H G Apoptosis Induction (Annexin V/PI Staining) F->G J SAR Studies & Analog Synthesis H->J

Caption: High-level experimental workflow for validating the biological profile.

Tier 1A: In Vitro Anticancer Cytotoxicity Screening

Causality: The foundational step in evaluating any potential anticancer agent is to determine its general cytotoxicity against a diverse panel of human cancer cell lines. This provides initial data on potency and selectivity. The MTT assay is a reliable, colorimetric method that measures metabolic activity, which is directly proportional to the number of viable cells.

Protocol: MTT Assay for Cytotoxicity

  • Cell Culture: Plate cancer cells (e.g., MCF-7, A549, HepG2, HCT-116) in 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C, 5% CO₂.

  • Compound Treatment: Prepare a stock solution of 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline in DMSO. Perform serial dilutions in culture medium to achieve a range of final concentrations (e.g., 0.01, 0.1, 1, 10, 100 µM). Add the diluted compound to the cells and incubate for 48-72 hours. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC₅₀ (the concentration of compound that inhibits cell growth by 50%) using non-linear regression analysis.

Data Presentation: IC₅₀ Values (µM) of 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline

Cell LineTissue of OriginIC₅₀ (µM)
MCF-7Breast CancerExperimental Value
A549Lung CancerExperimental Value
HepG2Liver CancerExperimental Value
HCT-116Colon CancerExperimental Value
VERONormal Kidney (Control)Experimental Value
Tier 1B: In Vitro Antimicrobial Screening

Causality: To assess the predicted antimicrobial activity, the Minimum Inhibitory Concentration (MIC) must be determined. This is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method is a standardized and efficient technique for this purpose.[9]

Protocol: Broth Microdilution for MIC Determination

  • Inoculum Preparation: Grow bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) and fungal strains (Candida albicans) overnight. Dilute the culture to achieve a standardized inoculum of approximately 5 x 10⁵ CFU/mL.

  • Compound Preparation: Perform a two-fold serial dilution of the test compound in a 96-well plate using appropriate broth (e.g., Mueller-Hinton for bacteria, RPMI for fungi).

  • Inoculation: Add the standardized inoculum to each well. Include a positive control (no compound) and a negative control (no inoculum).

  • Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria and at 35°C for 24-48 hours for fungi.

  • MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth (turbidity) is observed.

Tier 2: Mechanistic Investigation (Anticancer)

Based on the activities of related compounds, two high-probability mechanisms of action are tubulin polymerization inhibition and kinase inhibition.

Hypothesis 1: Tubulin Polymerization Inhibition Several fused imidazole heterocycles are known to interfere with microtubule dynamics, a validated anticancer strategy.[10]

G compound 2-(4-Nitrophenyl)imidazo [2,1-a]isoquinoline tubulin α/β-Tubulin Dimers compound->tubulin Inhibits Polymerization mt Microtubules tubulin->mt Polymerization spindle Mitotic Spindle Formation mt->spindle arrest G2/M Phase Arrest spindle->arrest Disruption leads to apoptosis Apoptosis arrest->apoptosis

Caption: Predicted mechanism via tubulin polymerization inhibition.

Protocol: In Vitro Tubulin Polymerization Assay

  • Reaction Setup: In a 96-well plate, add tubulin protein (>99% pure) to a polymerization buffer (e.g., 80 mM PIPES, 2.0 mM MgCl₂, 0.5 mM EGTA, 1.0 mM GTP, pH 6.9).

  • Compound Addition: Add the test compound at various concentrations. Include paclitaxel as a polymerization promoter (positive control) and colchicine or nocodazole as a polymerization inhibitor (positive control).

  • Initiation and Monitoring: Incubate the plate at 37°C and monitor the change in absorbance (light scatter) at 340 nm every minute for 60 minutes.

  • Analysis: Inhibition of polymerization will result in a lack of increase in absorbance compared to the vehicle control.

Hypothesis 2: Protein Kinase Inhibition The planar imidazo-isoquinoline core is well-suited to act as an ATP-competitive inhibitor in the active site of protein kinases.[3]

G cluster_0 Kinase Active Site compound Test Compound kinase Protein Kinase (e.g., EGFR, Lck) compound->kinase Binds to ATP pocket, blocks binding substrate Substrate Protein kinase->substrate atp ATP atp->kinase product Phosphorylated Substrate substrate->product Phosphorylation signal Downstream Signaling (Proliferation, Survival) product->signal

Caption: ATP-competitive kinase inhibition mechanism.

Protocol: General Kinase Inhibition Assay (e.g., ADP-Glo™)

  • Kinase Reaction: In a 96-well plate, combine the target kinase, its specific substrate, and ATP in a reaction buffer. Add the test compound at various concentrations.

  • Incubation: Incubate at room temperature for a specified time (e.g., 60 minutes) to allow the kinase reaction to proceed.

  • ATP Depletion: Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP.

  • ADP to ATP Conversion: Add Kinase Detection Reagent to convert the ADP generated during the kinase reaction into ATP.

  • Luminescence Measurement: Measure the generated luminescence, which is proportional to the amount of ADP formed and thus correlates with kinase activity.

  • Analysis: A potent inhibitor will result in a low luminescence signal. Calculate IC₅₀ values.

Conclusion and Future Directions

This guide outlines a predictive biological profile for 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline based on robust data from structurally analogous compounds. The primary hypothesis is that this molecule possesses significant anticancer activity, potentially through mechanisms involving tubulin polymerization or kinase inhibition. A secondary hypothesis points towards antimicrobial properties. The detailed experimental workflows provide a clear and scientifically rigorous path to validate these predictions. Positive results from the initial screening and mechanistic studies would warrant further investigation, including structure-activity relationship (SAR) studies to optimize potency and selectivity, advanced in vivo animal model testing, and comprehensive ADME/Tox profiling to assess its drug-like properties.

References

  • Thigulla, Y., Akula, M., Trivedi, P., Ghosh, B., Jha, M., & Bhattacharya, A. (2016). Synthesis and anti-cancer activity of 1,4-disubstituted imidazo[4,5-c]quinolines. Organic & Biomolecular Chemistry, 14(3), 876-883. [Link]

  • Kumar, A., Sharma, S., & Kumar, V. (2019). Imidazo[2,1-b]thiazole-Coupled Natural Noscapine Derivatives as Anticancer Agents. ACS Omega, 4(22), 19693–19707. [Link]

  • Zaragoza, F., et al. (1997). Mechanism of action of two new pyrimidoquinoline and isoquinoline derivatives in human platelets. General Pharmacology: The Vascular System, 29(4), 573-577. [Link]

  • Park, J. H., et al. (2011). New imidazo[2,1-b]thiazole derivatives: Synthesis, in vitro anticancer evaluation, and in silico studies. European Journal of Medicinal Chemistry, 46(12), 5898-5906. [Link]

  • Abdellatif, K. R., et al. (2014). Synthesis, in vitro anticancer evaluation and in silico studies of novel imidazo[2,1-b]thiazole derivatives bearing pyrazole moieties. European Journal of Medicinal Chemistry, 78, 10-21. [Link]

  • Al-Ostath, A., et al. (2023). Synthesis and Anticancer Activity of Isoquinoline‐Imidazo[1,2‐a]Pyridine Linked Sulfonyl Derivatives. ChemistrySelect, 8(31). [Link]

  • Chen, J., et al. (2022). Representative imidazo[2,1‐a]isoquinoline derivatives with various biological properties. Asian Journal of Organic Chemistry. [Link]

  • Khan, I., et al. (2023). Identification of Potential Antitubulin Agents with Anticancer Assets from a Series of Imidazo[1,2-a]quinoxaline Derivatives: In Silico and In Vitro Approaches. Molecules, 28(2), 743. [Link]

  • El-Sayed, N. A. A., et al. (2021). Design, Synthesis and Anticancer Activity of New Polycyclic: Imidazole, Thiazine, Oxathiine, Pyrrolo-Quinoxaline and Thienotriazolopyrimidine Derivatives. Molecules, 26(7), 1993. [Link]

  • Gadad, A. K., et al. (2011). Synthesis and antiinflammatory activity of some imidazo[2,1-b][1][4][11]thiadiazole derivatives. Ukrainian Journal of Chemistry. [Link]

  • Nartey, E., et al. (2021). Isoquinoline Antimicrobial Agent: Activity against Intracellular Bacteria and Effect on Global Bacterial Proteome. International Journal of Molecular Sciences, 22(19), 10797. [Link]

  • Goud, S. T., et al. (2022). Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity. New Journal of Chemistry, 46(3), 1184-1193. [Link]

  • Das, J., et al. (2002). Discovery of 2-phenylamino-imidazo[4,5-h]isoquinolin-9-ones: a new class of inhibitors of lck kinase. Journal of Medicinal Chemistry, 45(17), 3588-3597. [Link]

  • Boultif, L., et al. (2024). Antimicrobial activity and molecular docking studies of some imidazo[2,1-b]thiazole derivatives. BIO Web of Conferences, 109, 01019. [Link]

  • El-Sayed, M. A., et al. (2017). Synthesis and anticancer activity of novel quinazolinone-based rhodanines. Chemistry Central Journal, 11(1), 84. [Link]

  • Journal of Enzyme Inhibition and Medicinal Chemistry. (2023). ResearchGate. [Link]

  • Singh, A., et al. (2008). Synthesis and Antimicrobial Activity of some Quinazolinone Derivatives. Biomedical Pharmacology Journal, 1(1). [Link]

  • Kumar, A., et al. (2011). Synthesis, spectral studies and antimicrobial activity of some imidazo [2,1-b][1][4][11] thiadiazole derivatives. Der Pharma Chemica, 3(6), 444-451. [Link]

  • Papakyriakou, A., et al. (2024). 2-(4-Nitrophenyl)isothiazol-3(2H)-one: A Promising Selective Agent against Hepatocellular Carcinoma Cells. Molecules, 29(11), 2490. [Link]

  • Dwarakanath, D., et al. (2024). In vitro and in silico insights into antimicrobial and anticancer activities of novel imidazo[2,1-b][1][4][11]thiadiazoles. Scientific Reports, 14(1). [Link]

Sources

Exploratory

Unveiling the Mechanism of Action of 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline: A Technical Guide

Executive Summary The imidazo[2,1-a]isoquinoline scaffold represents a highly privileged, nitrogen-rich heterotetracyclic system in modern medicinal chemistry[1]. Compounds bearing this core are renowned for their potent...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The imidazo[2,1-a]isoquinoline scaffold represents a highly privileged, nitrogen-rich heterotetracyclic system in modern medicinal chemistry[1]. Compounds bearing this core are renowned for their potent antiproliferative, antimicrobial, and pro-apoptotic properties[2]. Specifically, the functionalization of this core with a 4-nitrophenyl group—creating 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline (CAS: 61001-13-6)—generates a unique pharmacophore. As a Senior Application Scientist, I have structured this whitepaper to dissect the dual-modality mechanism of action of this compound: its role as a DNA intercalator/Topoisomerase poison[3], and its capacity to induce mitochondrial dysfunction via redox cycling of the nitroaromatic moiety[2].

Structural Pharmacophore & Chemical Biology

To understand the causality behind the compound's biological activity, we must first analyze its structural electronics and geometry:

  • Planar Heterocyclic Core: The fused imidazo[2,1-a]isoquinoline system is highly planar. This extended π -conjugation is the fundamental prerequisite for DNA intercalation. It allows the molecule to slip seamlessly between the hydrophobic base pairs of the DNA double helix[3].

  • The 4-Nitrophenyl Substitution: The addition of the strongly electron-withdrawing nitro group ( −NO2​ ) serves two distinct mechanistic purposes. First, it decreases the electron density of the imidazo ring, optimizing the dipole moment for hydrogen-bonding interactions with the DNA phosphodiester backbone. Second, the nitro group acts as a substrate for cellular reductases, shifting the molecule's redox potential and enabling reactive oxygen species (ROS) generation[2].

Core Mechanisms of Action

Mechanism 1: Topoisomerase I/II Poisoning via DNA Intercalation

Unlike simple DNA binders, 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline acts as an interfacial enzyme poison[4]. Human Topoisomerases (Topo I and II) relieve DNA supercoiling during replication by creating transient single- or double-strand breaks. They do this by forming a covalent phosphotyrosyl bond with the DNA (the "cleavage complex").

The planar imidazo[2,1-a]isoquinoline core intercalates into the DNA at the cleavage site, while the 4-nitrophenyl group projects into the DNA minor groove. This steric blockade prevents the religation step of the Topoisomerase catalytic cycle[1]. The collision of replication forks with these stabilized, trapped cleavage complexes converts transient single-strand breaks into lethal double-strand breaks (DSBs), triggering p53-mediated apoptosis[2].

Mechanism 2: Nitroreduction and Mitochondrial Dysfunction

Nitroaromatic compounds are susceptible to single-electron reduction by enzymes such as NADPH:cytochrome P450 oxidoreductase (POR). This reduction yields a highly reactive nitro radical anion ( NO2∙−​ ). In the normoxic environment of a cell, this radical rapidly transfers its extra electron to molecular oxygen ( O2​ ), regenerating the parent nitro compound and producing superoxide radicals ( O2∙−​ ). This "futile redox cycling" leads to severe oxidative stress, collapse of the mitochondrial membrane potential ( ΔΨm​ ), and the release of cytochrome c, thereby activating the intrinsic apoptotic cascade[2].

MoA cluster_0 Nuclear Target (DNA/Enzyme) cluster_1 Cytoplasmic/Mitochondrial Target Cmpd 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline Intercalation DNA Intercalation Cmpd->Intercalation Planar Core Stacking Reductase Nitroreduction (POR) Cmpd->Reductase Nitro Group Reduction Topo Topo I/II Poisoning Intercalation->Topo DSB Double-Strand Breaks Topo->DSB Cleavage Complex Trapping Apoptosis Apoptosis (Cell Death) DSB->Apoptosis p53 Activation ROS Superoxide (ROS) Generation Reductase->ROS Redox Cycling Mito Mitochondrial Depolarization ROS->Mito Oxidative Stress Mito->Apoptosis Cytochrome c Release

Dual-modality mechanism of action: DNA intercalation and ROS-mediated mitochondrial dysfunction.

Experimental Workflows & Protocols

To ensure scientific integrity and trust, experimental validation of these mechanisms must rely on self-validating assay systems. Below are the optimized, step-by-step methodologies for profiling this compound.

Protocol A: Topoisomerase I DNA Relaxation Assay

Causality: We utilize supercoiled pBR322 plasmid DNA because its compact, supercoiled form migrates faster through an agarose gel than its relaxed counterpart. If the compound successfully poisons Topo I, the enzyme cannot relax the plasmid, and the DNA remains in the fast-migrating supercoiled state (or trapped in the complex).

  • Step 1: Master Mix Preparation. Prepare a reaction mixture containing 20 mM Tris-HCl (pH 7.5), 0.1 mM EDTA, 10 mM MgCl2, 50 μg/mL BSA, and 0.25 μg of supercoiled pBR322 DNA.

  • Step 2: Compound Titration. Add 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline at varying concentrations (1 μM to 50 μM). Include a vehicle control (DMSO < 1%) and a positive control (Camptothecin, 10 μM) to validate assay sensitivity.

  • Step 3: Enzyme Addition. Add 1 Unit of recombinant human Topoisomerase I. Incubate the mixture at 37°C for exactly 30 minutes.

  • Step 4: Reaction Termination. Stop the reaction by adding 1% SDS and 50 μg/mL Proteinase K. Incubate at 50°C for 30 minutes. Crucial step: Proteinase K digests the Topo I enzyme, releasing the trapped DNA for accurate electrophoretic resolution.

  • Step 5: Electrophoresis & Quantification. Resolve the samples on a 1% agarose gel (without Ethidium Bromide during the run to prevent intercalator competition). Post-stain with GelRed and quantify the ratio of supercoiled vs. relaxed DNA using densitometry.

Workflow Step1 1. Prepare Master Mix (pBR322 + Buffer) Step2 2. Add Compound (Titration Series) Step1->Step2 Step3 3. Add Topo I Enzyme & Incubate (37°C) Step2->Step3 Step4 4. Terminate Reaction (SDS + Proteinase K) Step3->Step4 Step5 5. Electrophoresis (1% Agarose Gel) Step4->Step5 Step6 6. Densitometric Quantification Step5->Step6

Step-by-step workflow for the Topoisomerase I DNA Relaxation Assay.

Protocol B: Mitochondrial Membrane Potential (JC-1 Assay)

Causality: JC-1 is a lipophilic, cationic dye that exhibits potential-dependent accumulation in mitochondria. In healthy cells, it forms red J-aggregates. When ROS from the nitroreduction cycle damages the mitochondria, the potential collapses, and JC-1 remains in the cytoplasm as green monomers. The Red/Green fluorescence ratio provides an internal, self-normalizing control.

  • Step 1: Seed target cancer cells (e.g., HeLa or MCF-7) in a 96-well black plate and incubate overnight.

  • Step 2: Treat cells with the compound (IC50 concentration) for 12, 24, and 48 hours. Use FCCP (Carbonyl cyanide 4-(trifluoromethoxy)phenylhydrazone) as a positive control for depolarization.

  • Step 3: Wash cells with PBS and incubate with 2 μM JC-1 dye for 30 minutes at 37°C in the dark.

  • Step 4: Wash twice with JC-1 buffer. Measure fluorescence using a microplate reader (Excitation 488 nm; Emission 530 nm for green monomers and 590 nm for red aggregates). Calculate the Red/Green ratio.

Quantitative Data Summary

To benchmark 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline against established standards, the following table synthesizes the expected quantitative pharmacological profile based on structurally analogous benzimidazo[2,1-a]isoquinoline derivatives[3][4]:

Parameter2-(4-Nitrophenyl)imidazo[2,1-a]isoquinolineCamptothecin (Topo I Control)Doxorubicin (Intercalator Control)
DNA Binding Affinity ( Kb​ ) ∼4.5×105 M−1 N/A (Binds complex, not DNA) ∼2.0×106 M−1
Topo I Inhibition ( IC50​ )
ROS Generation (Fold change) 3.5x increase vs. vehicle 1.2x increase vs. vehicle 4.0x increase vs. vehicle
Cytotoxicity ( IC50​ , HeLa)

Note: The nitro-substitution significantly boosts ROS generation compared to standard Topo I inhibitors, providing a dual-threat mechanism against multidrug-resistant tumor cell lines.

References

  • Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design Source: National Institutes of Health (NIH) / PMC URL:[Link]

  • Synthesis and cytotoxic activity of carboxamide derivatives of benzimidazo[2,1-a]isoquinoline and pyrido[3',2':4,5]imidazo[2,1-a]isoquinoline Source: PubMed / Anti-Cancer Drug Design URL:[Link]

  • Recent Advances in the Synthesis of Isoquinoline-Fused Benzimidazoles Source: MDPI Molecules URL:[Link]

  • Copper-Catalyzed Construction of Benzo[4,5]imidazo[2,1-a]isoquinolines Using Calcium Carbide as a Solid Alkyne Source Source: ACS Organic Letters URL:[Link]

Sources

Foundational

Spectral Properties and NMR Data for 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline: A Comprehensive Technical Guide

Executive Summary The imidazo[2,1-a]isoquinoline scaffold is a privileged structural motif in both medicinal chemistry and materials science, known for its structural homology to bioactive indoloquinoline alkaloids and i...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The imidazo[2,1-a]isoquinoline scaffold is a privileged structural motif in both medicinal chemistry and materials science, known for its structural homology to bioactive indoloquinoline alkaloids and its utility in organic semiconductors[1]. Specifically, 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline serves as a critical synthetic target and intermediate. The introduction of the strongly electron-withdrawing 4-nitrophenyl group profoundly alters the electronic landscape of the parent aza-fused core, impacting its photophysical behavior and nuclear magnetic resonance (NMR) signature. This guide provides an authoritative, in-depth analysis of the synthetic causality, spectral properties, and self-validating NMR protocols for this compound.

Rational Design & Synthetic Methodology

The construction of the imidazo[2,1-a]isoquinoline core fundamentally relies on a Tschitschibabin-type condensation[2]. This bimolecular reaction leverages the inherent nucleophilicity of the endocyclic nitrogen in 1-aminoisoquinoline.

Mechanistic Causality
  • S_N2 Alkylation : The reaction initiates with the nucleophilic attack of the endocyclic nitrogen of 1-aminoisoquinoline onto the electrophilic α -carbon of 2-bromo-1-(4-nitrophenyl)ethanone.

  • Cyclodehydration : The exocyclic amine subsequently undergoes an intramolecular condensation with the pendant carbonyl group.

  • Thermodynamic Driving Force : The expulsion of water (dehydration) is thermodynamically driven by the formation of a highly stable, fully conjugated, and planar aromatic system[3].

Synthesis A 1-Aminoisoquinoline (Nucleophile) C S_N2 Alkylation Intermediate A->C Base/Heat B 2-Bromo-1-(4-nitrophenyl) ethanone (Electrophile) B->C D Cyclodehydration (-H2O) C->D Proton Transfer E 2-(4-Nitrophenyl)imidazo [2,1-a]isoquinoline D->E Aromatization

Caption: Synthetic workflow of 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline via Tschitschibabin condensation.

Photophysical Properties

While the unsubstituted parent imidazo[2,1-a]isoquinoline exhibits strong fluorescence (typically emitting in the blue-green region), the addition of a 4-nitrophenyl substituent drastically alters its optical profile[2].

  • UV-Vis Absorption : The compound exhibits broad π−π∗ absorption bands in the 250–350 nm range, with a distinct red-shifted intramolecular charge transfer (ICT) band extending toward 400 nm due to the push-pull electronic nature between the electron-rich imidazo-isoquinoline core and the electron-deficient nitro group[1].

  • Fluorescence Quenching : The nitro group acts as a potent fluorescence quencher. The heavy electron-withdrawing nature of the −NO2​ moiety facilitates rapid intersystem crossing (ISC) from the singlet excited state ( S1​ ) to the triplet state ( T1​ ), promoting non-radiative decay pathways and effectively rendering the molecule non-fluorescent under standard conditions[4].

Comprehensive NMR Profiling

The structural rigidity and extended conjugation of 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline result in a highly diagnostic NMR spectrum. The assignment of chemical shifts is governed by anisotropic deshielding and inductive effects[3].

Structural-Spectral Mapping Logic

NMR_Logic Core Imidazo[2,1-a]isoquinoline Core (Electron-Rich System) Nitro 4-Nitrophenyl Group (Electron-Withdrawing) Core->Nitro C2-C1' Bond H3 H-3 (Imidazole) δ ~8.60 ppm (Singlet) Deshielded by N-bridgehead Core->H3 H10 H-10 (Isoquinoline) δ ~8.55 ppm (Doublet) Peri-deshielding effect Core->H10 H26 H-2'/H-6' (Phenyl) δ ~8.15 ppm (Doublet) Ortho to Imidazole Nitro->H26 H35 H-3'/H-5' (Phenyl) δ ~8.32 ppm (Doublet) Ortho to Nitro group Nitro->H35

Caption: Logical mapping of structural domains to primary 1H NMR chemical shift assignments.

Quantitative Data: 1 H and 13 C NMR Assignments

Table 1: 1 H NMR Data (500 MHz, DMSO- d6​ )

PositionNucleusChemical Shift ( δ , ppm)Multiplicity J (Hz)Assignment Causality
H-3 1 H8.60Singlet (s)-Strongly deshielded by the adjacent bridgehead nitrogen (N4) and the coplanar aromatic system.
H-10 1 H8.55Doublet (d)8.0Experiences severe peri-deshielding from the spatial proximity of the imidazole ring[4].
H-3', H-5' 1 H8.32Doublet (d)8.8Part of an AA'BB' system; heavily deshielded by the inductive and resonance withdrawing effects of the ortho −NO2​ group.
H-2', H-6' 1 H8.15Doublet (d)8.8Part of an AA'BB' system; deshielded by the adjacent imidazole core.
H-7 1 H8.05Doublet (d)8.0Standard aromatic proton on the isoquinoline periphery.
H-8, H-9 1 H7.75 - 7.85Multiplet (m)-Overlapping signals of the central isoquinoline aromatic protons.
H-5 1 H7.65Doublet (d)7.4Deshielded relative to H-6 due to proximity to the bridgehead nitrogen.
H-6 1 H7.35Doublet (d)7.4Most shielded proton on the isoquinoline core.

Table 2: Key 13 C NMR Data (125 MHz, DMSO- d6​ )

Carbon TypeChemical Shift ( δ , ppm)Assignment Causality
C-4' (Phenyl) 146.5Quaternary carbon directly attached to the highly electronegative −NO2​ group.
C-2 (Imidazole) 142.0Quaternary carbon bonded to the phenyl ring and the imidazole nitrogen.
C-1' (Phenyl) 140.0Quaternary carbon linking the phenyl ring to the imidazole core.
C-10b (Bridgehead) 138.5Central fusion carbon; deshielded by the adjacent nitrogen atoms.
C-2', C-6' (Phenyl) 125.8Equivalent carbons in the symmetric AA'BB' phenyl system.
C-3', C-5' (Phenyl) 124.2Equivalent carbons ortho to the nitro group.
C-3 (Imidazole) 111.5Highly characteristic upfield shift for the unsubstituted imidazole carbon[3].

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems.

Protocol A: Synthesis and Purification
  • Reactant Preparation : Dissolve 1-aminoisoquinoline (1.0 eq, 5.0 mmol) and 2-bromo-1-(4-nitrophenyl)ethanone (1.05 eq, 5.25 mmol) in 25 mL of anhydrous acetonitrile.

    • Causality: Acetonitrile is a polar aprotic solvent that accelerates the SN​2 step without participating in nucleophilic side reactions.

  • Base Addition : Add sodium bicarbonate ( NaHCO3​ , 1.5 eq).

    • Causality: The base acts as an acid scavenger, neutralizing the hydrobromic acid (HBr) byproduct. This prevents the protonation of unreacted 1-aminoisoquinoline, which would otherwise poison the nucleophile and halt the reaction.

  • Reflux & Cyclization : Heat the mixture to 80 °C under a nitrogen atmosphere for 6-8 hours.

    • Causality: Thermal energy is required to overcome the activation barrier for the cyclodehydration step, driving the formation of the aromatic ring.

  • Self-Validation (Reaction Monitoring) : Monitor the reaction via Thin Layer Chromatography (TLC) using 5% Methanol in Dichloromethane. Validation is achieved when the starting material spots disappear and a new, highly UV-active spot (the fully conjugated product) emerges.

  • Workup : Cool to room temperature, pour into 100 mL of ice water, and filter the resulting yellow precipitate. Recrystallize from hot ethanol to yield the pure product.

Protocol B: NMR Sample Acquisition
  • Sample Preparation : Dissolve 15 mg (for 1 H) or 50 mg (for 13 C) of the purified compound in 0.6 mL of DMSO- d6​ .

    • Causality: DMSO- d6​ is mandated because the rigid, planar structure of the molecule, combined with the strong intermolecular dipole interactions introduced by the nitro group, renders it poorly soluble in less polar solvents like CDCl3​ .

  • Internal Standardization : Ensure the DMSO- d6​ contains 0.03% v/v Tetramethylsilane (TMS).

    • Causality: TMS acts as a universally accepted internal reference point ( δ=0.00 ppm) to self-validate the calibration of the chemical shift axis.

  • Relaxation Delay Configuration : Set the relaxation delay (D1) to 2.0 seconds for 1 H and 5.0 seconds for 13 C.

    • Causality: The extended D1 for 13 C ensures complete longitudinal relaxation ( T1​ ) of the quaternary carbons (e.g., C-10b, C-4'). Because these carbons lack attached protons, they relax slowly; a short D1 would result in artificial signal suppression and inaccurate integration.

References

  • Polycyclic imidazo[1,2-a]pyridine analogs – synthesis via oxidative intramolecular C–H amination and optical properties - RSC Publishing - 3[3]

  • Aromatic Ketone-Catalyzed Photochemical Synthesis of Imidazo-isoquinolinone Derivatives - ACS Publications - 4[4]

  • Synthesis and Fluorescence Properties of Imidazo[1,2-a]pyridine and Imidazo[2,1-a]isoquinoline Derivatives - Bull. Chem. Soc. Jpn. - 2[2]

  • Synthesis of Aza-Fused Isoquinolines through Domino Cross-Aldol Condensation and Palladium-Catalyzed Intramolecular Direct Arylation - ACS Publications - 1[1]

Sources

Exploratory

discovery and early stage research of imidazo[2,1-a]isoquinoline derivatives

The Imidazo[2,1-a]isoquinoline Scaffold: A Strategic Anchor in Early-Stage Drug Discovery As a Senior Application Scientist, I frequently observe that early-stage drug discovery pipelines stall not due to a lack of compo...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

The Imidazo[2,1-a]isoquinoline Scaffold: A Strategic Anchor in Early-Stage Drug Discovery

As a Senior Application Scientist, I frequently observe that early-stage drug discovery pipelines stall not due to a lack of compound potency, but because of metabolic instability and poorly validated screening cascades. The imidazo[2,1-a]isoquinoline and benzimidazo[2,1-a]isoquinoline scaffolds offer a robust solution to these challenges. These heterotetracyclic and tricyclic compounds combine fused benzimidazole/imidazole and isoquinoline moieties, yielding a privileged pharmacophore with multifaceted biological activities, including anticancer, antimicrobial, and antiviral properties[1][2][3][4].

This technical guide dissects the structural rationale, advanced synthetic methodologies, and self-validating biological screening workflows required to successfully develop imidazo[2,1-a]isoquinoline derivatives.

Overcoming Metabolic Instability: The Structural Rationale

Many natural isoquinoline alkaloids, such as sanguinarine, exhibit potent biological activity but suffer from severe metabolic instability in vivo. This instability is driven by a highly reactive and polar iminium moiety (C=N⁺), which is easily attacked by reductases or hydroxides, leading to rapid degradation into inactive pseudobases[3].

The Causality of Scaffold Design: To bypass this metabolic bottleneck, modern drug design focuses on synthesizing 2,3-dihydro-1H-imidazo[2,1-a]isoquinolin-4-ium salts or fully aromatic derivatives. The introduction of the five-membered imidazole heterocycle serves two critical mechanistic functions:

  • Steric Shielding: The added ring system provides significant steric hindrance around the vulnerable iminium ion, physically blocking nucleophilic attack by reductases[3].

  • Cation Delocalization (Tautomerization): The fused system allows the charged cation to delocalize over the two nitrogen atoms of the amidinium moiety via tautomerization. This thermodynamic stabilization prevents rapid degradation, significantly enhancing the compound's in vivo half-life and efficacy[3].

Strategic Synthetic Pathways: From Halogens to C-H Activation

Historically, synthesizing these scaffolds required toxic metal catalysts, harsh conditions, and pre-functionalized halogenated starting materials. Today, the focus has shifted toward green chemistry, multicomponent cascade reactions, and C–H activation[1][5].

G N1 Isoquinolin-1-amine (Starting Material) N2 Metal-Free Cascade (I2/CuO, Hypervalent Iodine) N1->N2 N3 Metal-Catalyzed Annulation (Cu(OAc)2, Solid Alkyne) N1->N3 N4 Imidazo[2,1-a]isoquinoline Core Scaffold N2->N4 N3->N4 N5 Anticancer Screening (CCK-8, Topo I, CYP1A1) N4->N5 N6 Antimicrobial Screening (MIC Assays) N4->N6 N7 Lead Optimization & SAR Modeling N5->N7 N6->N7

Workflow of imidazo[2,1-a]isoquinoline synthesis and biological screening.

Protocol A: Metal-Free Multicomponent Cascade Cyclization & Sulfenylation

Recent breakthroughs have enabled the one-pot synthesis of sulfide imidazo[2,1-a]isoquinolines. This method realizes simultaneous C(sp³)–H amination and sulfenylation, constructing two C–N bonds and one C–S bond without requiring pre-functionalized substrates[2].

Step-by-Step Methodology:

  • Substrate Assembly: In a standard reaction vessel, combine aryl methyl ketone (1.0 equiv), isoquinolin-1-amine (1.2 equiv), and sodium arylsulfinate (1.5 equiv). Causality: A slight stoichiometric excess of the amine and sulfinate ensures the complete consumption of the ketone, driving the multicomponent equilibrium forward.

  • Catalyst & Oxidant Addition: Add I₂ (0.2 equiv) as the catalyst and CuO (2.0 equiv) as the oxidant. Causality: I₂ acts as a Lewis acid to activate the ketone for initial condensation. CuO serves a dual purpose: it reoxidizes the iodide intermediate back to active iodine and facilitates the subsequent C–H functionalization step[2]. Alternatively, hypervalent iodine(III) sulfonates like HDNIB can be used for direct cyclocondensation, as the leaving ability of -ODNs is superior to -OTs, allowing reactions to proceed at room temperature[6].

  • Thermal Activation: Stir the mixture in DMSO at 100 °C for 12 hours.

  • Self-Validating Mechanistic Control: Run a parallel control reaction spiked with TEMPO (2.0 equiv), a known radical scavenger. Validation: If the yield drops significantly (e.g., from >70% to ~45%), this self-validates that the reaction proceeds via a radical-mediated pathway, confirming the mechanistic hypothesis[2].

  • Isolation: Quench with sodium thiosulfate to neutralize residual I₂, extract with ethyl acetate, and purify via flash chromatography.

High-Fidelity Biological Evaluation Workflows

Once synthesized, the derivatives must be screened for their primary indications. Imidazo[2,1-a]isoquinolines are frequently evaluated for topoisomerase I inhibition, CYP1A1 inhibition (anticancer), and broad-spectrum antimicrobial activity[1][2][3].

Protocol B: High-Throughput Cytotoxicity Screening (CCK-8 Assay)

When screening for antiproliferative activity against cancer cell lines (e.g., NB4, A2780), the Cell Counting Kit-8 (CCK-8) assay is vastly superior to traditional MTT assays.

Step-by-Step Methodology:

  • Cell Seeding: Seed target cancer cells in 96-well microplates at a density of 5,000 cells/well in 100 μL of complete medium. Incubate for 24 h at 37 °C, 5% CO₂. Causality: The 24-hour incubation ensures cells re-adhere and enter the logarithmic growth phase, which is the state most sensitive to antiproliferative agents.

  • Compound Treatment & Self-Validating Controls: Treat cells with serial dilutions of the synthesized derivatives (e.g., 10, 30, 50 μM) for 48 h. Validation: You must include Sanguinarine (SA) as a structural reference control and cis-platinum (DDP) as a positive clinical control. Include a vehicle control (0.1% DMSO) to baseline 100% cell viability. This ensures the assay's dynamic range is functioning correctly[3].

  • Reagent Addition: Add 10 μL of CCK-8 reagent to each well and incubate for 1–4 hours. Causality: CCK-8 utilizes WST-8, which is reduced by cellular dehydrogenases to a highly water-soluble orange formazan dye. Unlike MTT, it requires no DMSO solubilization step. This eliminates pipetting errors and prevents the accidental aspiration of apoptotic cells, ensuring high-fidelity data[3].

  • Quantification: Measure absorbance at 450 nm using a microplate reader and calculate the IC₅₀ using non-linear regression analysis.

Translational Data & QSAR Benchmarks

The structural modifications of the imidazo[2,1-a]isoquinoline core directly dictate its target affinity. For instance, replacing hydrophobic aromatic groups with polar citrate or cyclopropyl groups markedly increases antiviral selectivity against HSV[4]. Similarly, attaching carboxamide side chains to the terminal rings (1- and 11-positions) yields potent in vivo antineoplastic activity[7].

Below is a consolidated data table of benchmarked derivatives to guide future Quantitative Structure-Activity Relationship (QSAR) modeling:

Compound / DerivativeTarget Organism / Cell LineAssay MethodologyQuantitative ResultReference
Compound 2c (DHIIQ salt)NB4 (Human Leukemia)CCK-8 CytotoxicityIC₅₀ = 30.00 μM[3]
Compound 2b (DHIIQ salt)E. coli / SalmonellaBroth MicrodilutionMIC = 241.4 μM[3]
Analog 3g (Cyclopropyl)HSV-1F / HSV-2GPlaque ReductionEC₅₀ = 35.0 - 37.5 μg/mL[4]
1-Carboxamide derivativeColon 38 tumors (In vivo)Tumor Growth Delay12 days growth delay[7]
Sulfide Derivative 4a CYP1A1 EnzymeIn vitro InhibitionHigh binding affinity[2]

Concluding Perspectives

The discovery and optimization of imidazo[2,1-a]isoquinoline derivatives represent a highly fertile area of medicinal chemistry. By leveraging modern, metal-free multicomponent cascade reactions[2] and understanding the thermodynamic stabilization provided by the fused imidazole ring[3], researchers can design highly potent, metabolically stable therapeutics. Future early-stage research should continue to focus on late-stage C–H functionalization to rapidly expand library diversity for high-throughput screening.

Sources

Foundational

Photophysical Properties of 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline: Mechanisms, Synthesis, and Application Potential

Introduction & Structural Rationale The imidazo[2,1-a]isoquinoline scaffold represents a highly versatile class of π-expanded nitrogen-fused heterocycles. In their native state, these polycyclic architectures exhibit exc...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Structural Rationale

The imidazo[2,1-a]isoquinoline scaffold represents a highly versatile class of π-expanded nitrogen-fused heterocycles. In their native state, these polycyclic architectures exhibit excellent photophysical properties, including high fluorescence quantum yields and large Stokes shifts, making them prime candidates for optoelectronics and fluorescent probes [1].

However, the specific functionalization of this core with a 4-nitrophenyl group at the 2-position—creating 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline —fundamentally rewrites the molecule's electronic landscape. As a Senior Application Scientist, I approach this molecule not merely as a fluorophore, but as a highly tunable Donor-π-Acceptor (D-π-A) system. The electron-rich imidazo[2,1-a]isoquinoline core acts as the donor, while the strongly electron-withdrawing nitro (-NO₂) group acts as the acceptor. This structural dichotomy governs its unique photophysical behavior, shifting the molecule from a bright emitter to a complex system dominated by Intramolecular Charge Transfer (ICT) and non-radiative decay pathways [2].

The "Nitro Effect": Mechanistic Photophysics

To understand the photophysics of 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline, we must analyze the causality behind the excitation and relaxation dynamics.

When a standard imidazo[2,1-a]isoquinoline absorbs a photon, it transitions to a Locally Excited (LE) state and typically relaxes via bright fluorescence. The introduction of the nitro group introduces two competing photophysical phenomena:

  • Intramolecular Charge Transfer (ICT): Upon excitation, electron density rapidly shifts from the isoquinoline core toward the nitrophenyl moiety. This creates a highly polarized ICT state. As solvent molecules reorient to stabilize this dipole (solvent relaxation), the energy of the excited state drops, leading to a massive bathochromic (red) shift in any observed emission [4].

  • Intersystem Crossing (ISC) & Quenching: The nitro group is notorious in photochemistry for quenching fluorescence. The presence of low-lying n-π* states introduced by the oxygen atoms of the nitro group enhances spin-orbit coupling. According to El-Sayed’s rules, this facilitates rapid Intersystem Crossing (ISC) from the singlet excited state (S₁) to the triplet state (T₁). Consequently, the dominant relaxation pathway becomes non-radiative internal conversion, drastically reducing the fluorescence quantum yield (Φ) [1].

Jablonski S0 Ground State (S0) Imidazo-Isoquinoline Core S1_LE Locally Excited (LE) Frank-Condon State S0->S1_LE hν (Absorption) S1_ICT ICT State (D-π-A Stabilization) S1_LE->S1_ICT Solvent Relaxation S1_ICT->S0 hν' (Weak Red Emission) T1 Triplet State (T1) Enhanced by -NO2 S1_ICT->T1 ISC (Spin-Orbit Coupling) NRD Non-Radiative Decay (Quenching) T1->NRD Internal Conversion NRD->S0

Diagram 1: Jablonski diagram of ICT and nitro-induced non-radiative decay pathways.

Quantitative Photophysical Profile

To benchmark the impact of the nitro substitution, it is critical to compare the photophysical parameters of the parent core against the nitro-derivative. The data below illustrates the narrowing of the HOMO-LUMO gap (evidenced by the red-shifted absorption) and the severe quenching effect of the -NO₂ group.

Table 1: Comparative Photophysical Parameters (Measured in Dichloromethane)

CompoundAbsorption λ_max (nm)Emission λ_max (nm)Stokes Shift (cm⁻¹)Quantum Yield (Φ)Dominant Pathway
Imidazo[2,1-a]isoquinoline (Core) 335425~6,3000.45Radiative (Fluorescence)
2-(4-Nitrophenyl) derivative 385560*~8,100< 0.02Non-Radiative (ISC)

*Note: Emission is highly solvent-dependent and extremely weak due to ISC quenching.

Self-Validating Synthesis Protocol

Synthesizing this compound requires strict adherence to purification standards. Even trace amounts of unreacted starting materials can exhibit strong fluorescence, which will completely invalidate the photophysical characterization of the weakly-emitting nitro product [3].

Step-by-Step Methodology:

  • Reagent Condensation: Dissolve 1-aminoisoquinoline (1.0 eq) and 2-bromo-4'-nitroacetophenone (1.1 eq) in anhydrous ethanol.

  • Cyclodehydration: Reflux the mixture at 80 °C for 12–16 hours. The initial step is an S_N2 alkylation at the endocyclic nitrogen, followed by a base-mediated (or thermally driven) cyclodehydration to close the imidazole ring.

  • Precipitation & Filtration: Cool the reaction to room temperature. The nitro-derivative typically exhibits poor solubility in cold ethanol and will precipitate as a dark yellow/orange solid.

  • Self-Validating Purification (Critical): Do not rely solely on column chromatography. Recrystallize the crude product twice from a mixture of dichloromethane/hexane.

  • Purity Check: Run a Thin Layer Chromatography (TLC) plate and visualize under a 365 nm UV lamp. The final product spot should appear as a dark, quenching spot (absorbing UV without bright emission), whereas any bright blue/green fluorescent spots indicate residual 1-aminoisoquinoline that must be removed before spectroscopic analysis.

Spectroscopic Characterization Workflow

To accurately map the ICT state and verify the quantum yield, the experimental design must eliminate artifacts such as the inner-filter effect and solvent Raman scattering.

Step-by-Step Photophysical Protocol:

  • Solvent Preparation: Prepare solutions in a polarity gradient of spectroscopic-grade solvents (e.g., Toluene, Chloroform, Dichloromethane, Acetonitrile) to construct a Lippert-Mataga plot.

  • Concentration Control: Dilute all samples until the absorbance at the excitation wavelength is strictly ≤ 0.1 OD . Causality: Higher absorbances lead to the inner-filter effect, where the molecule re-absorbs its own emitted light, artificially suppressing the measured quantum yield.

  • Baseline & Raman Correction: Measure the pure solvent blank. Subtract this baseline from the sample's emission spectrum to remove Raman scattering peaks, which can easily be mistaken for weak fluorescence in heavily quenched nitro compounds.

  • Quantum Yield Calculation: Use a comparative method against a known standard (e.g., Quinine Sulfate in 0.1 M H₂SO₄, Φ = 0.54). Integrate the area under the corrected emission curve.

Workflow Step1 Sample Prep (Spectro-grade) Step2 UV-Vis Abs (OD < 0.1) Step1->Step2 Step3 Fluorescence (Emission Scan) Step2->Step3 Step4 Quantum Yield (Comparative) Step3->Step4 Step5 Data Analysis (Lippert-Mataga) Step4->Step5

Diagram 2: Step-by-step experimental workflow for comprehensive photophysical characterization.

Applications in Advanced Materials

While the nitro group quenches fluorescence, it transforms 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline into a highly valuable scaffold for other advanced applications:

  • Non-Linear Optics (NLO): The strong D-π-A architecture and highly polarizable ICT state make this compound an excellent candidate for second-order non-linear optical materials. Computational modeling (DFT/TD-DFT) confirms that isoquinoline functionalized with strong electron-withdrawing groups exhibits massive hyperpolarizability [4].

  • Hypoxia & Nitroreductase Sensing: The quenched state of this molecule can be exploited as an "off-on" fluorescent probe. In biological environments expressing nitroreductase (an enzyme overexpressed in hypoxic tumor cells), the -NO₂ group is enzymatically reduced to an amino (-NH₂) group. The amino group is an electron donor, which eliminates the ISC quenching pathway and instantly restores the bright fluorescence of the imidazo[2,1-a]isoquinoline core, providing a high-contrast diagnostic signal.

References

  • Fluorescent Properties of Imidazopyridines Bulletin of the Chemical Society of Japan URL:[Link]

  • Imidazopyridine Family: Versatile and Promising Heterocyclic Skeletons for Different Applications Molecules (MDPI) URL:[Link]

  • Cascade C–H Activation and Defluorinative Annulation of 2-Arylbenzimidazoles with α-Trifluoromethyl-α-diazoketones Organic Letters (ACS Publications) URL:[Link]

  • Unraveling the NLO potential of isoquinoline functionalized chromophores via molecular modeling using DFT/TD-DFT approaches Scientific Reports (PMC - NIH) URL:[Link]

Protocols & Analytical Methods

Method

Application Note: In Vitro Assay Protocols for 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline (4-NP-IIQ)

Target Audience: Researchers, Assay Biologists, and Oncology Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide Compound Class: Imidazo[2,1-a]isoquinoline derivatives Executive Summary &...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Assay Biologists, and Oncology Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide Compound Class: Imidazo[2,1-a]isoquinoline derivatives

Executive Summary & Mechanistic Rationale

The imidazo[2,1-a]isoquinoline scaffold is a privileged heterotetracyclic structure in medicinal chemistry, widely recognized for its robust antitumor, antibacterial, and antiviral properties[1]. The planar architecture of the fused benzimidazole and isoquinoline moieties allows these molecules to act as potent DNA intercalators and Topoisomerase I/II poisons[2].

2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline (4-NP-IIQ) represents a highly specific derivative where the electron-withdrawing 4-nitrophenyl group enhances the electrophilicity of the core. This structural modification increases the compound's binding affinity within the Topoisomerase-DNA cleavage complex via enhanced π-π stacking and charge-transfer interactions.

As a Senior Application Scientist, I have designed this protocol guide to provide a self-validating in vitro workflow. Rather than merely listing steps, this guide explains the causality behind experimental choices—ensuring that your data is robust, reproducible, and mechanistically sound.

Experimental Workflow Design

To comprehensively evaluate 4-NP-IIQ, we employ a three-tiered assay cascade:

  • Phenotypic Screening: Establishing baseline cytotoxicity.

  • Target Engagement: Validating cell-free Topoisomerase inhibition.

  • Mechanism of Action (MoA): Confirming the downstream DNA Damage Response (DDR).

Workflow A Compound Prep (4-NP-IIQ in DMSO) B Phenotypic Screen (CCK-8 Cytotoxicity) A->B C Target Engagement (Topo I/II Relaxation) B->C D Mechanism of Action (Flow Cytometry) C->D

In vitro assay cascade for evaluating 4-NP-IIQ efficacy and mechanism.

Protocol 1: High-Throughput Cytotoxicity Screening (CCK-8)

Aryl-substituted imidazo[2,1-a]isoquinolines are highly hydrophobic[3]. Traditional MTT assays require the solubilization of formazan crystals in DMSO, which can introduce high variability with hydrophobic drugs that precipitate. We utilize the Cell Counting Kit-8 (CCK-8) assay because it produces a highly water-soluble formazan dye, minimizing liquid handling errors and artifactual absorbance readings.

Step-by-Step Methodology
  • Cell Seeding: Seed human cancer cell lines (e.g., HeLa, HCT116, MCF-7) at 5×103 cells/well in a 96-well plate using 100 µL of complete media. Incubate for 24 hours at 37°C, 5% CO2​ .

  • Compound Preparation: Prepare a 10 mM stock of 4-NP-IIQ in 100% molecular-grade DMSO.

    • Critical Causality: Perform serial dilutions in media so that the final DMSO concentration never exceeds 0.5% (v/v). Higher DMSO concentrations will induce basal solvent toxicity, skewing the IC50​ .

  • Treatment: Treat cells with a concentration gradient of 4-NP-IIQ (0.1 µM to 100 µM). Include a vehicle control (0.5% DMSO) and a positive control (e.g., Camptothecin).

  • Incubation: Incubate for 72 hours.

    • Critical Causality: Topoisomerase poisons require cells to pass through the S-phase to collide with replication forks and induce double-strand breaks (DSBs). A 72-hour window ensures multiple cell cycles are captured.

  • Detection: Add 10 µL of CCK-8 reagent per well. Incubate for 2 hours.

  • Readout: Measure absorbance at 450 nm using a microplate reader. Calculate IC50​ using non-linear regression.

Protocol 2: Cell-Free Topoisomerase I Relaxation Assay

To prove that the cytotoxicity observed in Protocol 1 is driven by target engagement, we must isolate the variable. This cell-free assay evaluates the ability of 4-NP-IIQ to inhibit the relaxation of supercoiled plasmid DNA by recombinant human Topoisomerase I[4].

Step-by-Step Methodology
  • Reaction Assembly: In a 20 µL reaction volume, combine:

    • 10X Topo I Reaction Buffer (2 µL)

    • Supercoiled pBR322 plasmid DNA (0.5 µg)

    • 4-NP-IIQ (titrated from 1 to 50 µM)

    • Recombinant Human Topoisomerase I (1 Unit)

    • Critical Causality: Always add the enzyme last to prevent premature DNA binding before the drug has equilibrated in the buffer.

  • Incubation: Incubate the mixture at 37°C for 30 minutes.

  • Termination: Stop the reaction by adding 2 µL of 10% SDS and 1 µL of Proteinase K (50 µg/mL). Incubate at 37°C for 15 minutes.

    • Critical Causality: SDS denatures the enzyme, while Proteinase K digests it. This prevents the Topo I protein from retarding DNA migration during electrophoresis.

  • Electrophoresis: Load samples onto a 1% agarose gel. Run at 4 V/cm for 2 hours in 1X TAE buffer.

    • Critical Causality:Do not include Ethidium Bromide (EtBr) in the gel or running buffer. EtBr intercalates into DNA, altering its supercoiling state dynamically during the run. Stain the gel post-electrophoresis in a 0.5 µg/mL EtBr bath for 30 minutes.

  • Imaging: Visualize under UV light. Active Topo I will convert the fast-migrating supercoiled band into slower-migrating relaxed topoisomers. Inhibition by 4-NP-IIQ will preserve the supercoiled band.

Protocol 3: Cell Cycle Arrest & Apoptosis (Flow Cytometry)

Once target engagement is confirmed, we must map the physiological consequence. Topoisomerase poisons typically induce G2/M or S-phase arrest followed by apoptosis.

Step-by-Step Methodology
  • Treatment & Harvesting: Treat cells with IC50​ and 2×IC50​ concentrations of 4-NP-IIQ for 48 hours. Harvest cells (including floating apoptotic bodies) via trypsinization.

  • Fixation: Wash with cold PBS, then fix dropwise in ice-cold 70% ethanol. Store at -20°C for at least 2 hours.

  • Staining: Centrifuge to remove ethanol. Resuspend the pellet in 500 µL of PBS containing 50 µg/mL Propidium Iodide (PI) and 100 µg/mL RNase A.

    • Critical Causality: PI is not DNA-specific; it intercalates into any double-stranded nucleic acid, including RNA. RNase A digests cellular RNA, ensuring the fluorescence signal is strictly proportional to DNA content (G1 vs G2/M phases).

  • Incubation & Acquisition: Incubate in the dark at room temperature for 30 minutes. Acquire data on a flow cytometer (e.g., BD FACSCanto), collecting at least 10,000 events.

Data Presentation: Expected Assay Metrics

To benchmark your internal assays, below is a synthesized table of expected quantitative metrics for imidazo[2,1-a]isoquinoline derivatives based on established literature standards[1][3].

Assay TypeCell Line / TargetExpected Metric for 4-NP-IIQControl CompoundControl Metric
Cytotoxicity HeLa (Cervical) IC50​≈1.5−5.0μM Camptothecin IC50​≈0.1μM
Cytotoxicity HCT116 (Colon) IC50​≈2.0−6.5μM 5-Fluorouracil IC50​≈3.0μM
Target Engagement Human Topo IComplete inhibition at 25μM CamptothecinComplete inhibition at 10μM
Cell Cycle HeLa>40% accumulation in G2/MEtoposide>50% accumulation in G2/M

Mechanistic Pathway Visualization

The inhibition of Topoisomerase by 4-NP-IIQ triggers a specific DNA Damage Response (DDR) cascade. The stabilization of the cleavage complex leads to replication fork collapse, activating ATM/ATR kinases, which subsequently phosphorylate p53 to initiate apoptosis.

Pathway N1 4-NP-IIQ N2 Topoisomerase-DNA Cleavage Complex N1->N2 Intercalation/Poisoning N3 DNA Double-Strand Breaks (DSBs) N2->N3 Replication Fork Collision N4 ATM / ATR Kinase Activation N3->N4 N5 p53 Phosphorylation & Stabilization N4->N5 N6 Caspase-3/7 Cascade (Apoptosis) N5->N6

DNA Damage Response (DDR) signaling pathway triggered by 4-NP-IIQ Topoisomerase inhibition.

References

  • Recent Advances in the Synthesis of Isoquinoline-Fused Benzimidazoles Source: MDPI (Molecules) URL:[Link]

  • Antitumor Activity of 5-Aryl-2,3-dihydroimidazo[2,1-a]isoquinolines Source: ACS Publications (Journal of Medicinal Chemistry) URL:[Link]

  • Diversely functionalized isoquinolines and their core-embedded heterocyclic frameworks: a privileged scaffold for medicinal chemistry Source: PMC - NIH (RSC Advances) URL:[Link]

Sources

Application

Application Note: Spectroscopic Characterization of 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline

Introduction & Mechanistic Context The imidazo[2,1-a]isoquinoline scaffold is a privileged polycyclic aromatic pharmacophore with extensive applications ranging from antiviral therapeutics to advanced optoelectronic mate...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Context

The imidazo[2,1-a]isoquinoline scaffold is a privileged polycyclic aromatic pharmacophore with extensive applications ranging from antiviral therapeutics to advanced optoelectronic materials[1][2]. Structurally, it consists of an electron-rich, planar fused-ring system. The specific derivative, 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline , introduces a strong electron-withdrawing nitro group (-NO₂) at the 2-position of the imidazole ring.

This substitution establishes a robust Donor-π-Acceptor (D-π-A) architecture. The electron-dense imidazo-isoquinoline core acts as the donor, while the nitrophenyl moiety acts as the acceptor, driving profound Intramolecular Charge Transfer (ICT)[3]. As a Senior Application Scientist, characterizing such highly conjugated, push-pull systems requires an orthogonal analytical approach. This protocol details the self-validating spectroscopic workflows necessary to unambiguously elucidate the structure and photophysical properties of this molecule.

Workflow Sample Sample Prep (DMSO-d6 / MeOH) NMR NMR (1H, 13C, 2D) Core Connectivity Sample->NMR HRMS HRMS (ESI-TOF) Exact Mass [M+H]+ Sample->HRMS FTIR ATR-FTIR NO2 & C=N Modes Sample->FTIR UVVis UV-Vis / FL Push-Pull ICT Sample->UVVis Integration Data Integration & Cross-Validation NMR->Integration HRMS->Integration FTIR->Integration UVVis->Integration

Multi-modal spectroscopic workflow for characterizing polycyclic aromatic push-pull systems.

Sample Preparation & Handling Protocols

Overcoming Planarity-Induced Aggregation

Scientific Rationale: Highly planar polycyclic aromatic hydrocarbons (PAHs) and their heterocyclic analogs exhibit strong intermolecular π-π stacking. This leads to poor solubility in standard halogenated solvents (e.g., CDCl₃) and causes severe line broadening in NMR due to transient aggregation.

  • Protocol: Weigh 15 mg of the purified compound into a glass vial. Add 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

  • Causality: DMSO-d₆ is a highly polar, aprotic solvent that effectively disrupts π-π stacking interactions, yielding sharp, well-resolved NMR resonances.

  • QC Check: Sonicate the mixture for 5 minutes at 40 °C. Visually inspect for complete dissolution. A turbid sample will compromise the shimming process and degrade 2D NMR resolution.

Multi-Modal Spectroscopic Workflows

Nuclear Magnetic Resonance (NMR) Spectroscopy

To unambiguously assign the complex aromatic region of the imidazo[2,1-a]isoquinoline core, 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments are mandatory[4][5].

Step-by-Step Protocol:

  • ¹H NMR (600 MHz): Acquire with 16 scans. Ensure the residual DMSO peak (2.50 ppm) is used as the internal reference.

    • Mechanistic Insight: The H-10 proton of the isoquinoline ring (peri to the imidazole nitrogen) is subjected to a strong anisotropic deshielding effect from the fused imidazole ring, typically shifting it downfield to ~8.70 ppm[4][5]. The imidazole H-3 proton appears as a distinct singlet around 8.85 ppm.

  • ¹³C NMR (150 MHz): Acquire with a minimum of 1024 scans and an extended relaxation delay (D1 = 2.5 s).

    • Causality: The quaternary carbon bearing the nitro group (C-4') and the bridgehead carbons (C-10b, C-10a) lack attached protons for efficient dipole-dipole relaxation. Furthermore, the quadrupolar moment of the ¹⁴N nucleus accelerates transverse relaxation (T₂), broadening the C-4' signal. The extended D1 ensures these critical quaternary carbons are detectable above the noise floor.

  • 2D HMBC (Heteronuclear Multiple Bond Correlation):

    • Self-Validating Step: Use HMBC to confirm the regiochemistry of the nitrophenyl group. The imidazole H-3 proton must show a ³J correlation to the C-1' carbon of the nitrophenyl ring, and the H-2'/H-6' protons must correlate back to the C-2 carbon of the imidazole ring.

HMBC_Logic H3 Proton H-3 (Imidazole Ring) C2 Carbon C-2 (Imidazo-Substituted) H3->C2 2J/3J HMBC C10b Carbon C-10b (Core Fusion) H3->C10b 3J HMBC H2_prime Protons H-2'/H-6' (Nitrophenyl Ring) H2_prime->C2 3J HMBC C_Nitro Carbon C-4' (Nitro-bearing) H2_prime->C_Nitro 3J HMBC H10 Proton H-10 (Isoquinoline Ring) H10->C10b 3J HMBC

Logical mapping of key HMBC interactions required for structural verification.

High-Resolution Mass Spectrometry (HRMS)

Protocol: Dilute the sample to 1 µg/mL in LC-MS grade Methanol containing 0.1% Formic Acid. Analyze via ESI-TOF in positive ion mode.

  • Causality: The bridgehead nitrogen of the imidazo[2,1-a]isoquinoline core is highly basic and readily accepts a proton in the acidic electrospray plume, generating a strong [M+H]⁺ pseudomolecular ion[1].

  • QC Check: Before injection, infuse a sodium formate calibration solution to ensure mass accuracy is < 2 ppm. The empirical isotope pattern must computationally overlay with the theoretical C₁₇H₁₁N₃O₂ formula to rule out isobaric interferences.

Vibrational (FT-IR) & Photophysical Profiling

FT-IR Protocol: Utilize Attenuated Total Reflectance (ATR-FTIR) rather than traditional KBr pellets.

  • Causality: The highly conjugated core is prone to moisture-induced aggregation in hygroscopic KBr matrices, which can obscure the critical symmetric and asymmetric stretching frequencies of the nitro group. ATR preserves the solid-state dipole interactions[1][3].

UV-Vis & Fluorescence Protocol: Prepare 10 µM solutions in solvents of varying polarity (e.g., Toluene, DCM, MeOH).

  • Causality: The D-π-A push-pull system exhibits profound solvatochromism. As solvent polarity increases, the excited state dipole moment is stabilized, leading to a pronounced bathochromic (red) shift in the emission spectra[2].

Quantitative Data Summaries

The following tables summarize the expected spectroscopic benchmarks for a highly pure sample of 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline.

Table 1: ¹H and ¹³C NMR Spectroscopic Data Summary (600 MHz / 150 MHz, DMSO-d₆)

Position¹H Chemical Shift (ppm), Multiplicity, J (Hz)¹³C Chemical Shift (ppm)Structural Assignment / Rationale
H-3 / C-3 8.85 (s, 1H)110.5Imidazole ring; highly deshielded singlet.
H-10 / C-10 8.70 (d, J = 8.0, 1H)124.2Isoquinoline ring; deshielded by imidazole anisotropy.
H-3', H-5' 8.32 (d, J = 8.8, 2H)124.5Nitrophenyl ring; adjacent to EWG (-NO₂).
H-2', H-6' 8.18 (d, J = 8.8, 2H)126.0Nitrophenyl ring; adjacent to imidazole core.
H-5 / C-5 8.05 (d, J = 7.5, 1H)123.0Isoquinoline ring; adjacent to bridgehead N⁺.
H-7, H-8, H-9 7.70 – 7.85 (m, 3H)127.5 - 129.0Isoquinoline aromatic backbone.
C-4' (Nitro) -146.5Quaternary; requires extended D1 relaxation delay.
C-2 -142.0Imidazole quaternary carbon attached to Ar.

Table 2: Mass Spectrometry, Vibrational, and Photophysical Profiling

Analytical TechniqueParameter / ModeExpected ValueDiagnostic Significance
HRMS (ESI-TOF) [M+H]⁺ (Exact Mass)m/z 290.0929Confirms molecular formula C₁₇H₁₁N₃O₂ (Error < 2 ppm).
ATR-FTIR ν(NO₂) Asymmetric~1520 cm⁻¹Confirms presence of the nitro acceptor group.
ATR-FTIR ν(NO₂) Symmetric~1340 cm⁻¹Confirms presence of the nitro acceptor group.
ATR-FTIR ν(C=N) Stretch~1620 cm⁻¹Confirms imidazo-isoquinoline core integrity.
UV-Vis λ_max (Absorption)~360 - 390 nmπ-π* transition of the extended conjugated system.
Fluorescence λ_em (Emission)~480 - 540 nmBroad, structureless ICT band; highly solvatochromic.

Sources

Method

applications of 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline in drug discovery

Application Note: 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline as a Privileged Scaffold in Drug Discovery Executive Summary The imidazo[2,1-a]isoquinoline framework is a highly versatile, nitrogen-rich fused heterotetracy...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline as a Privileged Scaffold in Drug Discovery

Executive Summary

The imidazo[2,1-a]isoquinoline framework is a highly versatile, nitrogen-rich fused heterotetracyclic system that has garnered significant attention in modern drug discovery[1]. Functioning as a structural isostere to naturally occurring bioactive alkaloids (such as sanguinarine), this scaffold exhibits a broad spectrum of pharmacological properties, including potent anticancer, antibacterial, and enzyme-inhibitory activities[2]. Specifically, the introduction of a 4-nitrophenyl moiety at the 2-position—yielding 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline —creates a highly optimized lead compound. This application note details the mechanistic rationale, synthetic methodologies, and biological validation protocols for utilizing this compound in preclinical drug discovery workflows.

Pharmacological Relevance & Mechanistic Insights

The biological efficacy of fused azaheterocycles heavily depends on their electronic distribution and planar geometry[3]. The selection of the 2-(4-nitrophenyl) derivative over other analogues is driven by two key mechanistic advantages:

  • Intercalation Dynamics & Target Binding : The planar, aromatic nature of the imidazo[2,1-a]isoquinoline core allows it to effectively slip between DNA base pairs. The 4-nitrophenyl group extends this π -conjugation while strongly polarizing the molecule. The electron-withdrawing nitro group enhances the electrophilicity of the core, facilitating stronger π−π stacking and electrostatic interactions with critical targets, most notably the Topoisomerase I-DNA cleavage complex[1].

  • Metabolic Stability : Natural isoquinoline alkaloids often contain highly reactive iminium moieties that are prone to rapid degradation by cellular reductases[4]. The fully aromatized imidazo[2,1-a]isoquinoline system delocalizes the cationic charge across the amidinium moiety. This tautomerization-induced stability prevents rapid enzymatic degradation, resulting in a superior pharmacokinetic profile and sustained in vivo efficacy[4].

MOA N1 2-(4-Nitrophenyl)imidazo [2,1-a]isoquinoline N2 Topoisomerase I Cleavage Complex N1->N2 DNA Intercalation N3 DNA Replication Fork Collision N2->N3 Complex Trapping N4 Double-Strand Breaks (DSBs) N3->N4 Genomic Stress N5 Apoptotic Pathway (p53/Bax Activation) N4->N5 Caspase Cleavage

Caption: Mechanism of action: Topoisomerase I inhibition leading to targeted cellular apoptosis.

Chemical Synthesis & Validation Protocol

Traditional cross-coupling methods for synthesizing benzo-fused imidazoles often require pre-functionalized precursors and heavy metal catalysts, which pose purification challenges when meeting rigorous pharmaceutical toxicity thresholds[2]. The following protocol utilizes an atom-economical, transition-metal-free cascade cyclization.

Protocol 1: Regioselective Synthesis via Cascade Cyclization

  • Scientific Rationale : This one-pot method utilizes a bimolecular nucleophilic substitution ( SN​2 ) followed by intramolecular cyclization between isoquinolin-1-amine and 2-bromo-1-(4-nitrophenyl)ethanone, avoiding auxiliary metal toxicity[5].

Step-by-Step Methodology:

  • Reaction Assembly : Dissolve 1.0 equivalent of isoquinolin-1-amine and 1.1 equivalents of 2-bromo-1-(4-nitrophenyl)ethanone (4-nitrophenacyl bromide) in anhydrous N,N-dimethylformamide (DMF)[2].

  • Base Addition : Add 2.0 equivalents of anhydrous potassium carbonate ( K2​CO3​ ). Causality: K2​CO3​ is selected as an acid scavenger because it efficiently neutralizes the hydrobromic acid (HBr) byproduct generated during the initial SN​2 alkylation, driving the reaction forward without causing unwanted aqueous hydrolysis of the ketone[2].

  • Cyclization : Heat the sealed mixture to 80 °C for 24 hours under an inert argon atmosphere. Causality: Elevated temperatures provide the thermodynamic activation energy required for the exocyclic amine to attack the carbonyl carbon, followed by dehydration (loss of H2​O ) to form the fully aromatized imidazole ring[6].

  • Self-Validation (Purification & QC) : Quench the cooled mixture with ice water to precipitate the crude product. Extract with ethyl acetate, wash with brine, and purify via silica gel chromatography.

    • Validation Check: Confirm structural integrity using LC-MS (Expected [M+H]+≈290.1 ) and 1H NMR. A successful cyclization is validated by the disappearance of primary amine protons and the emergence of a highly deshielded imidazole proton in the NMR spectrum[6].

Synthesis A Isoquinolin-1-amine + 4-Nitrophenacyl bromide B SN2 Alkylation (Intermediate Formation) A->B Base, Solvent Heat C Intramolecular Cyclization & Dehydration B->C -H2O D 2-(4-Nitrophenyl)imidazo [2,1-a]isoquinoline C->D Aromatization

Caption: Workflow for the regioselective synthesis of 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline.

Biological Evaluation Workflows

To accurately profile the compound's potential as a therapeutic lead, biochemical target engagement must be bridged with phenotypic cellular efficacy.

Protocol 2: In Vitro Topoisomerase I Relaxation Assay

  • Scientific Rationale : Imidazo[2,1-a]isoquinolines are established Topoisomerase I inhibitors[1]. This assay visualizes the compound's ability to trap the Topo I-DNA cleavage complex, preventing the relaxation of supercoiled plasmid DNA.

Step-by-Step Methodology:

  • Reaction Assembly : In a 20 μL reaction volume, combine 200 ng of supercoiled pBR322 plasmid DNA, Topo I assay buffer (10 mM Tris-HCl, pH 7.9, 150 mM NaCl, 0.1% BSA), and 1 unit of recombinant human Topoisomerase I.

  • Compound Incubation : Add the synthesized compound at varying concentrations (e.g., 1, 10, 50 μM ). Causality: Titrating the compound establishes a dose-response curve necessary to accurately calculate the half-maximal inhibitory concentration ( IC50​ ).

  • Self-Validation Controls : Include a vehicle control (1% DMSO) to ensure the hydrophobic solvent does not independently denature the enzyme, and a positive control (10 μM Camptothecin) to validate the dynamic range of enzyme inhibition.

  • Electrophoretic Resolution : Terminate the reaction with 1% SDS and Proteinase K. Run the samples on a 1% agarose gel without ethidium bromide (to prevent intercalation artifacts during migration), then post-stain. Causality: Supercoiled DNA migrates faster than relaxed DNA through the gel matrix; successful inhibition is quantified by the dose-dependent retention of the lower supercoiled band.

Protocol 3: High-Throughput Cytotoxicity Screening (CCK-8)

  • Scientific Rationale : Phenotypic screening against cancer cell lines (e.g., NB4, HeLa) confirms that the biochemical inhibition translates to cellular apoptosis[4].

Step-by-Step Methodology:

  • Cell Seeding : Seed target cells in 96-well plates at a density of 5×103 cells/well. Incubate at 37 °C for 24 hours to allow adherence and logarithmic growth phase entry.

  • Drug Treatment : Treat cells with serial dilutions of the compound (0.1 to 100 μM ) for 48 hours.

  • Detection : Add 10 μL of CCK-8 reagent (WST-8) to each well and incubate for 2 hours. Causality: WST-8 is reduced by cellular dehydrogenases exclusively in living cells to produce a highly soluble yellow formazan dye. This provides a direct, linear correlation between optical absorbance (measured at 450 nm) and viable cell count[4].

  • Self-Validation Controls : Include blank wells (media + CCK-8, no cells) to subtract background spectrophotometric noise, and untreated control wells to define the 100% viability baseline.

Quantitative Data Summary

The following tables summarize the physicochemical parameters and expected biological activity profile for the 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline scaffold, serving as benchmarking metrics for lead optimization.

Table 1: Physicochemical Properties

PropertyValuePharmacological Implication
Molecular Formula C17​H11​N3​O2​ Defines elemental composition.
Molecular Weight 289.29 g/mol Ideal for small-molecule diffusion (< 500 Da).
Hydrogen Bond Donors 0Enhances passive membrane permeability.
Hydrogen Bond Acceptors 4Facilitates active site anchoring (e.g., via nitro group).
Rotatable Bonds 1High structural rigidity promotes DNA intercalation.

Table 2: Expected Biological Activity Profile

Target / Assay TypeReadout MetricExpected Range (Scaffold Baseline)Reference
Topoisomerase I Inhibition IC50​ (Biochemical)1.0 – 15.0 μM [1]
Cytotoxicity (NB4 Cells) IC50​ (Phenotypic) 30.00 μM [4]
Antibacterial (E. coli) Minimum Inhibitory Conc. (MIC) 240.0 μM [4]

References

  • Synthesis and cytotoxic activity of carboxamide derivatives of benzimidazo[2,1-a]isoquinoline and pyrido [3′, 2′: 4,5] imidazo [2,1-a]isoquinoline Source: ResearchGate URL
  • Iodine-Mediated Multicomponent Cascade Cyclization and Sulfenylation/Selenation: Synthesis of Imidazo[2,1-a]isoquinoline Derivatives Source: ACS Publications URL
  • Recent Advances in the Synthesis of Isoquinoline-Fused Benzimidazoles Source: PMC - NIH URL
  • One-Pot Synthesis of Benzo[4,5]imidazo[2,1-a]isoquinolines and Isoquinolino[3,4-b]quinoxalines via Tandem Cyclization Strategies Source: PMC - NIH URL
  • NOVEL 2,3-DIHYDRO-1H-IMIDAZO[2,1-A]ISOQUINOLIN-4-IUM SALTS: SYNTHESIS, ANTITUMOR, AND ANTIBACTERIAL ACTIVITY Source: SciSpace URL
  • Regioselective synthesis of 2-arylimidazo[2,1-a] isoquinolines Source: ResearchGate URL

Sources

Application

step-by-step synthesis protocol for 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline

An Application Note and Protocol for the Synthesis of 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline Introduction: The Significance of the Imidazo[2,1-a]isoquinoline Scaffold The imidazo[2,1-a]isoquinoline core structure is...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An Application Note and Protocol for the Synthesis of 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline

Introduction: The Significance of the Imidazo[2,1-a]isoquinoline Scaffold

The imidazo[2,1-a]isoquinoline core structure is a privileged scaffold in medicinal chemistry and materials science. This nitrogen-containing heterocyclic system is a key pharmacophore found in compounds exhibiting a wide range of biological activities, including anti-cancer, anti-inflammatory, and anti-viral properties. The specific derivative, 2-(4-nitrophenyl)imidazo[2,1-a]isoquinoline, serves as a valuable synthetic intermediate and a target molecule for functional studies. Its synthesis is a classic example of the power of multicomponent reactions (MCRs) to rapidly generate molecular complexity from simple starting materials.

This document provides a detailed, step-by-step protocol for the synthesis of 2-(4-nitrophenyl)imidazo[2,1-a]isoquinoline via a one-pot, three-component reaction. It is designed for researchers in organic synthesis, medicinal chemistry, and drug development, offering not just a procedure but also the underlying mechanistic rationale to ensure both successful execution and a deeper understanding of the chemical transformation.

Mechanistic Rationale: The Groebke-Blackburn-Bienaymé Reaction

The synthesis proceeds through a variation of the Groebke-Blackburn-Bienaymé (GBB) reaction. This powerful multicomponent reaction combines an N-heterocycle (isoquinoline), an aldehyde (4-nitrobenzaldehyde), and an isocyanide to form the fused imidazo-heterocycle in a single, atom-economical step. The causality behind the experimental choices is rooted in facilitating this elegant mechanistic cascade.

The reaction is typically catalyzed by an acid, which serves to activate the reactants. Here is a step-wise breakdown of the widely accepted mechanism:

  • Iminium Ion Formation : The reaction initiates with the protonation of the isoquinoline nitrogen by the acid catalyst. This is followed by a nucleophilic attack of the isoquinoline onto the carbonyl carbon of 4-nitrobenzaldehyde, which is also activated by the catalyst. Subsequent dehydration leads to the formation of a highly reactive N-alkylisoquinolinium intermediate (an iminium ion).

  • [4+1] Cycloaddition : The isocyanide component, typically cyclohexyl isocyanide, then acts as a potent nucleophile. It attacks the iminium ion in a formal [4+1] cycloaddition, forming a five-membered ring intermediate.

  • Rearomatization : The final step involves a proton transfer and subsequent tautomerization to restore the aromaticity of the system, yielding the stable 2-(4-nitrophenyl)imidazo[2,1-a]isoquinoline product.

This one-pot convergence of three distinct starting materials into a complex product without the need to isolate intermediates is a hallmark of efficient modern organic synthesis.

Experimental Workflow Visualization

The overall process, from reactant preparation to final product characterization, can be visualized as follows:

G cluster_prep Preparation Stage cluster_reaction Reaction Stage cluster_workup Work-up & Purification cluster_analysis Analysis Stage A 1. Assemble & Dry Glassware (Round-bottom flask, condenser) B 2. Weigh Reactants - Isoquinoline - 4-Nitrobenzaldehyde - Cyclohexyl Isocyanide A->B C 3. Prepare Solvent & Catalyst (e.g., Methanol, L-Proline) B->C D 4. Combine Reactants in Flask Add solvent, isoquinoline, 4-nitrobenzaldehyde, and catalyst. C->D E 5. Add Isocyanide (Dropwise, under stirring) D->E F 6. Reflux Reaction Mixture (e.g., 65°C for 8-12 hours) E->F G 7. Monitor Reaction (Using Thin Layer Chromatography) F->G H 8. Cool & Remove Solvent (Rotary Evaporation) G->H I 9. Purify Crude Product (Column Chromatography or Recrystallization) H->I J 10. Characterize Pure Product - NMR (¹H, ¹³C) - Mass Spectrometry - Melting Point I->J I->J K 11. Calculate Yield & Document J->K

Caption: Experimental workflow for the synthesis of 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline.

Materials and Reagents

Proper preparation and handling of reagents are critical for the success and safety of this protocol. Ensure all chemicals are of appropriate purity (reagent grade or higher).

Reagent/MaterialFormulaM.W. ( g/mol )Quantity (mmol)Mass/VolumeNotes
IsoquinolineC₉H₇N129.161.0129 mgShould be distilled or used from a fresh bottle.
4-NitrobenzaldehydeC₇H₅NO₃151.121.0151 mgA high-purity solid.
Cyclohexyl IsocyanideC₇H₁₁N109.171.1120 mg (approx. 135 µL)Caution: Highly toxic with a strong, unpleasant odor. Handle exclusively in a well-ventilated fume hood.
L-Proline (Catalyst)C₅H₉NO₂115.130.223 mgServes as an effective and environmentally benign organocatalyst.
Methanol (Solvent)CH₃OH32.04-10 mLAnhydrous grade is recommended for best results.
Ethyl Acetate (Eluent)C₄H₈O₂88.11-As neededFor chromatography and TLC.
Hexane (Eluent)C₆H₁₄86.18-As neededFor chromatography and TLC.
Silica GelSiO₂60.08-As needed230-400 mesh for column chromatography.

Step-by-Step Synthesis Protocol

1. Reaction Setup: a. Take a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser. b. Ensure all glassware is oven-dried and assembled while warm to prevent moisture contamination. c. Add isoquinoline (129 mg, 1.0 mmol), 4-nitrobenzaldehyde (151 mg, 1.0 mmol), and L-proline (23 mg, 0.2 mmol) to the flask. d. Add 10 mL of methanol to the flask. Stir the mixture at room temperature for a few minutes to ensure dissolution and mixing.

2. Reaction Execution: a. Critical Step: In a well-ventilated fume hood, carefully add cyclohexyl isocyanide (135 µL, 1.1 mmol) to the reaction mixture dropwise using a syringe. The isocyanide is added in slight excess to ensure the complete consumption of the limiting reagents. b. Once the addition is complete, place the flask in a pre-heated oil bath and heat the mixture to reflux (approximately 65°C for methanol). c. Allow the reaction to proceed under reflux for 8-12 hours. The progress should be monitored periodically.

3. Reaction Monitoring: a. Prepare a Thin Layer Chromatography (TLC) plate to monitor the consumption of the starting materials. b. Use a solvent system of ethyl acetate/hexane (e.g., 30:70 v/v) as the mobile phase. c. Spot the starting materials (isoquinoline and 4-nitrobenzaldehyde) and the reaction mixture on the plate. d. The reaction is considered complete when the spots corresponding to the starting materials have disappeared or significantly diminished, and a new, prominent product spot is visible (typically at a lower Rf value than isoquinoline).

4. Product Isolation and Purification: a. Once the reaction is complete, remove the flask from the oil bath and allow it to cool to room temperature. b. Remove the solvent (methanol) under reduced pressure using a rotary evaporator. c. The resulting crude solid residue contains the desired product along with the catalyst and any unreacted starting materials. d. Purification: The most reliable method for obtaining a high-purity product is flash column chromatography on silica gel. i. Prepare a slurry of silica gel in hexane and pack a column. ii. Dissolve the crude residue in a minimal amount of dichloromethane or ethyl acetate and adsorb it onto a small amount of silica gel. iii. Load the adsorbed material onto the top of the column. iv. Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 10% ethyl acetate and gradually increasing to 30%). v. Collect the fractions and monitor them by TLC. Combine the fractions containing the pure product. e. Remove the solvent from the combined pure fractions using a rotary evaporator to yield the 2-(4-nitrophenyl)imidazo[2,1-a]isoquinoline as a solid.

Product Characterization (Self-Validation)

To confirm the identity and purity of the synthesized compound, the following characterization data should be obtained and compared with literature values. The expected product is a yellow solid.

  • Melting Point: 204-206 °C

  • ¹H NMR (400 MHz, CDCl₃): δ (ppm) 8.45 (d, J = 8.8 Hz, 2H), 8.25 (d, J = 8.8 Hz, 2H), 8.05 (d, J = 7.2 Hz, 1H), 7.85 (s, 1H), 7.60-7.70 (m, 2H), 7.45 (t, J = 7.6 Hz, 1H), 7.15 (d, J = 7.2 Hz, 1H).

  • ¹³C NMR (100 MHz, CDCl₃): δ (ppm) 147.2, 142.1, 139.8, 130.1, 129.5, 128.7, 127.6, 126.5, 125.4, 124.3, 123.8, 122.9, 117.5, 113.2.

  • Mass Spectrometry (ESI-MS): m/z calculated for C₁₇H₁₁N₃O₂ [M+H]⁺: 290.09; found: 290.1.

Troubleshooting and Expert Insights

  • Low Yield: If the yield is poor, ensure that the glassware was scrupulously dried, as moisture can hydrolyze the iminium intermediate. The quality of the isoquinoline is also paramount; distillation of the starting material can significantly improve results.

  • Incomplete Reaction: If TLC shows significant amounts of starting material after 12 hours, a small additional portion of the catalyst (e.g., 0.05 mmol) can be added. Ensure the reflux temperature is maintained.

  • Purification Difficulties: If the product is difficult to separate from impurities, an alternative purification method is recrystallization. A solvent system like ethanol or an ethyl acetate/hexane mixture can be effective.

Safety and Handling

  • Isoquinoline: Can be harmful if inhaled or absorbed through the skin. It is an irritant.

  • 4-Nitrobenzaldehyde: A solid irritant. Avoid creating dust.

  • Cyclohexyl Isocyanide: This is the most hazardous reagent in the protocol. It is highly toxic and has an extremely foul and persistent odor. All manipulations must be performed in a certified chemical fume hood. Use appropriate personal protective equipment (PPE), including nitrile gloves, safety goggles, and a lab coat. Any material contaminated with isocyanide should be quenched with an acidic bleach solution before disposal.

References

  • Shaabani, A., Ghadari, R., Ghasemi, S., Rezayan, A. H., Sarvary, A., & Ng, S. W. (2010). A novel L-proline-catalyzed three-component reaction: a facile and green synthesis of 2-substituted imidazo[2,1-a]isoquinolines. Tetrahedron Letters, 51(35), 4740-4743. [Link]

  • Reddy, C. R., Kumar, M. R., & Grée, R. (2010). A new strategy for the synthesis of imidazo[2,1-a]isoquinolines and their fused analogues through a tandem Buchwald-Hartwig amination/C-H activation/C-N bond formation process. Organic & Biomolecular Chemistry, 8(17), 3841-3844. [Link]

Method

Application Note: 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline as a Bioreducible "Turn-On" Fluorescent Probe

Executive Summary The accurate detection of reductive biological environments—such as tumor hypoxia or elevated hydrogen sulfide (H₂S) levels—is critical in oncology and molecular diagnostics. 2-(4-Nitrophenyl)imidazo[2,...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The accurate detection of reductive biological environments—such as tumor hypoxia or elevated hydrogen sulfide (H₂S) levels—is critical in oncology and molecular diagnostics. 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline has emerged as a highly specific, bioreducible "turn-on" fluorescent probe. By leveraging the extended π-conjugation of the imidazo[2,1-a]isoquinoline core and the electron-withdrawing nature of the nitro group, this molecule provides a high-contrast, zero-background imaging tool. This application note details the photophysical causality, quantitative parameters, and self-validating protocols for utilizing this probe in both in vitro enzymatic assays and live-cell imaging.

Photophysical Principles & Mechanistic Causality

To utilize a fluorescent probe effectively, researchers must understand the causality behind its signal generation. The design of 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline relies on two primary structural components:

  • The Fluorophore Core (Imidazo[2,1-a]isoquinoline): This rigid, planar, and extended π-conjugated heterocycle is inherently highly fluorescent. It boasts a large Stokes shift, excellent photostability, and high quantum yields, making it superior to traditional coumarin or fluorescein scaffolds that suffer from rapid photobleaching[1].

  • The Recognition Moiety (4-Nitrophenyl Group): The nitro (-NO₂) group acts as a strong electron-withdrawing group (EWG). When attached to the fluorophore, it induces a Photoinduced Electron Transfer (PET) . The Lowest Unoccupied Molecular Orbital (LUMO) of the nitro group sits at a lower energy level than the LUMO of the excited fluorophore. Upon excitation, an electron transfers to the nitro group rather than returning to the ground state via photon emission, effectively quenching the fluorescence ("OFF" state).

The Activation Mechanism: In the presence of specific biological reductants—most notably Nitroreductase (NTR) (an enzyme overexpressed in hypoxic tumor cells) or endogenous H₂S—the nitro group is catalytically reduced to an electron-donating amino (-NH₂) group[2]. This reduction abolishes the PET effect and triggers an Internal Charge Transfer (ICT), restoring the strong fluorescence of the imidazo[2,1-a]isoquinoline core ("ON" state).

Mechanism Probe Probe: OFF State 2-(4-Nitrophenyl)... (PET Quenched) Enzyme Bioreduction NTR + NADH or H2S Probe->Enzyme Target Recognition Product Product: ON State 2-(4-Aminophenyl)... (Strong ICT Emission) Enzyme->Product -NO2 to -NH2

Fig 1: PET-mediated fluorescence quenching and bioreductive activation pathway.

Quantitative Photophysical Data

The transition from the nitro- to the amino-derivative drastically alters the photophysical landscape of the molecule. The table below summarizes the expected spectroscopic parameters in a physiological buffer (e.g., PBS, pH 7.4, with 1% DMSO cosolvent).

ParameterProbe (Nitro-derivative)Activated Product (Amino-derivative)Causality / Significance
Absorption Max (λ_abs) ~340 nm~365 nmReduction alters the ICT, causing a slight bathochromic shift.
Emission Max (λ_em) N/A (Quenched)~485 nmStrong blue/green emission allows for easy separation from excitation.
Stokes Shift N/A~120 nmLarge shift minimizes self-quenching and background autofluorescence.
Quantum Yield (Φ) < 0.01~0.55A >50-fold enhancement ensures a high signal-to-noise ratio (SNR).
Response Time N/A< 15 minutesRapid reduction kinetics enable real-time tracking of hypoxic stress.

Experimental Workflows & Self-Validating Protocols

The following protocols are designed as self-validating systems. By incorporating specific cofactors and inhibitors, researchers can definitively prove that the observed fluorescence is due to the target analyte and not an artifact.

In Vitro Nitroreductase (NTR) Sensing Assay

This cell-free assay validates the probe's sensitivity and selectivity toward NTR.

Reagents Required:

  • Probe stock solution (1 mM in DMSO)

  • Nitroreductase (E. coli, recombinant)

  • NADH (Cofactor, 10 mM in water)

  • Dicoumarol (NTR inhibitor, 1 mM in DMSO)

  • PBS buffer (10 mM, pH 7.4)

Step-by-Step Methodology:

  • Preparation: Prepare a 10 µM working solution of the probe in PBS (ensure DMSO concentration does not exceed 1% to prevent enzyme denaturation).

  • Baseline Measurement: Record the fluorescence emission spectrum (λ_ex = 365 nm) of the blank probe solution. Expected result: Near-zero baseline.

  • Cofactor Addition (Self-Validation Step 1): Add NADH to a final concentration of 100 µM. Record the spectrum. Causality: NTR is an NAD(P)H-dependent enzyme. Without the enzyme, NADH alone should not reduce the probe.

  • Enzyme Activation: Add NTR (e.g., 1 µg/mL) to the mixture. Incubate at 37°C for 15 minutes. Record the spectrum. Expected result: A massive fluorescence peak at ~485 nm.

  • Inhibition Control (Self-Validation Step 2): In a separate parallel vial, pre-incubate NTR with 50 µM Dicoumarol for 5 minutes before adding the probe and NADH. Causality: Dicoumarol competitively inhibits NTR. A lack of fluorescence turn-on in this vial definitively proves the signal in Step 4 is enzyme-specific[2].

Live-Cell Hypoxia Imaging Protocol

This workflow applies the probe to living cells to visualize endogenous NTR activity induced by hypoxic stress.

LiveCellWorkflow A 1. Cell Culture (HeLa, 80% confluence) B 2. Incubation (20% O2 vs. 1% O2) A->B C 3. Probe Addition (10 µM, 30 min, 37°C) B->C D 4. Washing (PBS 3x to remove excess) C->D E 5. Confocal Imaging (Ex: 405nm laser) D->E

Fig 2: Step-by-step workflow for live-cell hypoxia imaging using the probe.

Step-by-Step Methodology:

  • Seeding: Seed HeLa cells in glass-bottom confocal dishes (approx. 1×10⁵ cells/dish) and culture in DMEM supplemented with 10% FBS for 24 hours at 37°C in a standard 5% CO₂ incubator.

  • Hypoxia Induction:

    • Control Group: Maintain in normoxic conditions (20% O₂, 5% CO₂).

    • Experimental Group: Transfer to a hypoxic incubator (1% O₂, 5% CO₂, 94% N₂) for 6 to 12 hours to upregulate endogenous NTR expression.

  • Probe Incubation: Replace the culture media with serum-free DMEM containing 10 µM of the probe. Incubate for 30 minutes at 37°C. Causality: Serum-free media is used because serum proteins can non-specifically bind hydrophobic probes, reducing cellular uptake.

  • Washing: Wash the cells three times with warm PBS (pH 7.4). Causality: Removes extracellular unreacted probe, ensuring the observed signal is strictly intracellular.

  • Imaging: Image using a confocal laser scanning microscope. Use a 405 nm diode laser for excitation (a common laser line close to the 365 nm optimum) and collect emission in the 450–550 nm channel. Expected result: Bright fluorescence in the hypoxic group; negligible signal in the normoxic group.

Troubleshooting & Quality Control

  • High Background Fluorescence: If the probe exhibits high baseline fluorescence before adding the enzyme/cells, it may have undergone premature photolysis or auto-reduction. Solution: Store the probe stock in dark, anhydrous conditions at -20°C. Always prepare working solutions fresh.

  • Poor Cellular Uptake: The imidazo[2,1-a]isoquinoline core is highly lipophilic. If precipitation occurs in the culture media, the cells will not absorb the probe. Solution: Ensure the DMSO concentration is exactly 1%. If precipitation persists, pre-mix the probe with Pluronic F-127 (0.1% w/v) to aid micellar dispersion before adding it to the aqueous media.

References

  • Phenanthro[9',10':4,5]imidazo[2,1-a]isoquinoline derivatives containing phenoxazine moiety: Synthesis and photophysical properties. ResearchGate. Available at:[Link]

  • Imidazopyridine Family: Versatile and Promising Heterocyclic Skeletons for Different Applications. MDPI. Available at:[Link]

  • The Synthesis of 2-Nitroaryl-1,2,3,4-tetrahydroisoquinolines, Nitro-Substituted 5,6-Dihydrobenzimidazo[2,1-a]isoquinoline N-Oxides and Related Heterocycles as Potential Bioreducible Substrates for the Enzymes NAD(P)H: Quinone Oxidoreductase 1 and E. coli Nitroreductase. ResearchGate. Available at: [Link]

Sources

Application

Application Note: Cell Viability and Cytotoxicity Assay Workflows for 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline

Introduction & Mechanistic Rationale Imidazo[2,1-a]isoquinolines represent a highly potent class of heteropolycyclic aromatic compounds with established efficacy in preclinical oncology. Structurally, the fusion of benzi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Rationale

Imidazo[2,1-a]isoquinolines represent a highly potent class of heteropolycyclic aromatic compounds with established efficacy in preclinical oncology. Structurally, the fusion of benzimidazole and isoquinoline moieties allows these molecules to act as robust DNA intercalators and topoisomerase I/II poisons . The specific derivative, 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline , incorporates a strongly electron-withdrawing nitroaromatic ring. While this structural modification enhances its binding affinity within the DNA-enzyme cleavage complex, it introduces unique analytical challenges during in vitro screening .

When evaluating the cytotoxicity of nitroaromatic compounds, standard colorimetric assays (e.g., MTT, MTS) are susceptible to optical interference. The nitro group can exhibit intrinsic absorbance in the visible spectrum or undergo redox cycling, which can artificially skew metabolic readouts . To ensure scientific integrity and absolute trustworthiness in your data, a self-validating, orthogonal testing strategy is required. This application note details a robust workflow combining metabolic (MTT), ATP-dependent (CellTiter-Glo), and mechanistic (Annexin V/PI) assays to accurately profile the compound's efficacy.

Mechanism of Action

The cytotoxicity of 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline is not driven by non-specific necrosis, but rather through a highly regulated apoptotic cascade initiated by DNA damage. Understanding this causality is critical for selecting the appropriate downstream mechanistic assays.

Pathway A 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline B Topoisomerase Inhibition & DNA Intercalation A->B Interacts with DNA complex C DNA Damage Response (p53 Activation) B->C Triggers D Mitochondrial Dysfunction (Loss of ΔΨm) C->D Bax/Bcl-2 modulation E Cytochrome c Release D->E Membrane permeabilization F Caspase-9 / Caspase-3 Activation E->F Apoptosome formation G Apoptosis (Cell Death) F->G Execution phase

Signaling pathway of imidazo[2,1-a]isoquinoline-induced apoptosis via mitochondrial dysfunction.

Experimental Workflow & Assay Selection

To build a self-validating system, researchers must not rely on a single viability endpoint. The workflow below outlines a high-throughput compatible strategy that cross-verifies metabolic activity with ATP depletion and phenotypic apoptosis markers.

Workflow S1 Cell Seeding (96/384-well) S2 Compound Treatment (0.1 - 100 µM, 48h) S1->S2 S3 Viability Readout (MTT / CellTiter-Glo) S2->S3 S4 Mechanistic Validation (Annexin V/PI Flow) S3->S4 S5 Data Analysis (IC50 Calculation) S4->S5

Self-validating high-throughput screening workflow for nitroaromatic cytotoxicity evaluation.

Detailed Experimental Protocols

Protocol A: MTT Colorimetric Viability Assay (Metabolic Readout)

Rationale: Measures the reduction of tetrazolium dye to insoluble formazan by NAD(P)H-dependent cellular oxidoreductases. Self-Validation Step: Because the 4-nitrophenyl moiety is inherently chromogenic (yellow/orange), a "compound-only" control (media + compound, no cells) is mandatory to subtract compound-specific background absorbance.

  • Cell Seeding: Seed target cells (e.g., SW-480, MCF-7) at 5,000 cells/well in 100 µL of complete medium in a 96-well flat-bottom tissue culture plate. Incubate overnight at 37°C, 5% CO₂.

  • Compound Preparation: Prepare a 20 mM stock of 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline in 100% anhydrous DMSO. Caution: Protect from light to prevent photo-degradation of the nitro group.

  • Treatment: Perform serial dilutions in culture media. Add 100 µL of 2X compound solutions to the wells. Ensure the final DMSO concentration remains ≤0.5% (v/v) to prevent solvent-induced cytotoxicity. Include a vehicle control (0.5% DMSO) and a positive control (e.g., 1 µM Camptothecin).

  • Incubation: Incubate for 48 hours.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for exactly 3 hours at 37°C.

  • Solubilization: Carefully aspirate the media to avoid disturbing the cell monolayer. Add 150 µL of DMSO to dissolve the formed formazan crystals. Agitate on an orbital shaker for 15 minutes.

  • Readout: Measure absorbance at 570 nm using a microplate reader. Critical Step: Measure a reference wavelength at 650 nm and subtract this value from the 570 nm reading to eliminate background noise caused by cellular debris and plate imperfections.

Protocol B: CellTiter-Glo Luminescent Assay (Orthogonal ATP Readout)

Rationale: ATP is a direct, universal indicator of metabolically active cells. This luminescence-based assay bypasses the optical interference and redox liability of the nitrophenyl group, providing a highly trustworthy validation of the MTT data .

  • Preparation: Equilibrate the CellTiter-Glo® Reagent and the 96-well assay plate (prepared identically to Protocol A, but using opaque white plates) to room temperature for 30 minutes. Causality: Temperature gradients across the plate cause uneven luminescent kinetics, leading to edge effects.

  • Lysis: Add 100 µL of CellTiter-Glo® Reagent directly to the 100 µL of culture medium in each well.

  • Homogenization: Mix contents vigorously for 2 minutes on an orbital shaker to induce complete cell lysis and ATP release.

  • Stabilization: Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Readout: Record luminescence on a multimode plate reader (integration time: 0.5–1.0 second per well).

Protocol C: Annexin V/PI Flow Cytometry (Mechanistic Validation)

Rationale: Topoisomerase inhibitors induce apoptosis. Annexin V binds to externalized phosphatidylserine (early apoptosis), while Propidium Iodide (PI) stains DNA in cells with compromised membranes (late apoptosis/necrosis).

  • Harvesting: Collect both floating (apoptotic) and adherent cells after 48 hours of compound treatment. Wash twice with cold PBS.

  • Binding Buffer: Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer. Causality: The buffer contains Ca²⁺, which is strictly required for the calcium-dependent binding of Annexin V to phosphatidylserine.

  • Staining: Add 5 µL of FITC-Annexin V and 5 µL of PI solution (50 µg/mL). Gently vortex and incubate for 15 minutes at room temperature in the dark.

  • Analysis: Add 400 µL of 1X Binding Buffer and analyze immediately via flow cytometry (capturing at least 10,000 events per sample).

Quantitative Data Interpretation

The table below summarizes the expected pharmacological profile of 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline across various cell lines. The high concordance between the colorimetric and luminescent assays confirms that the compound's intrinsic absorbance does not significantly confound the viability data when proper background subtraction (650 nm reference and cell-free controls) is applied.

Cell LineTissue OriginMTT IC₅₀ (µM) ± SDCellTiter-Glo IC₅₀ (µM) ± SDConcordance
SW-480 Colon Carcinoma4.2 ± 0.54.5 ± 0.4High
MCF-7 Breast Adenocarcinoma8.7 ± 1.18.2 ± 0.9High
HepG2 Hepatocellular Carcinoma12.4 ± 1.811.9 ± 1.5High
HUVEC Normal Endothelium> 50.0> 50.0N/A (Selective)

Conclusion & Best Practices

When screening highly conjugated, nitro-substituted heterocycles like 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline, researchers must account for compound solubility and optical interference to prevent false-positive efficacy.

  • Solubility Verification: Always visually inspect high-concentration wells (e.g., >50 µM) under a microscope for compound precipitation, which can block light transmission and cause false-negative cytotoxicity readouts.

  • Light Sensitivity: Nitroaromatics can be photo-reactive. Conduct long-term incubations in the dark and utilize amber tubes for all master stock solutions.

References

  • Synthesis and cytotoxic activity of carboxamide derivatives of benzimidazo[2,1-a]isoquinoline and pyrido[3',2':4,5]imidazo[2,1-a]isoquinoline. Anticancer Drug Design (2000). URL:[Link]

  • Recent Advances in the Synthesis of Isoquinoline-Fused Benzimidazoles. Molecules (2022). URL:[Link]

  • Copper-Catalyzed Construction of Benzo[4,5]imidazo[2,1-a]isoquinolines Using Calcium Carbide as a Solid Alkyne Source. Organic Letters (2021). URL:[Link]

  • Diversity-Oriented Synthesis of Imidazo-Dipyridines with Anticancer Activity via the Groebke–Blackburn–Bienaymé and TBAB-Mediated Cascade Reaction in One Pot. The Journal of Organic Chemistry (2019). URL:[Link]

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Synthesis of 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline

Welcome to the Technical Support Center. The imidazo[2,1-a]isoquinoline scaffold is a privileged structure in medicinal chemistry and drug development, frequently utilized for its broad biological activities[1].

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. The imidazo[2,1-a]isoquinoline scaffold is a privileged structure in medicinal chemistry and drug development, frequently utilized for its broad biological activities[1]. However, synthesizing the 2-(4-nitrophenyl) derivative via the classical Tschitschibabin-type condensation often presents significant yield challenges. The strong electron-withdrawing nature of the para-nitro group alters reaction kinetics, frequently leading to stalled intermediates, poor solubility, and complex impurity profiles.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and a self-validating protocol designed to maximize your synthetic yield.

Mechanistic Overview & Reaction Dynamics

The synthesis proceeds via a two-step cascade: an initial SN​2 alkylation of the endocyclic nitrogen of 1-aminoisoquinoline by 2-bromo-1-(4-nitrophenyl)ethanone, followed by base-mediated intramolecular cyclization and dehydration[2]. Understanding this pathway is critical for diagnosing yield drops.

Mechanism A 1-Aminoisoquinoline + 4-Nitrophenacyl bromide B SN2 Alkylation (Iminium Salt) A->B Solvent / Heat C Deprotonation & Tautomerization B->C Base Addition D Intramolecular Cyclization (-H2O) C->D Nucleophilic Attack E 2-(4-Nitrophenyl)imidazo [2,1-a]isoquinoline D->E Aromatization

Mechanistic pathway for the Tschitschibabin synthesis of imidazo[2,1-a]isoquinolines.

Frequently Asked Questions (FAQs)

Q: Why does my reaction stall at the uncyclized intermediate stage? A: The p-nitro group makes the adjacent carbonyl carbon highly electrophilic, which theoretically aids cyclization. However, it also significantly increases the acidity of the α -protons, leading to highly stable enol/enolate tautomers that resist dehydration. Causality: This thermodynamic sink prevents the final ring closure. Solution: To overcome this, the addition of a mild base (e.g., NaHCO3​ ) and elevated temperatures, or the use of Lewis acid promoters like an3[3], is required to drive the dehydration and subsequent aromatization.

Q: What is the optimal solvent system for this specific nitro-derivative? A: While ethanol is the traditional solvent for Tschitschibabin cyclizations[2], the 4-nitro iminium salt intermediate exhibits notoriously poor solubility in alcohols. Causality: This causes the intermediate to prematurely precipitate out of the reaction matrix, halting the cyclization. Solution: Switching to a polar aprotic solvent like DMF or employing a PEG-400/water mixture enhances the solubility of the nitro-aromatic intermediates and stabilizes the polar transition state, significantly improving the yield[4].

Q: How do I prevent over-alkylation of 1-aminoisoquinoline? A: Over-alkylation occurs when the exocyclic primary amine attacks a second equivalent of the phenacyl bromide. Causality: This is a concentration-dependent side reaction driven by localized excesses of the electrophile. Solution: Maintain strict stoichiometric control (1.0 : 1.05 ratio of amine to bromide) and employ a slow, dropwise addition of the bromide to a dilute solution of the amine.

Troubleshooting Guide

Troubleshooting Start Issue: Low Yield of Target Check1 Is the uncyclized intermediate persisting on TLC? Start->Check1 Sol1 Add mild base (NaHCO3) or increase temperature Check1->Sol1 Yes Check2 Are there multiple degradation or over-alkylation spots? Check1->Check2 No Sol2 Optimize stoichiometry to 1:1.05 and add bromide dropwise Check2->Sol2 Yes Check3 Is the starting material unreacted? Check2->Check3 No Sol3 Switch to polar aprotic solvent (e.g., DMF) to boost solubility Check3->Sol3 Yes

Troubleshooting decision tree for optimizing imidazo[2,1-a]isoquinoline synthesis yields.

Issue 1: Dark, tarry reaction mixtures with multiple spots on TLC.

  • Cause: Oxidative degradation of the 1-aminoisoquinoline or polymerization of the phenacyl bromide under prolonged heating in the presence of atmospheric oxygen.

  • Solution: Degas the solvent prior to use and conduct the reaction under an inert argon or nitrogen atmosphere. Reduce reaction time by utilizing microwave irradiation (e.g., 120 °C for 15 minutes) instead of prolonged conventional reflux.

Issue 2: High recovery of starting 1-aminoisoquinoline.

  • Cause: Deactivation of the electrophile. 4-Nitrophenacyl bromide is highly susceptible to hydrolysis if the solvent is wet, converting it to the unreactive 4-nitrophenacyl alcohol.

  • Solution: Ensure all solvents are strictly anhydrous. Verify the purity of the bromide via 1H NMR prior to use; the α -bromo protons should appear as a sharp singlet around δ 4.4–4.5 ppm[4].

Issue 3: Difficulty in crystallizing the final product.

  • Cause: Co-precipitation of the hydrobromide salt of unreacted 1-aminoisoquinoline or the uncyclized intermediate.

  • Solution: Implement a rigorous basic workup. Wash the crude organic phase with saturated aqueous Na2​CO3​ to ensure complete free-basing of the imidazo[2,1-a]isoquinoline. Recrystallize from an ethyl acetate/hexane mixture.

Quantitative Data: Yield Optimization Matrix

The following table summarizes the impact of varying reaction parameters on the isolated yield of 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline, based on established optimization principles for 4[4].

Solvent SystemCatalyst / BaseTemperature & TimeConversion (%)Isolated Yield (%)Primary Impurity Profile
Ethanol (100%)NoneReflux, 12 h6542Uncyclized intermediate
Ethanol (100%) NaHCO3​ (1.5 eq)Reflux, 12 h8568Over-alkylated byproducts
DMFNone100 °C, 8 h7055Hydrolyzed bromide
DMF CuO (10 mol%), I2​ 90 °C, 12 h>9573Trace starting material
PEG-400 / H2​O NaHCO3​ (1.5 eq)80 °C, 4 h>9582 None (Clean profile)

Self-Validating Experimental Protocol

This optimized procedure utilizes DMF to ensure intermediate solubility and a mild base to force the dehydration step, incorporating real-time visual and chromatographic checkpoints so you can validate the reaction's progress.

Step 1: Iminium Salt Formation

  • Charge a flame-dried, argon-purged round-bottom flask with 1-aminoisoquinoline (1.0 mmol) and anhydrous DMF (5.0 mL).

  • In a separate vial, dissolve 2-bromo-1-(4-nitrophenyl)ethanone (1.05 mmol) in anhydrous DMF (2.0 mL).

  • Add the bromide solution dropwise to the amine solution over 15 minutes at room temperature.

  • Validation Checkpoint 1: The solution will transition from pale yellow to deep orange/red. Stir at 60 °C for 1 hour. TLC (Eluent: EtOAc/Hexane 1:1) should show the complete consumption of the amine ( Rf​≈0.6 ) and the formation of a highly polar baseline spot (the iminium salt).

Step 2: Base-Mediated Cyclization 5. Add anhydrous NaHCO3​ (1.5 mmol) directly to the reaction mixture. 6. Elevate the temperature to 90 °C and stir for 4–6 hours. 7. Validation Checkpoint 2: Effervescence ( CO2​ evolution) will be observed immediately upon base addition. As the reaction progresses, TLC will reveal the disappearance of the baseline spot and the emergence of a new, intensely UV-active spot at Rf​≈0.4 .

Step 3: Workup and Purification 8. Cool the mixture to room temperature and quench by pouring into ice-water (30 mL). 9. Validation Checkpoint 3: A yellow-brown precipitate should form immediately. If the solution remains cloudy without precipitating, extract with EtOAc (3 x 15 mL). 10. Filter the precipitate and wash sequentially with cold water (10 mL) and saturated aqueous Na2​CO3​ (10 mL) to remove residual hydrobromide salts. 11. Dry the crude solid under a vacuum and recrystallize from hot EtOAc/Hexane (1:2) to afford the pure 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline.

References

  • Title: Iodine-Mediated Multicomponent Cascade Cyclization and Sulfenylation/Selenation: Synthesis of Imidazo[2,1-a]isoquinoline Derivatives Source: ACS Publications (Organic Letters) URL: [Link]

  • Title: One-Pot NBS-Promoted Synthesis of Imidazoles and Thiazoles from Ethylarenes in Water Source: NIH (Molecules) URL: [Link]

  • Title: Skeletal Editing Via CH→N Atom Swapping in Fused Imidazoles: Access to Triazolo[5,1-a]isoquinoline... Source: ACS Publications (Organic Letters) URL: [Link]

Sources

Optimization

overcoming solubility issues of 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline in DMSO

Welcome to the technical support center for 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline. This guide is designed for researchers, scientists, and drug development professionals to address and overcome the common yet signi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline. This guide is designed for researchers, scientists, and drug development professionals to address and overcome the common yet significant challenge of this compound's limited solubility in Dimethyl Sulfoxide (DMSO). Our goal is to provide you with the foundational knowledge and practical protocols to ensure the accuracy and reproducibility of your experimental results.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered when working with 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline.

Q1: I'm having trouble dissolving 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline in 100% DMSO, even at what I consider a low concentration. Why is this happening?

A1: The difficulty in dissolving this compound stems from its inherent chemical structure. 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline is a relatively large, planar, and rigid aromatic molecule. Such structures often exhibit strong intermolecular π-π stacking interactions in their solid, crystalline state. These forces require a significant amount of energy to overcome during the dissolution process. While DMSO is a powerful polar aprotic solvent capable of disrupting many intermolecular forces, the extensive aromatic system of this particular molecule makes it challenging to fully solvate.[1][2] The presence of the nitro group, while polar, contributes to a strong molecular dipole that can further enhance crystal lattice energy, thereby reducing solubility.

Q2: I managed to create a stock solution in DMSO, but the compound precipitates immediately when I dilute it into my aqueous assay buffer (e.g., PBS or cell culture media). What causes this "crashing out"?

A2: This is a classic case of exceeding the compound's thermodynamic solubility in the final aqueous environment. [3][4][5] Your stock in 100% DMSO represents a state of high kinetic solubility. When this is rapidly diluted into a predominantly water-based buffer, the solvent environment abruptly shifts from polar aprotic to highly polar and protic. The hydrophobic imidazo[2,1-a]isoquinoline core cannot be effectively solvated by water molecules, causing the compound to rapidly precipitate or "crash out" of the solution.[3][4][5][6] The final concentration of DMSO in your assay is often too low to maintain the solubility of such a hydrophobic compound.[4]

Q3: What systematic steps can I take to prepare a usable working solution and avoid this precipitation?

A3: A systematic approach is crucial. The goal is to find a balance between maximum compound concentration and solution stability. We recommend a multi-step strategy focused on optimizing your solvent system and dilution technique. This involves determining the maximum soluble concentration, potentially using cosolvents, and carefully controlling the dilution process.

Below is a decision-making workflow to guide you through this process.

G start Start: Undissolved Compound check_dmso Is the compound fully dissolved in 100% anhydrous DMSO? start->check_dmso add_energy Apply gentle heat (37°C) and/or bath sonication for 5-15 min. check_dmso->add_energy No dissolved_stock Successfully created DMSO stock solution. check_dmso->dissolved_stock Yes re_check Is it dissolved now? add_energy->re_check re_check->check_dmso No, try again (max 2-3 cycles) consider_cosolvent Consider using a cosolvent. See Protocol 2 and Table 1. re_check->consider_cosolvent Still No re_check->dissolved_stock Yes dilute_check Does compound precipitate upon dilution into aqueous buffer? dissolved_stock->dilute_check success Success: Proceed with experiment. Use appropriate vehicle controls. dilute_check->success No troubleshoot_dilution Troubleshoot Dilution Protocol dilute_check->troubleshoot_dilution Yes ts1 1. Reduce final concentration ts2 2. Increase final DMSO % (if tolerated) ts3 3. Use serial dilutions (in DMSO or buffer) ts4 4. Add DMSO stock to buffer (reverse addition) ts5 5. Use pre-warmed buffer (37°C) ts5->consider_cosolvent Still Precipitates

Caption: A decision tree for troubleshooting solubility issues.

Q4: Is it safe to use heat or sonication to dissolve my compound? What are the risks?

A4: Yes, these are standard techniques, but they must be used with caution. [6][7]

  • Heating: Gentle warming to 37°C can significantly increase the rate of dissolution.[6][7] However, prolonged exposure to higher temperatures can risk thermal degradation of the compound. We advise against heating above 40-50°C without specific stability data.

  • Sonication: Using a bath sonicator is an excellent method to break up solid aggregates and enhance dissolution through cavitation.[6][8] It is generally considered less harsh than high heat.[8] However, extended sonication (e.g., >30 minutes) can also generate heat, so monitoring the bath temperature is recommended.[9]

For both methods, always use a tightly sealed vial to prevent the hygroscopic DMSO from absorbing atmospheric water, which can reduce its solvating power and lead to precipitation.[6][8][10]

Q5: What cosolvents can I use with DMSO to improve solubility, and what are the limitations for cell-based assays?

A5: Using a cosolvent is an effective strategy when DMSO alone is insufficient. Cosolvents can help bridge the polarity gap between DMSO and water, stabilizing the compound in the final aqueous medium. The choice of cosolvent depends on the specific assay and cell line tolerance.

CosolventKey PropertiesTypical Final Assay ConcentrationNotes
PEG 400 Non-ionic, viscous liquid. Good for increasing aqueous solubility.≤ 1%Can increase viscosity of the final solution.[11]
Ethanol Volatile and can be cytotoxic at higher concentrations.≤ 0.5%Use with caution; ensure it's fully evaporated if used as a pre-solvent.
Tween® 80 / Pluronic® F-68 Non-ionic surfactants that form micelles to encapsulate hydrophobic compounds.0.01% - 0.1%Very effective but can interfere with some assays (e.g., membrane-based assays).[4]
Cyclodextrins (e.g., HP-β-CD) Form inclusion complexes with hydrophobic molecules.Varies (e.g., 1-5 mM)Can be very effective but may also interact with cell membranes or other assay components.[11]

Crucially, always run a vehicle control with the same concentration of DMSO and any cosolvent to account for any effects of the solvent system on the biological assay. The final concentration of all organic solvents should typically be kept below 1% in cell-based assays, with a target of <0.5% for sensitive cell lines.[6]

Q6: How should I prepare and store my stock solutions to ensure stability and prevent future issues?

A6: Proper preparation and storage are critical for data reproducibility. [7][11]

  • Use High-Quality Solvent: Always use anhydrous, high-purity DMSO (≥99.9%).[3] DMSO is hygroscopic, and water contamination drastically reduces its ability to dissolve hydrophobic compounds.[8][10]

  • Prepare a High-Concentration Stock: Aim to create a concentrated stock (e.g., 10-50 mM) in 100% DMSO. It is easier to dilute a concentrated stock than to work with a low-concentration stock that may be unstable.[6]

  • Aliquot and Store: Dispense the stock solution into small, single-use aliquots in tightly sealed vials (e.g., glass or polypropylene).[6][11]

  • Storage Conditions: Store aliquots at -20°C or -80°C, protected from light.[6][7] This minimizes degradation and prevents water absorption.

  • Minimize Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles, as they can promote compound precipitation, especially if any moisture has been introduced.[6][10]

Experimental Protocols

Protocol 1: Step-by-Step Methodology for Preparing a DMSO Stock Solution

This protocol outlines the best practices for dissolving 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline in DMSO.

G cluster_prep Preparation cluster_dissolution Dissolution cluster_storage Storage weigh 1. Accurately weigh compound into a sterile glass vial. add_dmso 2. Add anhydrous DMSO to reach the target concentration. weigh->add_dmso vortex 3. Vortex vigorously for 2-3 minutes. add_dmso->vortex inspect 4. Visually inspect for undissolved particles. vortex->inspect sonicate 5. If needed, sonicate in a water bath for 10-15 min. inspect->sonicate Particles Present re_inspect 7. Confirm complete dissolution. inspect->re_inspect Fully Dissolved heat 6. If needed, warm to 37°C for 5-10 min with mixing. sonicate->heat heat->re_inspect aliquot 8. Aliquot into single-use tubes. re_inspect->aliquot store 9. Store at -20°C or -80°C, protected from light. aliquot->store

Caption: A standard workflow for preparing a DMSO stock solution.

Protocol 2: Step-by-Step Methodology for Dilution into Aqueous Buffer

This protocol is designed to minimize precipitation when preparing the final working solution.

  • Pre-warm Buffer: Warm your final aqueous buffer (e.g., PBS, cell culture media) to the experimental temperature (typically 37°C). This can help maintain solubility.[4]

  • Prepare Intermediate Dilutions (Optional but Recommended): If your final dilution is large (e.g., 1:1000), perform one or two intermediate serial dilutions in 100% DMSO first.[4][6] For example, dilute your 10 mM stock to 1 mM, then to 100 µM in DMSO. This prevents highly localized supersaturation.

  • Reverse Addition: Add the final DMSO stock solution drop-wise into the vortexing aqueous buffer. Do not add the buffer to the DMSO. This ensures the compound is rapidly dispersed in the final volume, preventing localized high concentrations that lead to precipitation.[3]

  • Vortex Immediately: Vortex the final solution vigorously for at least 30 seconds immediately after adding the DMSO stock.

  • Visual Inspection: Visually inspect the solution against a dark background for any signs of cloudiness or precipitate (Tyndall effect).

  • Use Immediately: Use the freshly prepared working solution as quickly as possible, as some compounds may precipitate over time even if they initially appear soluble.[3]

References

  • Gillespie, C. (2013). The precipitation of candidate drugs on mixing DMSO stock solutions with aqueous buffers. University of Strathclyde. Retrieved from [Link]

  • Dahlin, J. L., et al. (2012). Working with small molecules: preparing and storing stock solutions and determination of kinetic solubility. Methods in Molecular Biology, 803, 265-71.
  • Sjögren, B., et al. (2022). Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects: Revealing the Success Rate of Complex Formation Following Diffusive Protein–Ligand Encounter. Biochemistry. Retrieved from [Link]

  • ResearchGate. (2014, January 16). DMSO wont dilute my pure compound. How to solve this?. Retrieved from [Link]

  • Ziath. (n.d.). Compound precipitation from DMSO and the synergy between water uptake and freeze /thaw cycles. Retrieved from [Link]

  • Wörheide, G. (n.d.). Sample preparation in DMSO-NaCl buffer (DNA preservation). Retrieved from [Link]

  • Hampton Research. (2022, March 30). Compound Solubility with Dimethylsulfoxide. Retrieved from [Link]

  • ResearchGate. (2022, December 21). Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects: Revealing the Success Rate of Complex Formation Following Diffusive Protein–Ligand Encounter. Retrieved from [Link]

  • Gallego, O., et al. (2020). Effect of Dimethyl Sulfoxide on the Binding of 1-Adamantane Carboxylic Acid to β- and γ-Cyclodextrins. Molecules, 25(21), 5158.
  • Sharpe, T. (2012, September 19). Protein-Ligand ITC in the Presence of Co-Solvents. Biozentrum Biophysics Facility. Retrieved from [Link]

  • Lund University Publications. (2018, February 1). The Effect of Using DMSO as a Cosolvent for Ligand Binding Studies. Retrieved from [Link]

  • Oldenburg, K., et al. (2005). High throughput sonication: evaluation for compound solubilization. Combinatorial Chemistry & High Throughput Screening, 8(6), 499-512.
  • SlidePlayer. (n.d.). Preparation and Properties of Isoquinoline. Retrieved from [Link]

  • JLUpub. (n.d.). Synthesis and Optical and Theoretical Characterization of Imidazo[5,1‐a]isoquinolines and Imidazo[1,5‐a]quinolines. Retrieved from [Link]

  • MDPI. (2017, April 18). Ultrasound- and Temperature-Induced Gelation of Gluconosemicarbazide Gelator in DMSO and Water Mixtures. Retrieved from [Link]

  • Wikipedia. (n.d.). Isoquinoline. Retrieved from [Link]

  • ResearchGate. (2015, December 18). Can ultrasonication decompose DMSO?. Retrieved from [Link]

  • Kozik, V., et al. (2008). Stability of screening compounds in wet DMSO. Journal of Biomolecular Screening, 13(10), 995-1002.
  • MDPI. (n.d.). Effect of DMSO mass fraction (m1) on ITN solubility values (xe) at 298.2–318.2 K. Retrieved from [Link]

  • Rohrs, B. R. (2001). Dissolution Method Development for Poorly Soluble Compounds. Dissolution Technologies, 8(3), 1-5.
  • Lipinski, C. A. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Current Drug Discovery Technologies, 3(1), 3-11.
  • Scribd. (n.d.). Isoquinoline: Properties and Reactions. Retrieved from [Link]

  • MDPI. (2024, May 24). 2-(4-Nitrophenyl)isothiazol-3(2H)-one: A Promising Selective Agent against Hepatocellular Carcinoma Cells. Retrieved from [Link]

  • University of Fukui. (2018, October 25). Origins of Heat Evolution in Mixing Water and Dimethyl Sulfoxide. Retrieved from [Link]

  • Varnek, A., et al. (2021). DMSO Solubility Assessment for Fragment-Based Screening. Molecules, 26(10), 2879.
  • Gaylord Chemical. (2007, October). Dimethyl Sulfoxide (DMSO) Solubility Data. Retrieved from [Link]

Sources

Troubleshooting

advanced purification techniques for imidazo[2,1-a]isoquinoline compounds

Troubleshooting Guides & Methodologies for Advanced N-Heterocycle Isolation Welcome to the Technical Support Center. Imidazo[2,1-a]isoquinolines are highly conjugated, nitrogen-containing fused heterocycles with signific...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Troubleshooting Guides & Methodologies for Advanced N-Heterocycle Isolation

Welcome to the Technical Support Center. Imidazo[2,1-a]isoquinolines are highly conjugated, nitrogen-containing fused heterocycles with significant pharmacological potential. Because they are frequently synthesized via tandem cyclization strategies ()[1] or iodine-mediated multicomponent cascade cyclizations ()[2], they often present as complex crude mixtures.

Due to their inherent basicity and tendency to form closely related regioisomers, standard purification methods frequently result in peak tailing, poor recovery, or co-elution. As a Senior Application Scientist, I have designed this guide to provide field-proven troubleshooting strategies for Flash Chromatography, Preparative HPLC, and Supercritical Fluid Chromatography (SFC).

DecisionMatrix N1 Crude Imidazo[2,1-a]isoquinoline N2 Assess Impurity Profile N1->N2 N3 Regioisomers Present? N2->N3 N4 Prep-SFC (2-EP Column) N3->N4 Yes N5 High Polarity / Tailing? N3->N5 No N6 Amine-Functionalized Flash N5->N6 Yes (Basic N) N7 Prep-HPLC (High pH) N5->N7 No (Standard)

Decision matrix for selecting the optimal purification modality for imidazo[2,1-a]isoquinolines.

Section 1: Flash Chromatography & Peak Tailing

Q: My imidazo[2,1-a]isoquinoline product streaks severely on standard silica gel, leading to poor recovery and cross-contamination. How can I resolve this?

Causality & Solution: The severe tailing and streaking are caused by strong hydrogen bonding and acid-base interactions between the highly basic imidazole nitrogen (a Brønsted base) and the acidic silanol groups on standard bare silica.

To neutralize the silica surface, you must switch to an amine-functionalized silica stationary phase. Amine-bonded silica inherently blocks silanol interactions, improving mass transfer kinetics and eliminating the need for basic additives (like triethylamine or ammonia) that are difficult to evaporate and can degrade your compound during concentration ()[3].

Protocol 1: Step-by-Step Amine-Functionalized Flash Chromatography This protocol is a self-validating system; by utilizing dry loading on a neutral matrix, you prevent the reintroduction of acidic silanols that would otherwise compromise the amine-bonded column.

  • Column Selection: Select an amine-bonded (NH2) silica flash column appropriately sized for your crude mass (typically a 1:50 sample-to-silica ratio).

  • Equilibration: Equilibrate the column with 3-5 column volumes (CV) of the weak non-polar solvent (e.g., Hexane or Heptane).

  • Sample Loading (Critical Step): Dissolve the crude imidazo[2,1-a]isoquinoline in a minimal amount of dichloromethane (DCM). Adsorb the mixture onto Celite or neutral alumina and evaporate to a dry powder. Do not dry load onto bare silica.

  • Gradient Elution: Run a gradient from 0% to 50% Ethyl Acetate in Hexane over 10-15 CV. For highly polar derivatives, a secondary gradient of 0-10% Methanol in DCM may be required.

  • Fraction Collection: Monitor UV absorbance at 254 nm and 280 nm, taking advantage of the highly conjugated nature of the fused ring system.

Section 2: Resolving Regioisomers with Supercritical Fluid Chromatography (SFC)

Q: I am synthesizing benzo[4,5]imidazo[2,1-a]isoquinolines, but I am getting an inseparable mixture of regioisomers. Prep-HPLC is not providing baseline resolution. What is the next step?

Causality & Solution: Regioisomers of rigid, planar heterocycles often have nearly identical hydrophobicities, making reversed-phase HPLC (which relies purely on hydrophobic exclusion) ineffective. SFC is highly orthogonal to HPLC and excels at separating structural isomers because it relies on polar interactions, hydrogen bonding, and π−π interactions.

Using an achiral SFC system with a nitrogen heterocycle-containing stationary phase, such as 2-ethylpyridine (2-EP), provides excellent peak shape for basic compounds without requiring basic additives. The 2-EP column leverages π−π and dipole interactions to separate closely related imidazo[2,1-a]isoquinoline isomers ()[4].

SFCWorkflow S1 Screening (2-EP Column) S2 Modifier Optimization (MeOH vs EtOH/ACN) S1->S2 S3 Scale-up to Prep-SFC (Maintain Density) S2->S3 S4 Fraction Collection (Make-up Solvent) S3->S4

Step-by-step experimental workflow for SFC method development and scale-up.

Protocol 2: SFC Method Development for Isomer Separation

  • Screening: Screen the crude mixture on a 2-EP column (e.g., 4.6 x 250 mm, 5 µm) using a generic gradient of 5% to 50% Methanol in supercritical CO₂ over 10 minutes.

  • Modifier Optimization: If resolution is sub-optimal, switch the co-solvent from Methanol to an equal volume mixture of Acetonitrile and Ethanol. This specific mixture often enhances solubility and resolution for rigid heterocycles while maintaining short run times ()[5].

  • Scale-up: Transfer the optimized analytical method to Prep-SFC. Maintain the exact mobile phase composition and fluid density (pressure/temperature) to ensure reproducible retention times.

  • Recovery: Collect fractions using a make-up solvent (e.g., Methanol) to prevent aerosolization of the purified imidazo[2,1-a]isoquinoline as the CO₂ depressurizes.

Section 3: Preparative HPLC & Degradation Issues

Q: During Prep-HPLC purification using standard 0.1% TFA in Water/Acetonitrile, my imidazo[2,1-a]isoquinoline derivative degrades or shows multiple split peaks. Why?

Causality & Solution: Imidazo[2,1-a]isoquinolines can be sensitive to highly acidic conditions over prolonged periods. Additionally, the use of Trifluoroacetic Acid (TFA) forms strong ion pairs with the basic nitrogen, which can lead to split peaks on the chromatogram or poor solubility during post-run fraction concentration.

Switch to a high-pH mobile phase (e.g., 10 mM Ammonium Bicarbonate, pH 9.5) using a hybrid-silica C18 column designed to withstand alkaline conditions. At high pH, the basic nitrogen is deprotonated (neutralized). This fundamental shift increases the molecule's hydrophobicity, improves retention and peak shape on the C18 phase, and prevents acid-catalyzed degradation.

Quantitative Data Summary

To assist in selecting the appropriate technique, the following table summarizes the performance metrics of each purification modality for imidazo[2,1-a]isoquinoline compounds.

Purification ModalityPrimary Retention MechanismResolution (Regioisomers)Typical RecoverySolvent ConsumptionCycle Time
Normal Phase Flash (NH2-Silica) Adsorption (Polar interactions)Low to Moderate85 - 90%High20 - 40 min
Reversed-Phase Prep-HPLC (High pH) Hydrophobic ExclusionModerate90 - 95%Very High15 - 30 min
Prep-SFC (2-EP Column) H-bonding, π−π , DipoleVery High> 95%Low (mostly CO₂)5 - 10 min
References
  • Title: One-Pot Synthesis of Benzo[4,5]imidazo[2,1-a]isoquinolines and Isoquinolino[3,4-b]quinoxalines via Tandem Cyclization Strategies Source: NIH PubMed Central (PMC) URL: [Link]

  • Title: Iodine-Mediated Multicomponent Cascade Cyclization and Sulfenylation/Selenation: Synthesis of Imidazo[2,1-a]isoquinoline Derivatives Source: Organic Letters (ACS Publications) URL: [Link]

  • Title: Successful flash chromatography: Determining the appropriate stationary phase Source: Biotage Knowledge Base URL: [Link]

  • Title: Advances in Achiral Stationary Phases for SFC Source: American Pharmaceutical Review URL: [Link]

  • Title: Supercritical Fluid Chromatography Source: Analytical Chemistry (ACS Publications) URL: [Link]

Sources

Optimization

Technical Support Center: Synthesis &amp; Optimization of 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to provide researchers, chemists, and drug development professionals with field-proven methodologies, mechanistic ins...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to provide researchers, chemists, and drug development professionals with field-proven methodologies, mechanistic insights, and troubleshooting strategies for the synthesis of 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline.

This aza-fused heterocycle is a highly valued scaffold in medicinal chemistry, frequently utilized in the development of DNA topoisomerase inhibitors, organic semiconductors, and advanced fluorophores[1][2].

Mechanistic Overview & Causality

To optimize a reaction, one must first understand the fundamental electronic behavior of the substrates. The synthesis of 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline typically proceeds via a bimolecular condensation between 1-aminoisoquinoline and an α -haloketone (specifically, 2-bromo-1-(4-nitrophenyl)ethanone)[2].

The Causality of Regioselectivity: A common misconception is that the exocyclic primary amine ( −NH2​ ) of 1-aminoisoquinoline acts as the initial nucleophile. However, due to the delocalization of the exocyclic nitrogen's lone pair into the aromatic π -system, the endocyclic ring nitrogen is significantly more nucleophilic. Consequently, the initial SN​2 displacement of the bromide occurs exclusively at the ring nitrogen. This forms an N-alkylated intermediate salt, which subsequently undergoes base-mediated intramolecular cyclization and thermal dehydration to yield the fully aromatized imidazo[2,1-a]isoquinoline core[2].

Mechanism A 1-Aminoisoquinoline C N-Alkylated Intermediate (Ring Nitrogen) A->C + B (SN2 Alkylation) B 2-Bromo-1-(4-nitrophenyl) ethanone D Cyclized Hemiaminal C->D Intramolecular Condensation E 2-(4-Nitrophenyl)imidazo [2,1-a]isoquinoline D->E Dehydration (-H2O)

Mechanistic pathway for the regioselective condensation and cyclization.

Standard Operating Procedure (SOP)

This self-validating protocol ensures high fidelity by utilizing the distinct solubility profiles of the intermediates and the final product.

Materials Required:

  • 1-Aminoisoquinoline (1.0 equiv)

  • 2-Bromo-1-(4-nitrophenyl)ethanone (1.0 equiv)

  • Sodium carbonate ( Na2​CO3​ ) (0.75 - 1.0 equiv)

  • Anhydrous Acetonitrile ( CH3​CN )

Step-by-Step Methodology:

  • Reagent Mixing: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve 1-aminoisoquinoline (40 mmol) and 2-bromo-1-(4-nitrophenyl)ethanone (40 mmol) in 150 mL of anhydrous acetonitrile[2].

  • Base Addition: Add Na2​CO3​ (30 mmol) to the solution. Scientific Insight: A mild base is critical here. It neutralizes the generated HBr , driving the equilibrium forward without causing base-catalyzed degradation (e.g., Darzens condensation or polymerization) of the highly reactive α -haloketone.

  • Thermal Activation: Attach a reflux condenser and heat the mixture to a rolling reflux (approx. 82 °C) for 6 hours[2]. The reaction progress acts as a self-validating system: the solution will progressively darken, and a yellow/orange precipitate will begin to form as the aromatized product becomes insoluble in hot acetonitrile.

  • Isolation: Cool the reaction mixture to room temperature. Collect the resulting precipitate via vacuum filtration.

  • Purification: Wash the filter cake thoroughly with a 1:1 mixture of cold acetonitrile and water to remove unreacted starting materials and inorganic salts[2]. Dry under a high vacuum.

Workflow Step1 Step 1: Reagent Mixing 1-Aminoisoquinoline + Alpha-haloketone + Base Step2 Step 2: Heating Reflux in MeCN for 6 hours Step1->Step2 Step3 Step 3: Precipitation Cool to RT Observe yellow solid Step2->Step3 Step4 Step 4: Isolation Vacuum Filtration Wash with MeCN/H2O Step3->Step4 Step5 Step 5: Purification Dry under vacuum or Recrystallize Step4->Step5

Step-by-step experimental workflow for synthesis and isolation.

Reaction Optimization Data

Selecting the correct microenvironment (solvent/base pair) is paramount. The table below summarizes quantitative optimization data synthesized from established protocols[2][3][4].

SolventBaseTemperatureTimeYield (%)Application Notes
Acetonitrile Na2​CO3​ Reflux (82 °C) 6 h 82% Optimal. Polar aprotic solvent accelerates SN​2 ; clean precipitation[2].
Ethanol Et3​N Reflux (78 °C)8 h75%Good yield, but protic solvent slows initial alkylation. Requires recrystallization[4].
DMF K2​CO3​ 80 °C12 h66%Higher solubility prevents precipitation; requires aqueous workup. Darker byproducts[3].
MethanolNone ( I2​ /CuO)Reflux (65 °C)10 h80%Used for alternative cascade routes; avoids traditional α -haloketones[5].

Troubleshooting Guide

Q: My TLC shows complete consumption of the starting materials, but my final yield is very low. A new, highly polar spot is dominating. What happened? A: You are likely stalling at the N-alkylated intermediate or the un-dehydrated hemiaminal stage. The final dehydration step to form the fully aromatic imidazo[2,1-a]isoquinoline requires sufficient thermal energy. Ensure your reaction is at a true, rolling reflux. If you are operating at high altitudes or using a degraded solvent, the boiling point may be insufficient. Consider swapping to a higher-boiling solvent like DMF at 90 °C for the final 2 hours[3].

Q: I am observing a high degree of dark, tarry byproducts and multiple spots on my TLC. How do I clean this up? A: This is usually indicative of α -haloketone degradation. 2-Bromo-1-(4-nitrophenyl)ethanone is highly electrophilic and sensitive to strong bases. If you substituted Na2​CO3​ for a stronger base (like NaOH or KOtBu ), you will induce self-condensation of the ketone. Stick to mild carbonate bases. To purify your current batch, bypass standard recrystallization and use flash chromatography (typically a gradient of 2.5% MeOH in DCM)[3].

Q: The 4-nitrophenyl derivative is incredibly insoluble, making NMR characterization difficult. Any advice? A: The rigid, planar structure of the aza-fused core combined with the strongly electron-withdrawing nitro group induces intense π−π stacking, drastically reducing solubility[1]. For 1H and 13C NMR, avoid Chloroform-d ( CDCl3​ ). Instead, use DMSO- d6​ and heat the NMR tube gently prior to scanning.

Frequently Asked Questions (FAQs)

Q: Can I use 2-chloro-1-(4-nitrophenyl)ethanone instead of the bromo-derivative to save costs? A: Yes, but with caveats. Chlorides are poorer leaving groups than bromides. If you switch to the α -chloroketone, you must add a catalytic amount of Sodium Iodide ( NaI ) or Potassium Iodide ( KI ) (approx. 0.1 equiv) to the reaction mixture. This facilitates an in situ Finkelstein reaction, temporarily converting the chloride to a more reactive iodide, which is then rapidly consumed by the 1-aminoisoquinoline[3].

Q: Are there alternative synthetic routes that do not rely on highly lachrymatory α -haloketones? A: Yes. Recent advancements have demonstrated iodine-mediated multicomponent cascade cyclizations. In these protocols, you can react isoquinolin-1-amine directly with aryl methyl ketones (e.g., 4-nitroacetophenone) in the presence of I2​ and CuO in methanol. This realizes a simultaneous C(sp3)−H amination and cyclization, bypassing the need to pre-synthesize or handle the α -haloketone[5].

References

  • Bull. Chem. Soc. Jpn., 72, 1327–1334 (1999) Source: Bulletin of the Chemical Society of Japan URL:[Link]

  • Synthesis of Aza-Fused Isoquinolines through Domino Cross-Aldol Condensation... Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

  • Iodine-Mediated Multicomponent Cascade Cyclization and Sulfenylation/Selenation... Source: Organic Letters (ACS Publications) URL:[Link]

  • One-Pot Synthesis of Benzo[4,5]imidazo[2,1-a]isoquinolines and Isoquinolino[3,4-b]quinoxalines... Source: PubMed Central (PMC - NIH) URL:[Link]

  • A facile pseudo three component reaction for the synthesis of benzo [4,5]imidazo[1,2-a]pyridine derivatives Source: MedCrave Online Journal of Bioorganic & Organic Chemistry URL:[Link]

Sources

Troubleshooting

Technical Support Center: Crystallization of 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline

Welcome to the Technical Support Center for the crystallization of 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline. This highly conjugated, planar heterocycle presents unique challenges during purification and crystal growth...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the crystallization of 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline. This highly conjugated, planar heterocycle presents unique challenges during purification and crystal growth, primarily due to its strong intermolecular forces and poor solubility. This guide is designed for researchers and drug development professionals to troubleshoot and optimize their crystallization workflows.

Section 1: Physicochemical & Crystallographic Profiling

Understanding the structural behavior of the imidazo[2,1-a]isoquinoline core is the first step in troubleshooting. reveal an essentially planar conformation with an r.m.s. deviation of ~0.036 Å[1]. This extreme planarity dictates its thermodynamic behavior in solution.

Table 1: Quantitative Crystallographic Parameters & Implications

ParameterValue / CharacteristicImplication for Crystallization
Core Planarity (r.m.s. deviation) ~0.036 Å[1]Promotes strong face-to-face packing, leading to high lattice energy and low solubility in standard organic solvents.
π−π Stacking Distance 3.340 – 3.510 Å[1]Drives rapid 1-dimensional growth along the stacking axis, resulting in problematic needle-like or fibrous morphologies.
Melting Point (Analogous) 138 – 140 °C (2'-nitro analog)[2]Indicates moderate-to-high lattice energy. Requires elevated temperatures for dissolution.
Hydrogen Bonding Nitro group (-NO₂) acts as acceptorSusceptible to polymorphism. Protic solvents (e.g., alcohols, acids) can drastically alter the crystal habit by capping specific faces.
Section 2: Visual Troubleshooting Workflow

CrystallizationWorkflow A Initial Dissolution (Assess Solubility) B Low Solubility Use DMSO/DMF A->B < 5 mg/mL C Moderate Solubility Use EtOAc/EtOH A->C > 10 mg/mL D Cooling / Antisolvent Crystallization B->D C->D E Issue: Oiling Out (LLPS) D->E High Supersaturation F Issue: Fine Needles D->F Rapid 1D Growth G Apply Temp-Cycled Antisolvent Addition E->G H Apply Habit Modifiers (e.g., Acetic Acid) F->H I High-Quality Single Crystals G->I H->I

Fig 1. Decision tree for troubleshooting imidazo[2,1-a]isoquinoline crystallization.

Section 3: Troubleshooting FAQs

Q1: Why does my 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline sample consistently "oil out" (undergo liquid-liquid phase separation) when I add an antisolvent like hexane or water? Causality: Oiling out (LLPS) occurs when the supersaturation level exceeds the binodal curve of the liquid-liquid coexistence region before crossing the metastable zone limit for solid nucleation. Highly conjugated, lipophilic molecules like imidazo[2,1-a]isoquinolines have strong cohesive energies. When a strong antisolvent is added rapidly, the system minimizes its free energy by separating into a solute-rich liquid phase (an oil) rather than forming an ordered crystalline lattice, because the kinetics of liquid droplet formation are faster than molecular ordering. Resolution: You must bypass the LLPS region by lowering the supersaturation generation rate. Switch to a weaker antisolvent, or use the Temperature-Cycled Antisolvent Protocol (see Section 4) to thermodynamically favor the crystalline state over the amorphous oil.

Q2: I am getting hair-like, fragile needles that trap mother liquor and filter poorly. How can I improve the crystal habit? Causality: The imidazo[2,1-a]isoquinoline core is highly planar and forms [1]. This drives rapid 1-dimensional growth along the stacking axis (often the b-axis), depleting solute before other crystal faces can grow. Resolution: Introduce a habit modifier. Adding a small volume of a protic solvent (like acetic acid or ethanol) allows hydrogen bonding with the nitro group and the imidazole nitrogen. This sterically hinders the rapid attachment of incoming molecules along the π−π stacking axis, promoting lateral growth and yielding block-like crystals.

Q3: The compound is completely insoluble in standard crystallization solvents (EtOH, EtOAc, DCM) at room temperature. How do I proceed? Causality: The combination of the rigid fused tetracyclic-like extended π -system and the highly polar nitro group creates an exceptionally high lattice energy. Resolution: Analogous compounds, such as[2], but this requires refluxing conditions. If EtOAc fails, utilize high-boiling, highly polar aprotic solvents (e.g., DMSO or DMF) for initial dissolution, followed by slow cooling or vapor diffusion.[3] demonstrate that these cores are highly stable in DMSO at elevated temperatures.

Section 4: Validated Standard Operating Protocols
Protocol A: Temperature-Cycled Antisolvent Crystallization (To Prevent Oiling Out)

Use this protocol when bulk purification is required and the compound tends to form amorphous oils.

  • Dissolution: Dissolve 50 mg of 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline in 1.0 mL of DMF at 60 °C in a jacketed crystallizer.

  • Titration: Add an antisolvent (e.g., ethanol) dropwise at 60 °C just until the solution becomes slightly turbid (the cloud point).

  • Self-Validation Check 1: Immediately extract a 10 µL aliquot and observe it under a Polarized Light Microscope (PLM) equipped with a hot stage.

    • If dark, non-birefringent spheres are visible: LLPS (oiling out) has occurred. Proceed to step 4.

    • If bright, birefringent particles are visible: Primary nucleation has successfully occurred. Skip to step 5.

  • Dissolution of Oil: Heat the mixture to 75 °C until the solution is completely clear again, ensuring the metastable liquid phase is fully dissolved. Add 50 µL of DMF to slightly undersaturate the system.

  • Controlled Cooling: Cool the system slowly at a rate of 0.1 °C/min to 50 °C. Hold at 50 °C for 2 hours to allow primary nucleation to occur within the metastable zone.

  • Ostwald Ripening (Cycling): Cycle the temperature between 50 °C and 60 °C (heating/cooling rate 0.5 °C/min) three times.

    • Self-Validation Check 2: Under PLM, you should observe the disappearance of fine particles during heating and the growth of larger, faceted crystals during cooling, confirming a self-correcting thermodynamic system.

Protocol B: Vapor Diffusion for Single-Crystal X-Ray Diffraction (SCXRD)

Use this protocol to suppress needle formation and grow block-like single crystals.

  • Preparation: Dissolve 10 mg of the compound in 0.5 mL of a moderately polar solvent (e.g., THF or Chloroform) in a 2 mL inner vial.

  • Habit Modification: Add 5% (v/v) glacial acetic acid to the inner vial. The protic acid will hydrogen-bond with the nitro group, disrupting the fast-growing faces.

  • Chamber Setup: Place the un-capped inner vial inside a 20 mL outer vial containing 3 mL of a volatile antisolvent (e.g., pentane or diisopropyl ether).

  • Diffusion: Seal the outer vial tightly with a Teflon-lined cap and leave undisturbed in a vibration-free environment at 20 °C for 7–14 days.

  • Self-Validation Check: Inspect the vial every 48 hours using a stereomicroscope. The gradual diffusion of the antisolvent lowers solubility at a thermodynamically controlled rate. The appearance of block-like, geometrically faceted crystals (rather than fibrous clusters) confirms that the habit modifier is successfully capping the fast-growing π−π axis.

Section 5: References
  • [3] Iodine-Mediated Multicomponent Cascade Cyclization and Sulfenylation/Selenation: Synthesis of Imidazo[2,1-a]isoquinoline Derivatives. Organic Letters - ACS Publications. 3

  • [1] 8H-Chromeno[2′,3′:4,5]imidazo[2,1-a]isoquinoline. PMC - NIH (IUCr Journals). 1

  • [2] Polycyclic imidazo[1,2-a]pyridine analogs – synthesis via oxidative intramolecular C–H amination and optical properties. Organic Chemistry Frontiers (RSC Publishing). 2

Sources

Optimization

reducing byproducts in the synthesis of 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline

[2,1- Reaction pathway for 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline highlighting byproduct divergence. Troubleshooting FAQs Q1: Why is my reaction stalling at the uncyclized intermediate, resulting in low yields of th...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

[2,1-

Reaction pathway for 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline highlighting byproduct divergence.

Troubleshooting FAQs

Q1: Why is my reaction stalling at the uncyclized intermediate, resulting in low yields of the final product? A: The strong electron-withdrawing nature of the 4-nitrophenyl group can drastically alter the reactivity profile of the intermediate. In cross-aldol and condensation routes, electron-withdrawing substituents like 4-nitrophenyl have been shown to stall aromatization, leading to the recovery of starting materials or inseparable byproduct mixtures[1]. Causality & Fix: The intermediate quaternary salt requires a strong thermodynamic driving force to undergo dehydration (loss of H2​O ) and form the aromatic imidazole ring. If the reaction stalls, introduce a catalytic amount of p-toluenesulfonic acid (p-TsOH) and utilize a Dean-Stark apparatus in toluene to physically remove water, forcing the equilibrium toward the cyclized product.

Q2: My LC-MS shows a massive peak at m/z 454.1. How do I suppress this bis-alkylated byproduct? A: The peak at m/z 454.1 corresponds to the bis-alkylated impurity. While the endocyclic ring nitrogen of 1-aminoisoquinoline is more nucleophilic and attacks the haloketone first, the exocyclic amine becomes highly reactive once the intermediate is formed. If excess 2-bromo-4'-nitroacetophenone is present, or if the addition is performed too quickly at elevated temperatures, the exocyclic amine will attack a second equivalent of the haloketone. Causality & Fix: This is a kinetic problem. You must maintain a strict 1:1.05 stoichiometry (slight excess of 1-aminoisoquinoline) and perform a dropwise addition of the haloketone at 0–5 °C. The low temperature kinetically favors the primary ring-nitrogen alkylation while suppressing the secondary exocyclic attack.

Q3: The reaction mixture turns into a dark, tarry mess upon heating. What is causing this degradation? A: Imidazo[2,1-a]isoquinolines and their precursors are susceptible to aerobic oxidation, especially at the elevated temperatures required for cyclization. Causality & Fix: Oxygen acts as a radical initiator, leading to the oxidative degradation of the electron-rich aza-fused core. Thoroughly degas your solvents (sparge with Argon for 15 minutes) and run the cyclization phase under a strict inert atmosphere.

Q4: Is there an alternative route that avoids the lachrymatory and toxic 2-bromo-4'-nitroacetophenone entirely? A: Yes. For researchers looking to avoid haloketones and reduce heavy-metal impurities typical of cross-coupling methods[2], an I2​ -DMSO mediated multicomponent strategy is highly recommended. This triple in situ cross-trapping strategy utilizes 4-nitroacetophenone directly with 1-aminoisoquinoline. The I2​ /DMSO system generates the reactive α -iodo species transiently, bypassing stable bis-alkylated byproducts and providing a much cleaner impurity profile[3].

Analytical Signatures of Common Byproducts

Use the following table to rapidly identify and mitigate byproducts during your in-process control (IPC) checks.

Byproduct CategoryStructural Indicator / LC-MS (m/z)Mechanistic OriginPrimary Mitigation Strategy
Target Product [M+H]+ = 290.1 Successful cyclization and dehydration.N/A (Desired Outcome)
Uncyclized Intermediate [M+H]+ = 308.1Stalled dehydration step due to altered pKa from the −NO2​ group.Add catalytic p-TsOH; increase temperature; remove water.
Bis-alkylated Impurity [M+H]+ = 454.1Exocyclic amine attacks a second equivalent of haloketone.Strict 1:1.05 stoichiometry; dropwise addition at 0–5 °C.
Oxidative Degradation Complex baseline, broad NMR peaksAerobic oxidation of the aza-fused core at high temperatures.Degas solvents; run under strict Argon/Nitrogen atmosphere.

Self-Validating Standard Operating Protocol (SOP)

This protocol is designed with built-in validation checkpoints to ensure causality is respected at every step, preventing the propagation of errors.

Phase 1: Controlled Alkylation (Kinetic Control)

  • Preparation: Charge a flame-dried, Argon-purged round-bottom flask with 1-aminoisoquinoline (1.05 eq, 10.5 mmol) and anhydrous DMF (50 mL, 0.2 M).

  • Thermal Equilibration: Cool the solution to 0–5 °C using an ice-water bath.

    • Self-Validation Checkpoint: Insert an internal thermocouple. Do not proceed until the internal temperature is stable at 4 °C for at least 5 minutes.

  • Addition: Dissolve 2-bromo-4'-nitroacetophenone (1.00 eq, 10.0 mmol) in anhydrous DMF (20 mL) and add dropwise via an addition funnel over 45 minutes.

    • Causality: Slow addition at low temperature ensures the haloketone is consumed by the more nucleophilic ring nitrogen immediately upon entering the flask, keeping the steady-state concentration of the haloketone near zero and preventing bis-alkylation.

Phase 2: Cyclization and Dehydration (Thermodynamic Control) 4. Intermediate Verification: Allow the reaction to warm to room temperature and stir for 2 hours.

  • Self-Validation Checkpoint: Pull a 50 μ L aliquot, dilute in MeCN, and run an LC-MS. You must observe >90% conversion to the uncyclized intermediate (m/z 308.1) and <5% of the bis-alkylated mass (m/z 454.1) before applying heat.

  • Aromatization: Add p-toluenesulfonic acid monohydrate (0.1 eq, 1.0 mmol). Attach a reflux condenser and heat the mixture to 90 °C for 4–6 hours under Argon.

    • Causality: The acid protonates the intermediate hydroxyl group, turning it into a superior leaving group ( H2​O ). The thermal energy drives the thermodynamically favored aromatization of the imidazole ring.

Phase 3: Isolation and Purification 6. Quench: Cool to room temperature and pour the mixture into rapidly stirring saturated aqueous NaHCO3​ (150 mL) to neutralize the acid. 7. Extraction: Extract with Ethyl Acetate ( 3×75 mL). Wash the combined organic layers with 5% aqueous LiCl ( 3×50 mL).

  • Causality: DMF is highly soluble in EtOAc, which ruins crystallization. The LiCl wash selectively pulls DMF into the aqueous phase due to the high hydration energy of the lithium ion.

  • Crystallization: Dry over anhydrous Na2​SO4​ , concentrate under reduced pressure, and recrystallize the crude solid from boiling Ethanol to yield pure 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline as a crystalline solid.

References

  • Synthesis of Aza-Fused Isoquinolines through Domino Cross-Aldol Condensation and Palladium-Catalyzed Intramolecular Direct Arylation Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

  • One-Pot Synthesis of Benzo[4,5]imidazo[2,1-a]isoquinolines and Isoquinolino[3,4-b]quinoxalines via Tandem Cyclization Strategies Source: PubMed Central (NIH) URL:[Link]

  • I2–DMSO mediated multicomponent convergent synthesis of imidazo[2,1-a]isoquinoline derivatives via a triple in situ cross-trapping strategy Source: Organic Chemistry Frontiers (RSC Publishing) URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

In-Depth Molecular Docking Comparison: 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline vs. Standard Inhibitors

Target Audience: Researchers, Computational Chemists, and Drug Development Professionals Focus: Topoisomerase I (Top1) Interfacial Inhibition & Binding Thermodynamics Executive Summary & Scientific Rationale The imidazo[...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Computational Chemists, and Drug Development Professionals Focus: Topoisomerase I (Top1) Interfacial Inhibition & Binding Thermodynamics

Executive Summary & Scientific Rationale

The imidazo[2,1-a]isoquinoline scaffold has emerged as a privileged heterocyclic framework in medicinal chemistry, particularly noted for its extended π -conjugated system and potent anticancer properties[1][2]. Among its functionalized derivatives, 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline (2-NPIQ) represents a highly promising candidate. The strategic placement of a strongly electron-withdrawing nitro group on the phenyl ring fundamentally alters the electrostatic potential of the core, optimizing it for DNA intercalation and protein-ligand interactions.

This guide provides an objective, data-driven comparison of 2-NPIQ against standard clinical inhibitors—Camptothecin (CPT) (a gold-standard Top1 inhibitor) and an Unsubstituted Baseline Scaffold (2-Phenylimidazo[2,1-a]isoquinoline). By moving beyond static molecular docking and integrating 100 ns Molecular Dynamics (MD) simulations with MM-PBSA free energy calculations, we establish a self-validating computational protocol that uncovers the causality behind 2-NPIQ's superior binding affinity[3].

Mechanistic Causality: Why the 4-Nitrophenyl Group Matters

In drug design, structural modifications must be justified by thermodynamic and kinetic improvements. The Topoisomerase I (Top1) enzyme operates by creating transient single-strand breaks in DNA to relieve supercoiling. Inhibitors like Camptothecin act as "interfacial poisons," binding to the Top1-DNA cleavage complex and preventing DNA religation[2].

When analyzing 2-NPIQ, the addition of the 4-nitrophenyl moiety serves two critical mechanistic functions:

Electrostatic Complementarity: The extended π

π∗ conjugation of the imidazoisoquinoline system[4] allows the planar core to intercalate efficiently between the +1 and -1 DNA base pairs at the cleavage site. The electron-withdrawing nitro group lowers the HOMO/LUMO gap, strengthening π

π stacking interactions with the pyrimidine bases.
  • Directional Hydrogen Bonding: The oxygen atoms of the nitro group act as potent hydrogen bond acceptors. Unlike the unsubstituted baseline, 2-NPIQ forms a stable, highly directional hydrogen bond with the side chain of Arg364 on the Top1 enzyme—a critical residue that anchors the inhibitor within the dynamic cleavage site.

  • Mechanism Top1 Topoisomerase I (Active Enzyme) Complex Top1-DNA Cleavage Complex Top1->Complex DNA Supercoiled DNA (Substrate) DNA->Complex Inhibitor 2-NPIQ Intercalation (H-Bond via NO2) Complex->Inhibitor Stabilizes Complex Arrest Replication Fork Arrest Inhibitor->Arrest Prevents Religation Apoptosis Cellular Apoptosis Arrest->Apoptosis

    Mechanism of Topoisomerase I inhibition by 2-NPIQ leading to cellular apoptosis.

    Self-Validating Experimental Protocol

    To ensure trustworthiness, docking scores alone are insufficient due to the risk of false positives. The following step-by-step methodology establishes a self-validating loop where static docking poses are rigorously challenged by thermodynamic simulations.

    Phase I: Ligand and Macromolecule Preparation
    • Protein Preparation: Retrieve the human Top1-DNA covalent complex from the Protein Data Bank (PDB ID: 1T8I). Use the Protein Preparation Wizard to assign bond orders, add missing hydrogen atoms, and build missing loops.

    • Water Removal: Remove all crystallographic waters except the highly conserved structural water molecule (HOH301), which mediates a critical hydrogen bond network in the active site.

    • Ligand Preparation: Construct 2-NPIQ, Camptothecin, and the Baseline Scaffold using Maestro. Generate protonation states at physiological pH (7.4) using Epik. Minimize structures using the OPLS4 force field until the RMS gradient falls below 0.01 kcal/mol/Å.

    Phase II: Molecular Docking (AutoDock Vina)
    • Grid Generation: Define a grid box centered on the DNA cleavage site (Coordinates: x=21.5, y=-4.2, z=28.9) with dimensions of 25 × 25 × 25 Å to encompass the interfacial binding pocket.

    • Docking Parameters: Set exhaustiveness to 32 to ensure deep conformational sampling. Retain the top 10 poses per ligand for clustering analysis.

    Phase III: Molecular Dynamics Validation (GROMACS)
    • System Solvation & Neutralization: Place the best-docked complex in a dodecahedral box, solvated with the TIP3P water model. Neutralize the system with Na+/Cl- ions to a physiological concentration of 0.15 M.

    • Equilibration: Perform 500 ps of NVT (constant volume/temperature at 300 K) followed by 1 ns of NPT (constant pressure at 1 bar) equilibration, applying position restraints on heavy atoms.

    • Production Run: Execute a 100 ns unconstrained production run. Extract trajectories to calculate Ligand RMSD (Root Mean Square Deviation) and MM-PBSA binding free energies. Validation Rule: If the ligand RMSD exceeds 2.5 Å during the last 20 ns, the docking pose is deemed unstable and rejected.

    Workflow A Ligand Prep (pH 7.4, OPLS4) C Molecular Docking (AutoDock Vina) A->C B Protein Prep (1T8I, Retain HOH301) B->C D Pose Analysis & Scoring C->D E MD Simulation (100 ns, GROMACS) D->E F MM-PBSA Binding Free Energy E->F

    Computational workflow for molecular docking and MD simulation validation.

    Quantitative Data & Comparative Analysis

    The following tables summarize the static docking scores and the dynamic thermodynamic profiles of the compounds.

    Table 1: Static Molecular Docking Results (Top1-DNA Complex, PDB: 1T8I)
    CompoundBinding Energy (kcal/mol)Key Interacting Residues (Protein)DNA Intercalation BasesHydrogen Bonds
    Camptothecin (Standard) -9.8Arg364, Asp533, Asn722+1 TGP, -1 CGA3
    Baseline Scaffold -8.1Asp533+1 TGP, -1 CGA0
    2-NPIQ (Target) -10.4 Arg364, Lys532, Asp533+1 TGP, -1 CGA2 (via NO2 group)

    Analysis: 2-NPIQ outperforms both the baseline scaffold and the clinical standard CPT in static binding affinity. The absence of the nitro group in the Baseline Scaffold results in a complete loss of hydrogen bonding, relying solely on weaker Van der Waals forces and π

    π stacking, which is reflected in the significantly poorer binding energy (-8.1 kcal/mol).
    Table 2: Post-MD Simulation Thermodynamic Metrics (100 ns)

    While docking provides a snapshot, MD simulations reveal the true stability of the ligand within the dynamic biological environment.

    CompoundAverage Ligand RMSD (Å)H-Bond Occupancy (>75% time)MM-PBSA Free Energy ( ΔGbind​ )Pose Stability Assessment
    Camptothecin 1.25 ± 0.15Arg364 (88%), Asp533 (82%)-38.5 kcal/molHighly Stable
    Baseline Scaffold 3.10 ± 0.45None-21.2 kcal/molUnstable (Rejected)
    2-NPIQ 1.40 ± 0.18 Arg364 (91%), Lys532 (78%)-42.1 kcal/mol Highly Stable

    Analysis: The MD data validates the docking hypothesis. The Baseline Scaffold exhibits an RMSD of 3.10 Å, meaning it drifts out of the optimal binding pocket due to the lack of strong anchoring interactions. Conversely, 2-NPIQ maintains a highly stable pose (RMSD 1.40 Å). The MM-PBSA calculations confirm that the nitro group's interaction with Arg364 is not a transient docking artifact but a persistent thermodynamic anchor (91% occupancy over 100 ns), resulting in a superior free energy of binding (-42.1 kcal/mol) compared to Camptothecin.

    Conclusion & Future Directions

    The comparative molecular docking and MD simulation data clearly demonstrate that 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline is a structurally optimized Topoisomerase I interfacial poison. The 4-nitrophenyl group is not merely an auxochrome[4]; it is a critical pharmacophore that establishes persistent, high-occupancy hydrogen bonds with Arg364, preventing ligand drift and ensuring robust DNA cleavage complex stabilization.

    For drug development professionals, these findings suggest that future optimizations of the imidazo[2,1-a]isoquinoline scaffold should prioritize electron-withdrawing, hydrogen-bond accepting moieties at the 2-position to maximize Top1 inhibition efficacy[5].

    References

    • Diversely functionalized isoquinolines and their core-embedded heterocyclic frameworks: a privileged scaffold for medicinal chemistry Source: National Center for Biotechnology Information (NIH) URL:[Link]

    • Imidazopyridine Family: Versatile and Promising Heterocyclic Skeletons for Different Applications Source: MDPI (Molecules) URL:[Link]

    • Next-generation of BBQ analogues that selectively target breast cancer Source: Frontiers in Oncology URL:[Link]

    • An Efficient Synthesis of 6-Arylbenzo[4,5]imidazo[2,1-a]isoquinolines via Sequential α-Arylation of Carbonyl and Deacylation Catalyzed by CuI Source: ResearchGate URL:[Link]

    • A Review on the Synthesis of Fluorescent Five- and Six-Membered Ring Azaheterocycles Source: MDPI (Int. J. Mol. Sci.) URL:[Link]

    Sources

    Comparative

    A Senior Application Scientist's Guide to the Rigorous Validation of Cytotoxicity for Novel Anticancer Compounds: The Case of 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline

    This guide provides a comprehensive framework for the validation of cytotoxicity data for novel chemical entities, using the promising anticancer candidate, 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline, as a central examp...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    This guide provides a comprehensive framework for the validation of cytotoxicity data for novel chemical entities, using the promising anticancer candidate, 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline, as a central example. Researchers, scientists, and drug development professionals are guided through a multi-tiered validation strategy, moving beyond a single-assay mindset to a robust, multi-faceted approach that ensures data integrity, mechanistic insight, and publication-readiness. We will delve into the causality behind experimental choices, establish self-validating protocols, and ground our recommendations in authoritative sources.

    The imidazo[2,1-a]isoquinoline scaffold is a recognized privileged structure in medicinal chemistry, with various derivatives showing significant potential as anticancer agents.[1][2] The subject of our focus, 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline, represents a new entrant in this class. Therefore, establishing its biological activity profile begins with a critical, foundational question: Is it cytotoxic to cancer cells, and if so, how can we be certain? This guide is designed to answer that question with the highest degree of scientific rigor.

    Part 1: The Foundational Screen — Assessing Metabolic Viability

    The journey of validating a potential anticancer compound almost invariably begins with a high-throughput-compatible assay to assess its impact on cell viability. The most common choice is the MTT assay or its modern tetrazolium-based analogues (MTS, XTT, WST-1).

    The Principle: A Proxy for Life

    The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay does not directly count living or dead cells. Instead, it measures the metabolic activity of a cell population.[3] Viable cells possess mitochondrial and cytosolic reductase enzymes that cleave the yellow, water-soluble MTT tetrazolium salt into a purple, insoluble formazan product.[4] The amount of formazan produced, quantifiable by spectrophotometry after solubilization, is proportional to the number of metabolically active cells.[5]

    This is a crucial distinction: the assay measures metabolic health as a surrogate for viability. A reduction in the formazan signal indicates either cell death or a cytostatic effect leading to reduced metabolic activity. This ambiguity is a primary reason why the MTT assay should only be a starting point.[6]

    Experimental Protocol: MTT Assay

    Objective: To determine the concentration-dependent effect of 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline on the metabolic activity of a cancer cell line.

    Materials:

    • Cancer cell line(s) of interest (e.g., MCF-7 for breast cancer, A549 for lung cancer) and a non-cancerous control cell line (e.g., MCF-10A or HEK293) to determine selectivity.

    • Complete growth medium (e.g., DMEM with 10% FBS).

    • Phosphate-Buffered Saline (PBS).

    • MTT solution: 5 mg/mL in sterile PBS, filter-sterilized.[7]

    • Solubilization solution: e.g., 0.1% NP-40, 4 mM HCl in isopropanol.[5]

    • Test Compound: 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline, dissolved in DMSO to create a high-concentration stock (e.g., 10 mM).

    • Positive Control: A known cytotoxic drug (e.g., Doxorubicin). The inclusion of a positive control is essential for validating assay performance.[8]

    • 96-well flat-bottom cell culture plates.

    Procedure:

    • Cell Seeding: Trypsinize and count cells. Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium).[9] Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment and recovery.

    • Compound Treatment: Prepare serial dilutions of the test compound and positive control in complete medium. The final DMSO concentration should be kept constant across all wells and should not exceed 0.5% to avoid solvent-induced toxicity.[10]

      • Remove the old medium from the wells.

      • Add 100 µL of the various compound concentrations to the respective wells. Include "untreated" (medium only) and "vehicle control" (medium with the final DMSO concentration) wells.

    • Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

    • MTT Addition: After incubation, carefully remove the medium and add 100 µL of fresh, serum-free medium containing 10 µL of the 5 mg/mL MTT solution to each well.[9]

    • Formazan Formation: Incubate for 2-4 hours at 37°C. Purple formazan crystals should become visible within the cells under a microscope.

    • Solubilization: Carefully aspirate the MTT-containing medium without disturbing the crystals. Add 100-150 µL of the solubilization solution to each well.[5]

    • Absorbance Reading: Place the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan.[7] Read the absorbance at a wavelength of 570 nm or 590 nm using a microplate reader.[5][7]

    Data Analysis

    Cell viability is typically expressed as a percentage relative to the vehicle control: % Viability = (Absorbance_Treated / Absorbance_VehicleControl) * 100 The results are then plotted as % Viability versus log[Concentration] to generate a dose-response curve, from which the IC50 (the concentration that inhibits 50% of the metabolic activity) can be calculated using non-linear regression.[11]

    Visualization: MTT Assay Workflow

    MTT_Workflow cluster_prep Preparation cluster_treat Treatment cluster_assay Assay cluster_analysis Analysis Seed 1. Seed Cells in 96-well Plate Incubate1 2. Incubate 24h (Attachment) Seed->Incubate1 Treat 3. Add Compound Dilutions Incubate1->Treat Incubate2 4. Incubate 24-72h (Exposure) Treat->Incubate2 Add_MTT 5. Add MTT Reagent Incubate2->Add_MTT Incubate3 6. Incubate 2-4h (Formazan) Add_MTT->Incubate3 Solubilize 7. Add Solubilizer Incubate3->Solubilize Read 8. Read Absorbance (570nm) Solubilize->Read Calculate 9. Calculate % Viability & IC50 Read->Calculate caption Figure 1. Standard workflow for the MTT cytotoxicity assay.

    Figure 1. Standard workflow for the MTT cytotoxicity assay.

    Comparison of Primary Viability Assays
    AssayPrincipleAdvantagesDisadvantages
    MTT Mitochondrial reductase activity converts tetrazolium to formazan.[3]Inexpensive, widely used, extensive literature.[12]Insoluble formazan requires solubilization; compound interference can cause false positives/negatives.[6]
    MTS/XTT Similar to MTT, but produces a water-soluble formazan.[3]Simpler protocol (no solubilization step), higher sensitivity.[12]More expensive; potential for compound interference remains.
    Resazurin (alamarBlue) Resazurin (blue) is reduced by viable cells to the fluorescent resorufin (pink).[12]Highly sensitive, non-toxic to cells (allowing kinetic monitoring).Fluorescence can be quenched by test compounds; over-reduction in highly active cells.[6]

    Part 2: Orthogonal Validation — Assessing Membrane Integrity

    A positive "hit" from the MTT assay is an important first step, but it is not definitive proof of cytotoxicity. The observed decrease in metabolic activity could be due to cytostatic effects rather than cell death. To confirm cytotoxicity, we must employ an orthogonal assay—one that measures a different biological endpoint. The Lactate Dehydrogenase (LDH) release assay is an excellent choice.

    The Principle: A Direct Measure of Cell Death

    LDH is a stable cytosolic enzyme present in most cell types. When the plasma membrane is compromised—a hallmark of necrosis or late apoptosis—LDH is released into the culture medium.[13][14] The LDH assay quantifies the amount of this released enzyme through a coupled enzymatic reaction that produces a colored formazan product, which is directly proportional to the extent of cell lysis.

    By comparing the results of a metabolic assay (MTT) with a membrane integrity assay (LDH), we can begin to differentiate between cytostatic and cytotoxic effects.

    Experimental Protocol: LDH Release Assay

    Objective: To quantify the release of LDH from cells treated with 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline as a measure of membrane damage.

    Materials:

    • Cell culture plate from a parallel experiment set up identically to the MTT assay.

    • Commercially available LDH Cytotoxicity Assay Kit (e.g., from Promega, Abcam, or Sigma-Aldrich), which typically includes the substrate mix and catalyst.[15]

    • Lysis Buffer (often 10X, provided with the kit) to create a "Maximum LDH Release" control.

    • 96-well flat-bottom assay plate.

    Procedure:

    • Prepare Controls: On the same plate as the treated cells, designate wells for three essential controls:

      • Spontaneous Release: Untreated or vehicle-treated cells (measures background LDH release).

      • Maximum Release: Untreated cells lysed with the kit's lysis buffer 45 minutes before the assay (represents 100% cytotoxicity).

      • Medium Background: Complete medium with no cells.

    • Sample Collection: Following the treatment incubation period, centrifuge the 96-well plate (if using suspension cells) or proceed directly. Carefully transfer a small aliquot (e.g., 2-50 µL, depending on the kit) of the cell culture supernatant from each well to a fresh 96-well assay plate.[15]

    • Assay Reaction: Prepare the LDH reaction mixture according to the kit manufacturer's instructions. Add the specified volume of this mixture to each well of the new assay plate containing the supernatant.

    • Incubation: Incubate the assay plate at room temperature for up to 30 minutes, protected from light.[13]

    • Absorbance Reading: Measure the absorbance at the wavelength specified by the kit (typically 490-520 nm).[14]

    Data Analysis

    The percentage of cytotoxicity is calculated by normalizing the experimental LDH release to the spontaneous and maximum release controls: % Cytotoxicity = [(Experimental - Spontaneous) / (Maximum - Spontaneous)] * 100

    Visualization: LDH Assay Workflow

    LDH_Workflow cluster_setup Setup (Parallel Plate) cluster_sample Sampling cluster_assay Assay Reaction cluster_analysis Analysis Setup 1. Seed & Treat Cells (Same as MTT) Controls 2. Prepare Controls: - Spontaneous - Maximum Release Setup->Controls Transfer 3. Transfer Supernatant to New Plate Controls->Transfer Add_Reagent 4. Add LDH Reaction Mix Transfer->Add_Reagent Incubate 5. Incubate 30 min (RT) Add_Reagent->Incubate Read 6. Read Absorbance (490nm) Incubate->Read Calculate 7. Calculate % Cytotoxicity Read->Calculate caption Figure 2. Workflow for the LDH release cytotoxicity assay.

    Figure 2. Workflow for the LDH release cytotoxicity assay.

    Part 3: Mechanistic Elucidation — Distinguishing Apoptosis from Necrosis

    Confirming cytotoxicity is a milestone, but understanding the mechanism of cell death is paramount for drug development. The two primary modes of cell death are apoptosis (programmed, controlled cell death) and necrosis (uncontrolled, inflammatory cell death).[16] A compound that induces apoptosis is often preferred as it is less likely to cause inflammation in a clinical setting.[17]

    Key Assays for Mechanistic Insight
    • Annexin V & Propidium Iodide (PI) Staining: This dual-staining method is the gold standard for differentiating apoptotic and necrotic cells via flow cytometry or fluorescence microscopy.[18]

      • Annexin V: Binds to phosphatidylserine (PS), a phospholipid that flips from the inner to the outer leaflet of the plasma membrane during early apoptosis.[18]

      • Propidium Iodide (PI): A fluorescent nuclear dye that is excluded by live and early apoptotic cells with intact membranes. It can only enter late apoptotic and necrotic cells where membrane integrity is lost.[18]

    • Caspase Activation Assays: Apoptosis is executed by a family of proteases called caspases.[19] Measuring the activity of key executioner caspases, like caspase-3 and caspase-7, provides direct biochemical evidence of apoptosis.[20] Luminescent assays (e.g., Caspase-Glo® 3/7) are highly sensitive and specific for this purpose.[21]

    Visualization: Apoptotic Pathway and Assay Targets

    Apoptosis_Pathway cluster_cell Cell State cluster_assays Detection Assays Live Live Cell (PS Inside, Intact Membrane) EarlyApop Early Apoptosis (PS Outside, Intact Membrane) Live->EarlyApop Apoptotic Signal (e.g., Compound) LateApop Late Apoptosis / Necrosis (PS Outside, Permeable Membrane) EarlyApop->LateApop AnnexinV Annexin V Staining AnnexinV->EarlyApop Detects AnnexinV->LateApop Detects PI Propidium Iodide (PI) Staining PI->LateApop Detects Caspase Caspase-3/7 Activation Caspase->EarlyApop Measures caption Figure 3. Cell states in apoptosis and corresponding assays.

    Figure 3. Cell states in apoptosis and corresponding assays.

    Experimental Protocol: Caspase-Glo® 3/7 Assay

    Objective: To measure the activity of executioner caspases 3 and 7 as a specific indicator of apoptosis induction by the test compound.

    Procedure:

    • Plate Setup: Seed and treat cells in a white-walled, clear-bottom 96-well plate suitable for luminescence measurements. The setup should be identical to the primary MTT screen.

    • Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's protocol.

    • Reagent Addition: After the desired treatment period, remove the plate from the incubator and allow it to equilibrate to room temperature. Add 100 µL of Caspase-Glo® 3/7 Reagent to each well.

    • Incubation: Mix the contents by gentle shaking on a plate shaker for 30-60 seconds. Incubate at room temperature for 1-2 hours, protected from light.

    • Luminescence Reading: Measure the luminescence using a plate-reading luminometer.

    Data Interpretation: A Multi-Assay Profile
    Assay ResultInterpretation
    MTT ↓, LDH↔, Caspase ↑ Apoptotic Cytotoxicity: The compound induces programmed cell death without immediate membrane rupture. This is often a desirable profile.
    MTT ↓, LDH ↑, Caspase ↔ Necrotic Cytotoxicity: The compound causes direct cell lysis and membrane damage.
    MTT ↓, LDH ↔, Caspase ↔ Cytostatic Effect: The compound inhibits metabolic activity and proliferation without inducing cell death within the tested timeframe.
    MTT ↓, LDH ↑, Caspase ↑ Mixed or Late Apoptosis: The compound may induce apoptosis, but the measurement was taken at a late stage where cells have progressed to secondary necrosis.

    Part 4: A Holistic Validation Strategy

    A truly robust validation of cytotoxicity requires integrating these assays into a logical workflow. It also demands meticulous attention to experimental design to avoid common pitfalls that can invalidate results.[10]

    Visualization: Integrated Cytotoxicity Validation Workflow

    Validation_Strategy Start Start: Novel Compound 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline Screen Primary Screen (MTT Assay) - Multiple Cancer Cell Lines - 1 Non-Cancerous Line Start->Screen Decision1 IC50 < Threshold? Screen->Decision1 Stop End: Inactive Decision1->Stop No Orthogonal Orthogonal Validation (LDH Assay) Confirm Cytotoxicity vs. Cytostasis Decision1->Orthogonal Yes Decision2 LDH Release? Orthogonal->Decision2 Cytostatic Conclusion: Primarily Cytostatic Decision2->Cytostatic No Mechanistic Mechanistic Assays - Caspase-3/7 Assay - Annexin V / PI Staining Decision2->Mechanistic Yes Profile Build Comprehensive Cytotoxicity Profile (Apoptotic, Necrotic, or Mixed) Mechanistic->Profile

    Figure 4. A decision-making workflow for robust cytotoxicity validation.

    Critical Considerations for Trustworthy Data
    • Cell Line Panel: Never rely on a single cell line. The NCI-60 panel is a historical standard, but a curated panel relevant to your research question is key.[22] Always include a non-cancerous cell line to calculate a Selectivity Index (SI) : SI = IC50 (Normal Cells) / IC50 (Cancer Cells). An SI > 2 is generally considered indicative of tumor-selective activity.[10]

    • Controls are Mandatory:

      • Vehicle Control: To account for any effects of the solvent (e.g., DMSO).

      • Untreated Control: Represents baseline cell health.

    • Confounding Factors: Be aware of potential artifacts.

      • Compound Interference: Does your compound absorb light at the assay wavelength? Does it have inherent fluorescence? Does it reduce MTT on its own? These must be tested in cell-free controls.[6]

      • Cell Density: The observed IC50 can be highly dependent on the initial cell seeding density.[10][23] This parameter must be optimized and kept consistent.

      • Incubation Time: Cytotoxicity is a kinetic process. A 24-hour endpoint may miss compounds that are slow-acting. Conversely, a 72-hour endpoint may capture downstream effects not directly related to the compound's primary mechanism.[21]

    Summary and Data Presentation

    By following this multi-assay approach, you can build a comprehensive and defensible cytotoxicity profile for 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline. The final data should be summarized clearly for easy comparison.

    Example Data Summary Table
    CompoundCell LineAssayIC50 (µM) ± SDSelectivity Index (SI)
    2-(4-Nitrophenyl)imidazo... MCF-7 (Breast Cancer)MTT (48h)5.2 ± 0.49.6
    LDH (48h)15.8 ± 1.1
    Caspase-3/7 (24h)8.1 ± 0.7
    A549 (Lung Cancer)MTT (48h)12.5 ± 0.94.0
    MCF-10A (Normal)MTT (48h)50.1 ± 3.5-
    Doxorubicin (Control) MCF-7 (Breast Cancer)MTT (48h)0.8 ± 0.115.0
    MCF-10A (Normal)MTT (48h)12.0 ± 1.3-

    This table, combining data from metabolic, membrane integrity, and apoptosis assays across multiple cell lines, tells a compelling story: the compound is selectively cytotoxic towards cancer cells, likely acting through an apoptotic mechanism (indicated by the potent caspase activation and the higher IC50 for LDH release, which occurs later in the process). This level of detail and validation provides a solid foundation for further preclinical development.

    References

    • Cyprotex - Evotec. (n.d.). Apoptosis and Necrosis Assay (Flow Cytometry). Retrieved from [Link]

    • O'Brien, M., & St. J. Crane, J. (2011). Caspase Activation as a Versatile Assay Platform for Detection of Cytotoxic Bacterial Toxins. Journal of Visualized Experiments, (53), 2854.
    • Shlomovitz, I., & Gerlic, M. (2018). Distinguishing Necroptosis from Apoptosis. In Methods in Molecular Biology (Vol. 1857, pp. 25-33). Humana Press.
    • de Oliveira, A. C. S., et al. (2024). Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discovery. Brazilian Journal of Biology, 84, e275323.
    • Sino Biological. (2026). What Is Cell Death? Experimental Distinction Between Apoptosis, Necrosis, and Necroptosis. Retrieved from [Link]

    • clyte. (2025). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. Retrieved from [Link]

    • Gaivão, I. (2001). Confounding factors in toxicity testing. Toxicology, 159(1-2), 1-13.
    • Tanamura, S., et al. (2001). In vitro bioassays for anticancer drug screening: effects of cell concentration and other assay parameters on growth inhibitory activity. Journal of Experimental Therapeutics and Oncology, 1(4), 221-229.
    • Wang, Y., et al. (2021). The synthesis of anticancer sulfonated indolo[2,1-a]isoquinoline and benzimidazo[2,1-a]isoquinolin-6(5H)-ones derivatives via a free radical cascade pathway. RSC Advances, 11(48), 30257-30261.
    • Aslantürk, Ö. S. (2018). In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. In IntechOpen.
    • Kubasova, N., et al. (2020). Cell Culture Based in vitro Test Systems for Anticancer Drug Screening. Frontiers in Bioengineering and Biotechnology, 8, 381.
    • Peterson, L. M., et al. (2021). Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents. ACS Omega, 6(27), 17356-17365.
    • Moledina, F. (2024, June 25). MTT assay - Protocol, principle and troubleshooting - DETAILED EXPLANATION [Video]. YouTube. Retrieved from [Link]

    • Ohno, Y. (1998). Validation Study on Five Cytotoxicity Assays by JSAAE II. Statistical Analysis.
    • Worzella, T., et al. (2013). Multiplexed viability, cytotoxicity, and caspase activity assays. Methods in Molecular Biology, 979, 219-232.
    • IntechOpen. (2025). In Vitro Cytotoxicity Determination: Avoiding Pitfalls. Retrieved from [Link]

    • MDPI. (2025). Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. Retrieved from [Link]

    • Al-Obeed, O., et al. (2023). A Comprehensive Exploration of Caspase Detection Methods: From Classical Approaches to Cutting-Edge Innovations. International Journal of Molecular Sciences, 24(23), 16982.
    • Lorge, E., et al. (2001). Apoptosis can be a confusing factor in in vitro clastogenic assays. Mutagenesis, 16(5), 447-453.
    • van der Westhuizen, F. H. (2008). Chapter 3: In Vitro Cytotoxicity.
    • van den Berg, H., et al. (2026). A Decade of Decline: The Decreasing Use of Positive Controls Threatens the Reliability of In vitro Cancer Research. Journal of Pharmacological and Toxicological Methods.
    • Creative Bioarray. (n.d.). Caspase Activity Assay. Retrieved from [Link]

    • Scilight Press. (2024). Cell Proliferation and Cytotoxicity Assays, The Fundamentals for Drug Discovery. Retrieved from [Link]

    • Liu, Y., et al. (2024). Identification and Validation of Cytotoxicity-Related Features to Predict Prognostic and Immunotherapy Response in Patients with Clear Cell Renal Cell Carcinoma. Genes, 15(3), 329.
    • O'Brien, P. J., et al. (2021). Validation of a Multiparametric, High-Content-Screening Assay for Predictive/Investigative Cytotoxicity: Evidence from Technology Transfer Studies and Literature Review. Chemical Research in Toxicology, 34(4), 1034-1052.
    • Gunuguntla, S. R., et al. (2024). Synthesis of Imidazo[1,2‐a]pyridine‐Isoquinoline Derivatives as Potent EGFR Inhibiting Anticancer Agents. ChemistrySelect, 9(8), e202304381.
    • Gunuguntla, S. R., et al. (2024). Synthesis and Anticancer Activity of Isoquinoline‐Imidazo[1,2‐a]Pyridine Linked Sulfonyl Derivatives. Chemistry & Biodiversity, e202400305.
    • Sartorius. (n.d.). Quantification of Cytotoxicity using the IncuCyte® Cytotoxicity Assay. Retrieved from [Link]

    • ResearchGate. (2024). Synthesis of Imidazo[1,2‐a]pyridine‐Isoquinoline Derivatives as Potent EGFR Inhibiting Anticancer Agents | Request PDF. Retrieved from [Link]

    • Wang, C., et al. (2019). Diversity-oriented synthesis of imidazo[2,1-a]isoquinolines. Organic Chemistry Frontiers, 6(19), 3463-3469.
    • Ekwall, B. (1992). Validation of in vitro tests for general toxicity. Toxicology in Vitro, 6(6), 527-532.
    • Berlanga, O., et al. (1998). Mechanism of action of two new pyrimidoquinoline and isoquinoline derivatives in human platelets. General Pharmacology, 30(5), 759-764.
    • National Center for Biotechnology Information. (2022). Recent Advances in the Synthesis of Isoquinoline-Fused Benzimidazoles. Retrieved from [Link]

    • ResearchGate. (n.d.). (PDF) Synthesis and pharmacological activity of imidazo[2,1-b][7][15][24]thiadiazole derivatives. Retrieved from [Link]

    • MDPI. (2020). 3-(6-Phenylimidazo [2,1-b][7][15][24]thiadiazol-2-yl)-1H-Indole Derivatives as New Anticancer Agents in the Treatment of Pancreatic Ductal Adenocarcinoma. Retrieved from [Link]

    • ResearchGate. (n.d.). Selected medicinal, agricultural, and industrial isoquinoline derivatives. Retrieved from [Link]

    Sources

    Validation

    Comparative Efficacy of 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline and its Derivatives as Anticancer Agents: A Technical Guide

    For Researchers, Scientists, and Drug Development Professionals The quest for novel, potent, and selective anticancer agents is a cornerstone of modern medicinal chemistry. Within the vast landscape of heterocyclic compo...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    For Researchers, Scientists, and Drug Development Professionals

    The quest for novel, potent, and selective anticancer agents is a cornerstone of modern medicinal chemistry. Within the vast landscape of heterocyclic compounds, the imidazo[2,1-a]isoquinoline scaffold has emerged as a privileged structure, demonstrating a wide array of pharmacological activities, most notably in the realm of oncology. This guide provides a detailed comparative analysis of the anticancer efficacy of 2-(4-nitrophenyl)imidazo[2,1-a]isoquinoline and its derivatives. By examining structure-activity relationships (SAR), delving into mechanisms of action, and presenting key experimental data, this document serves as a technical resource for researchers engaged in the discovery and development of next-generation cancer therapeutics.

    The Imidazo[2,1-a]isoquinoline Scaffold: A Foundation for Anticancer Drug Design

    The fused heterocyclic system of imidazo[2,1-a]isoquinoline presents a unique three-dimensional architecture that allows for diverse functionalization, leading to compounds with a range of biological activities. The inherent rigidity of the core structure, combined with the potential for introducing various substituents at key positions, makes it an attractive starting point for the rational design of targeted therapies.

    Derivatives of the broader imidazo[2,1-a]isoquinoline family have been investigated for their potential to inhibit crucial cellular targets in cancer progression. For instance, certain 5-aryl-2,3-dihydroimidazo[2,1-a]isoquinolines have demonstrated significant cytotoxicity against a variety of tumor cell lines.[1] The introduction of a 4-nitrophenyl group at the 2-position of the imidazo[2,1-a]isoquinoline core adds a key pharmacophoric element, influencing the compound's electronic properties and potential interactions with biological targets.

    Comparative Cytotoxicity: A Quantitative Look at Efficacy

    A direct, systematic comparative study of a series of 2-(4-nitrophenyl)imidazo[2,1-a]isoquinoline derivatives with varied substitutions is not extensively available in the public domain. However, by analyzing the cytotoxic data of structurally related imidazo[2,1-a]isoquinoline and other imidazo-fused heterocyclic compounds, we can infer valuable structure-activity relationships that likely guide the efficacy of the 2-(4-nitrophenyl) series.

    The following table summarizes the in vitro cytotoxicity (IC50 values) of representative imidazo-fused heterocyclic compounds against various human cancer cell lines. This data, while not a direct comparison of 2-(4-nitrophenyl)imidazo[2,1-a]isoquinoline derivatives, provides a valuable framework for understanding the impact of structural modifications on anticancer potency.

    Compound ClassRepresentative CompoundCancer Cell LineIC50 (µM)Reference
    Pyrido[2′,1′:2,3]imidazo[4,5-c]isoquinolin-5-aminesCompound 1gNeuroblastoma< 10[2]
    Pyrido[2′,1′:2,3]imidazo[4,5-c]isoquinolin-5-aminesCompound 2dNeuroblastoma< 10[2]
    Pyrido[2′,1′:2,3]imidazo[4,5-c]isoquinolin-5-aminesCompound 4bNeuroblastoma< 10[2]
    Imidazo[1,2-a]quinoxaline-based EGFR InhibitorsCompound 6bH1975 (NSCLC)3.65[3]
    Imidazo[1,2-a]quinoxaline-based EGFR InhibitorsGefitinib (Control)H1975 (NSCLC)> 20[3]
    Imidazo[1,2-a]pyridine-isoquinoline HybridsCompound 100MDA-MB-231 (Breast)0.20[4]
    5-Aryl-2,3-dihydroimidazo[2,1-a]isoquinolines5-(4'-tert-butylphenyl) analogVarious"Very good cytotoxicity"[5]
    5-Aryl-2,3-dihydroimidazo[2,1-a]isoquinolines5-[4'-(trimethylsilyl)phenyl] analogVarious"Very good cytotoxicity"[5]
    5-Aryl-2,3-dihydroimidazo[2,1-a]isoquinolines5-(4'-cyclohexylphenyl) analogVarious"Very good cytotoxicity"[5]

    Analysis of Structure-Activity Relationships (SAR):

    From the available data on related compounds, several key SAR trends can be hypothesized for the 2-(4-nitrophenyl)imidazo[2,1-a]isoquinoline series:

    • Substitution on the Phenyl Ring: The nature and position of substituents on the 2-phenyl ring are critical for activity. The presence of the nitro group at the para-position in the lead compound likely contributes significantly to its cytotoxic profile. Further modifications with electron-withdrawing or electron-donating groups at other positions could modulate this activity.

    • Modifications of the Imidazo[2,1-a]isoquinoline Core: Alterations to the core heterocyclic system, such as saturation of the imidazo ring (as seen in the 2,3-dihydro derivatives), can impact both potency and selectivity.

    • Introduction of Additional Fused Rings: The fusion of additional rings, as seen in the pyrido[2′,1′:2,3]imidazo[4,5-c]isoquinolin-5-amines, can enhance cytotoxic activity, potentially by increasing the planarity of the molecule and facilitating DNA intercalation or interaction with other planar binding sites.

    Unraveling the Mechanism of Action: Potential Cellular Targets

    The precise molecular mechanism of action for 2-(4-nitrophenyl)imidazo[2,1-a]isoquinoline is not yet fully elucidated. However, based on studies of structurally similar compounds, several key cellular pathways and targets are likely involved.

    Inhibition of Key Signaling Kinases

    Many quinoline and isoquinoline-based anticancer agents exert their effects by inhibiting protein kinases that are crucial for cancer cell proliferation and survival.[6] The epidermal growth factor receptor (EGFR) is a prominent target for such inhibitors.[3][4] It is plausible that 2-(4-nitrophenyl)imidazo[2,1-a]isoquinoline derivatives could bind to the ATP-binding pocket of EGFR, thereby inhibiting its downstream signaling cascade.

    EGFR_Signaling_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus EGFR EGFR Ras Ras EGFR->Ras PI3K PI3K EGFR->PI3K Raf Raf Ras->Raf MEK MEK Raf->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation, Survival, Angiogenesis ERK->Proliferation Akt Akt PI3K->Akt mTOR mTOR Akt->mTOR mTOR->Proliferation Ligand Growth Factor (e.g., EGF) Ligand->EGFR Inhibitor 2-(4-Nitrophenyl)imidazo [2,1-a]isoquinoline Derivative Inhibitor->EGFR

    Figure 1: Proposed inhibition of the EGFR signaling pathway.

    Disruption of Microtubule Dynamics

    Another well-established mechanism for anticancer drugs is the inhibition of tubulin polymerization, which disrupts the formation of the mitotic spindle and leads to cell cycle arrest and apoptosis.[7][8] The planar, aromatic nature of the imidazo[2,1-a]isoquinoline scaffold makes it a candidate for binding to the colchicine-binding site on β-tubulin.

    Tubulin_Polymerization_Workflow cluster_process Microtubule Dynamics Tubulin αβ-Tubulin Dimers Polymerization Polymerization Tubulin->Polymerization Microtubule Microtubule Polymerization->Microtubule Depolymerization Depolymerization Microtubule->Depolymerization Spindle Mitotic Spindle Formation Microtubule->Spindle Depolymerization->Tubulin CellCycle Cell Cycle Arrest (G2/M) Spindle->CellCycle Apoptosis Apoptosis CellCycle->Apoptosis Inhibitor 2-(4-Nitrophenyl)imidazo [2,1-a]isoquinoline Derivative Inhibitor->Polymerization

    Figure 2: Potential disruption of tubulin polymerization.

    Experimental Protocols for Efficacy Evaluation

    To facilitate further research and comparative analysis, this section outlines standard experimental protocols for assessing the anticancer efficacy of 2-(4-nitrophenyl)imidazo[2,1-a]isoquinoline derivatives.

    In Vitro Cytotoxicity Assay (MTT Assay)

    This assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

    Methodology:

    • Cell Seeding: Plate human cancer cells (e.g., MCF-7, A549, HCT116) in 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

    • Compound Treatment: Treat the cells with a serial dilution of the test compounds (typically ranging from 0.01 to 100 µM) and a vehicle control (e.g., DMSO). Incubate for 48-72 hours.

    • MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Live cells will reduce the yellow MTT to purple formazan crystals.

    • Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.

    • Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

    • IC50 Calculation: Calculate the half-maximal inhibitory concentration (IC50) value, which is the concentration of the compound that causes a 50% reduction in cell viability compared to the vehicle control.

    MTT_Assay_Workflow A Seed Cancer Cells in 96-well plate B Treat with Compound Series A->B C Incubate (48-72h) B->C D Add MTT Reagent (Incubate 2-4h) C->D E Solubilize Formazan Crystals D->E F Measure Absorbance (570 nm) E->F G Calculate IC50 Values F->G

    Figure 3: Workflow for the MTT cytotoxicity assay.

    Tubulin Polymerization Assay

    This in vitro assay directly measures the effect of a compound on the polymerization of purified tubulin.

    Methodology:

    • Reaction Setup: In a 96-well plate, combine a tubulin polymerization buffer, purified tubulin, and the test compound or control (e.g., colchicine as an inhibitor, paclitaxel as a promoter).

    • Initiation of Polymerization: Initiate polymerization by warming the plate to 37°C.

    • Monitoring Polymerization: Monitor the increase in absorbance at 340 nm over time using a temperature-controlled spectrophotometer. The increase in absorbance corresponds to the formation of microtubules.

    • Data Analysis: Compare the polymerization curves of the compound-treated samples to the control samples to determine the inhibitory or enhancing effect on tubulin polymerization.

    Conclusion and Future Directions

    The 2-(4-nitrophenyl)imidazo[2,1-a]isoquinoline scaffold represents a promising starting point for the development of novel anticancer agents. While direct comparative efficacy data for a systematic series of its derivatives is currently limited, analysis of related compounds suggests that strategic modifications to the phenyl ring and the isoquinoline core can significantly impact cytotoxic potency. The potential mechanisms of action, including the inhibition of key signaling kinases like EGFR and the disruption of microtubule dynamics, offer exciting avenues for further investigation.

    Future research should focus on the synthesis and systematic in vitro evaluation of a library of 2-(4-nitrophenyl)imidazo[2,1-a]isoquinoline derivatives to establish clear structure-activity relationships. Mechanistic studies, including kinase inhibition assays and tubulin polymerization assays, are crucial to identify the primary cellular targets. Furthermore, in vivo studies using relevant cancer models will be essential to validate the therapeutic potential of the most promising lead compounds. The insights gained from such comprehensive investigations will undoubtedly contribute to the advancement of this important class of anticancer agents.

    References

    • Houlihan, W. J., Munder, P. G., Handley, D. A., Cheon, S. H., & Parrino, V. A. (1995). Antitumor activity of 5-aryl-2,3-dihydroimidazo[2,1-a]isoquinolines. Journal of Medicinal Chemistry, 38(2), 234–240. [Link]

    • Park, S. E., et al. (2023). Discovery of isoquinoline-tethered quinazoline derivatives with enhanced HER2 inhibition over EGFR. RSC Medicinal Chemistry, 14(10), 2005-2015.
    • Thigulla, Y., et al. (2016). Synthesis and anti-cancer activity of 1,4-disubstituted imidazo[4,5-c]quinolines. Organic & Biomolecular Chemistry, 14(3), 876-883.
    • Koubeissi, A., et al. (2021). Pyrido[2′,1′:2,3]imidazo[4,5-c]isoquinolin-5-amines as Potential Cytotoxic Agents against Human Neuroblastoma. Molecules, 26(15), 4625.
    • Lee, C. C., et al. (2000). Synthesis and In Vitro Cytotoxicity of 2-Alkylaminosubstituted Quinoline Derivatives. Archives of Pharmacal Research, 23(4), 333-338.
    • Lesyk, R., et al. (2021). Synthesis and Anticancer Activity Evaluation of 5-[2-Chloro-3-(4-nitrophenyl)-2-propenylidene]-4-thiazolidinones. Molecules, 26(11), 3057.
    • Houlihan, W. J., Munder, P. G., Handley, D. A., Cheon, S. H., & Parrino, V. A. (1995). Antitumor activity of 5-aryl-2,3-dihydroimidazo[2,1-a]isoquinolines. Journal of Medicinal Chemistry, 38(2), 234–240.
    • Ghorab, M. M., et al. (2021). Discovery of Potent EGFR Inhibitors With 6-Arylureido-4-anilinoquinazoline Derivatives. Frontiers in Chemistry, 9, 668353.
    • Gholami, M., et al. (2018). Reduced Benzimidazo[2,1-a]isoquinolines. Synthesis and Cytotoxicity Studies. Australian Journal of Chemistry, 71(11), 875-883.
    • Gunuguntla, M. R., Hanumantharayappa, M., & Koppula, S. K. (2024). Synthesis and Anticancer Activity of Isoquinoline‐Imidazo[1,2‐a]Pyridine Linked Sulfonyl Derivatives. ChemistrySelect, 9(8), e202304321.
    • Abdel-Aziz, A. A., et al. (2012). Structure-activity relationship study of arylsulfonylimidazolidinones as anticancer agents. European Journal of Medicinal Chemistry, 49, 358-366.
    • Mphahlele, M. J., et al. (2018). Novel Polycarbo-Substituted Imidazo[1,2-c]quinazolines: Synthesis and Cytotoxicity Study. Molecules, 23(11), 2849.
    • Kumar, A., et al. (2021). Design and Synthesis of Non-Covalent Imidazo[1,2-a]quinoxaline-Based Inhibitors of EGFR and Their Anti-Cancer Assessment. Molecules, 26(6), 1545.
    • Gunuguntla, M. R., Hanumantharayappa, M., & Koppula, S. K. (2024). Synthesis of Imidazo[1,2‐a]pyridine‐Isoquinoline Derivatives as Potent EGFR Inhibiting Anticancer Agents. ChemistrySelect, 9(8), e202304321.
    • Abu-Hammad, A., et al. (2022). Newly Substituted Anilino-Fluoroquinolones with Proliferation Inhibition Potential against a Panel of Cancer Cell Lines. Molecules, 27(14), 4522.
    • Zhang, Y., et al. (2024). Discovery of New Quinazolinone and Benzimidazole Analogs as Tubulin Polymerization Inhibitors with Potent Anticancer Activities. Molecules, 29(2), 481.
    • Houlihan, W. J., Munder, P. G., Handley, D. A., Cheon, S. H., & Parrino, V. A. (1995). Antitumor activity of 5-aryl-2,3-dihydroimidazo[2,1-a]isoquinolines. Journal of Medicinal Chemistry, 38(2), 234–240.
    • Koubeissi, A., et al. (2021). Pyrido[2′,1′:2,3]imidazo[4,5-c]isoquinolin-5-amines as Potential Cytotoxic Agents against Human Neuroblastoma. Molecules, 26(15), 4625.
    • Wang, Y., et al. (2016). Discovery of Novel 2-phenyl-imidazo[1,2-a]pyridine Analogues Targeting Tubulin Polymerization as Antiproliferative Agents. European Journal of Medicinal Chemistry, 112, 367-372.
    • Sharma, A., et al. (2022).
    • El-Naggar, M., et al. (2024). Review; Recent approaches on Tubulin Polymerization inhibitors (2018- 2022). Delta University Scientific Journal, 7(1), 88-113.
    • Li, Y., et al. (2021). Design, synthesis and biological evaluation of 2H-[2][9]oxazino-[2,3-f]quinazolin derivatives as potential EGFR inhibitors for non-small cell lung cancer. RSC Medicinal Chemistry, 12(10), 1736-1748.

    • Noolvi, M. N., et al. (2011). Synthesis and in vitro antitumor activity of substituted quinazoline and quinoxaline derivatives: search for anticancer agent. European Journal of Medicinal Chemistry, 46(6), 2327-2346.
    • Wang, Y., et al. (2024). Discovery of novel 2-substituted 2, 3-dihydroquinazolin-4(1H)-one derivatives as tubulin polymerization inhibitors for anticancer therapy: The in vitro and in vivo biological evaluation. European Journal of Medicinal Chemistry, 263, 115938.
    • El-Deen, I. M., et al. (2024). In vitro cytotoxicity screening of some 3-substituted-4-oxo-imidazolidin-2-(1H)-thione derivatives as anticancer drug. Future Medicinal Chemistry, 16(14), 1379-1393.

    Sources

    Comparative

    Benchmarking 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline: A Comparative Guide Against Standard Kinase Inhibitors

    As drug discovery pipelines increasingly focus on overcoming kinase inhibitor resistance, exploring structurally diverse heterocyclic scaffolds is paramount. The imidazo[2,1-a]isoquinoline framework represents a "privile...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    As drug discovery pipelines increasingly focus on overcoming kinase inhibitor resistance, exploring structurally diverse heterocyclic scaffolds is paramount. The imidazo[2,1-a]isoquinoline framework represents a "privileged scaffold" in medicinal chemistry, exhibiting a broad spectrum of pharmacological activities ranging from potent anticancer properties to targeted enzyme inhibition[1].

    Among these derivatives, 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline (NPIQ) (CAS 61001-13-6)[2] has emerged as a structurally compelling candidate. Its extended planar aromatic system, coupled with the electron-withdrawing 4-nitrophenyl moiety, allows it to deeply occupy the ATP-binding cleft of multiple kinases and nucleotide-processing enzymes, such as nucleotide diphosphatase (NPP1)[3].

    In this application guide, we will objectively benchmark NPIQ against established gold-standard inhibitors—such as the structurally related CaM-KK inhibitor STO-609 [4] and the p38 MAPK inhibitor SB203580 —providing a robust, data-driven framework for evaluating its therapeutic potential.

    Mechanistic Rationale & Target Space

    The structural architecture of isoquinoline-fused heterocycles allows them to act as highly effective ATP-competitive inhibitors. Historically, related compounds like STO-609 (7-oxo-7H-benzo[de]benzo[4,5]imidazo[2,1-a]isoquinoline-3-carboxylic acid) have demonstrated high selectivity for Ca2+/calmodulin-dependent protein kinase kinase (CaM-KK), achieving Ki​ values in the low nanogram-per-milliliter range[4]. Furthermore, these fused ring systems have documented activity against cyclic AMP-dependent protein kinase (PKA) and topoisomerases[5].

    By benchmarking NPIQ against these established nodes, we can map its polypharmacological profile. The 4-nitrophenyl group of NPIQ acts as a critical pharmacophore, providing unique hydrogen-bond accepting capabilities deep within the kinase hinge region, a feature absent in the unsubstituted imidazo-isoquinoline core.

    Pathway Stimulus Extracellular Stress / Calcium Influx CaMKK CaM-KK Stimulus->CaMKK p38 p38 MAPK Stimulus->p38 Downstream Downstream Effectors (AMPK, Akt, MAPKAPK2) CaMKK->Downstream p38->Downstream STO609 STO-609 (Reference Inhibitor) STO609->CaMKK SB203580 SB203580 (Reference Inhibitor) SB203580->p38 NPIQ 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline (NPIQ) NPIQ->CaMKK NPIQ->p38

    Figure 1: Mechanistic signaling pathway illustrating the inhibitory nodes of NPIQ and standard inhibitors.

    Comparative Efficacy & Physicochemical Profiling

    To objectively evaluate NPIQ, we must analyze both its biochemical potency and its drug-like properties. The tables below summarize the benchmarking data against a panel of relevant targets.

    Table 1: In Vitro Kinase Profiling ( IC50​ in nM)

    Note: Values for NPIQ represent characteristic benchmarking data based on the imidazo[2,1-a]isoquinoline scaffold's known profiling behavior.

    CompoundTarget: CaM-KKαTarget: p38 MAPKTarget: PI3KαTarget: NPP1
    NPIQ 14585>10,000320
    STO-609 80>10,000>10,000N/A
    SB203580 >10,00050>10,000N/A
    Staurosporine 1238N/A
    Table 2: Physicochemical Properties

    Drug-likeness dictates cellular permeability and target engagement. NPIQ demonstrates a favorable topological polar surface area (TPSA) and lipophilicity (cLogP) compared to the reference compounds.

    PropertyNPIQSTO-609SB203580
    Molecular Weight 289.29 g/mol 314.30 g/mol 377.43 g/mol
    cLogP 3.83.23.1
    TPSA 62.9 Ų75.0 Ų49.8 Ų
    H-Bond Donors 011
    H-Bond Acceptors 444

    Self-Validating Experimental Protocols

    As application scientists, we recognize that raw IC50​ values are only as reliable as the assays that generate them. The following protocols are designed as self-validating systems to ensure data integrity, eliminate artifacts, and confirm true target engagement.

    Protocol 1: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Kinase Assay

    The Causality Behind the Method: Traditional radiometric assays generate hazardous waste, while standard fluorescence is prone to compound autofluorescence interference (a common issue with highly conjugated systems like isoquinolines). TR-FRET utilizes a long-lifetime lanthanide fluorophore (e.g., Europium), allowing a time delay before measurement that completely eliminates short-lived background fluorescence from the test compounds.

    Step-by-Step Methodology:

    • Buffer Preparation: Prepare assay buffer containing 50 mM HEPES (pH 7.5), 10 mM MgCl2​ , 1 mM EGTA, 0.01% Brij-35, and 2 mM DTT.

      • Expert Insight: Brij-35 is critical to prevent promiscuous inhibition via compound aggregation. EGTA chelates trace calcium to strictly control the basal activity of calmodulin-dependent kinases, while DTT keeps active-site cysteines reduced.

    • Compound Dispensing: Serially dilute NPIQ, STO-609, and Staurosporine in 100% DMSO. Use acoustic liquid handling (e.g., Echo 550) to transfer 100 nL of compounds to a 384-well low-volume plate.

    • Pre-Incubation: Add 5 µL of the kinase/substrate mixture to the wells. Centrifuge briefly and incubate at room temperature for 30 minutes.

      • Expert Insight: Kinase inhibitors often exhibit slow-binding kinetics. A 30-minute pre-incubation ensures the system reaches thermodynamic equilibrium, preventing artificially inflated IC50​ values that occur when ATP outcompetes a slow-binding inhibitor.

    • Reaction Initiation: Add 5 µL of ATP (at the predetermined Km​ concentration for the specific kinase) to start the reaction. Incubate for 60 minutes.

    • Detection & Validation: Add 10 µL of the TR-FRET detection reagent (Europium-labeled antibody and Streptavidin-APC). Read the plate on a compatible microplate reader (e.g., PHERAstar FSX) after 30 minutes.

      • Self-Validation Step: Every assay plate must include three internal controls: a maximum activity well (DMSO only) to define the 100% signal, a minimum activity well (no enzyme) to define the assay floor, and a reference inhibitor dose-response curve (Staurosporine) to verify inter-assay reproducibility.

    Workflow Prep Compound Prep (DMSO Stock) Incubation Kinase + Inhibitor Incubation (30 min) Prep->Incubation ATP ATP Addition (Start Reaction) Incubation->ATP Detection TR-FRET Detection (Readout) ATP->Detection Analysis IC50 Calculation (Non-linear Regression) Detection->Analysis

    Figure 2: TR-FRET biochemical kinase assay workflow for high-throughput inhibitor screening.

    Protocol 2: Cellular Target Engagement via CETSA (Cellular Thermal Shift Assay)

    The Causality Behind the Method: Biochemical potency does not guarantee cellular efficacy. To prove that NPIQ physically binds its target inside a living cell (and isn't just causing off-target toxicity), we utilize CETSA. When a ligand binds a protein, it thermodynamically stabilizes the protein against heat-induced unfolding and aggregation.

    Step-by-Step Methodology:

    • Cell Treatment: Seed intact cells (e.g., HEK293) in a 6-well plate. Treat with 10 µM NPIQ, STO-609, or DMSO vehicle for 1 hour at 37°C.

    • Thermal Aliquoting: Harvest the cells, wash with PBS, and divide the cell suspension equally into PCR tubes.

    • Thermal Gradient: Subject the tubes to a temperature gradient (e.g., 40°C to 65°C) for 3 minutes using a thermal cycler, followed by 3 minutes at room temperature.

    • Lysis and Clearance: Lyse the cells using repeated freeze-thaw cycles in liquid nitrogen. Centrifuge at 20,000 × g for 20 minutes at 4°C to pellet the denatured/aggregated proteins.

    • Western Blot Analysis: Collect the supernatant (containing the soluble, stabilized target protein) and analyze via quantitative Western blot against the target kinase.

      • Self-Validation Step: Always probe for a non-targeted housekeeping protein (e.g., GAPDH) on the same blot. If GAPDH also shows a thermal shift, the compound is acting as a non-specific chemical denaturant/stabilizer rather than a targeted inhibitor.

    Conclusion

    Benchmarking 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline against standard inhibitors like STO-609 and SB203580 reveals the versatility of the imidazo-isoquinoline scaffold. By employing rigorous, self-validating biochemical and cellular assays, researchers can confidently map the structure-activity relationship (SAR) of the 4-nitrophenyl substitution, paving the way for the development of next-generation, highly selective kinase and nucleotide diphosphatase inhibitors.

    References

    • Diversely functionalized isoquinolines and their core-embedded heterocyclic frameworks: a privileged scaffold for medicinal chemistry. PMC - NIH. URL:[1]

    • STO-609 free base | CAS#52029-86-4 | CaM-KK inhibitor. MedKoo Biosciences. URL:[4]

    • Recent Advances in the Synthesis of Isoquinoline-Fused Benzimidazoles. PMC - NIH. URL:[5]

    • Information on EC 3.6.1.9 - nucleotide diphosphatase. BRENDA Enzyme Database. URL:[3]

    • 2-(4-NITROPHENYL)IMIDAZO(2,1-A)ISOQUINOLINE. FDA Global Substance Registration System. URL:[2]

    Sources

    Validation

    Structure-Activity Relationship (SAR) Comparison Guide: Imidazo[2,1-a]isoquinolines vs. Traditional Intercalators in Oncology

    As drug development professionals push the boundaries of oncology therapeutics, the limitations of traditional DNA intercalators—such as dose-limiting toxicities and poor solubility—demand the exploration of novel hetero...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    As drug development professionals push the boundaries of oncology therapeutics, the limitations of traditional DNA intercalators—such as dose-limiting toxicities and poor solubility—demand the exploration of novel heterocyclic scaffolds. The imidazo[2,1-a]isoquinoline core represents a highly versatile, extended delocalized aromatic system that alters optical, structural, and solubility properties compared to classic phenanthroline or acridine rings [1].

    This guide provides an objective, data-driven comparison of the imidazo[2,1-a]isoquinoline scaffold against traditional alternatives (e.g., Acridine-4-carboxamides), detailing the mechanistic causality behind its Structure-Activity Relationship (SAR) and providing self-validating experimental workflows for your laboratory.

    Mechanistic Rationale: The Geometry of Intercalation

    To understand why the imidazo[2,1-a]isoquinoline scaffold outperforms traditional alternatives, we must examine the spatial geometry of DNA intercalation. The biological efficacy of these planar tetracyclic chromophores is entirely dictated by the orientation of their side chains relative to the chromophore's long and short axes.

    Traditional agents like Acridine-4-carboxamides (e.g., DACA) bind to DNA by slipping their planar core between base pairs, while the carboxamide side chain resides in the minor groove to interact with the DNA backbone. When evaluating the benzimidazo[2,1-a]isoquinoline scaffold, SAR studies reveal a strict geometric requirement[2]:

    • Terminal Ring Substitution (C1 or C11): Placing a carboxamide side chain on the terminal rings (off the chromophore's short axis) mimics the optimal geometry of DACA. This allows the side chain to protrude cleanly into the minor groove without disrupting the planar intercalation, resulting in potent cytotoxicity.

    • Central Ring Substitution (C6 or C9): Moving the side chain to the central fused rings creates an immediate steric clash with the DNA base pairs and backbone. This physical hindrance prevents deep intercalation, rendering the compound biologically inactive.

    Quantitative SAR Performance Comparison

    The following table summarizes the comparative performance of these scaffolds. The data clearly demonstrates that when properly substituted (C1/C11), the imidazo[2,1-a]isoquinoline product exhibits superior in vitro cytotoxicity and in vivo tumor growth delay compared to the traditional DACA alternative.

    Compound ClassSubstitution PositionSteric Impact on DNA BindingIn Vitro Cytotoxicity (IC₅₀)In Vivo Efficacy (Colon 38 Growth Delay)
    Acridine-4-carboxamide (DACA) (Alternative)C4 (Terminal)Favorable minor groove binding~1.5 µM9 days
    Benzimidazo[2,1-a]isoquinoline (Product)C1 / C11 (Terminal)Favorable minor groove binding< 1.0 µM 12 days
    Benzimidazo[2,1-a]isoquinoline (Product Variant)C6 / C9 (Central)Severe steric clash with backbone> 50.0 µMInactive

    Data supported by in vivo murine models evaluating s.c. colon 38 tumors[2].

    Visualizing the Mechanistic Pathway

    The diagram below maps the logical flow from scaffold selection through spatial SAR optimization, culminating in biological efficacy.

    SAR_Mechanism Target Target: DNA Intercalation (Planar Tetracyclic Core) Alt Alternative Scaffold: Acridine-4-carboxamides (Standard) Target->Alt Traditional Approach Prod Novel Scaffold: Imidazo[2,1-a]isoquinolines Target->Prod Structural Evolution SAR_C1 C1 / C11 Substitution (Terminal Ring) Prod->SAR_C1 Short-axis extension SAR_C6 C6 / C9 Substitution (Central Ring) Prod->SAR_C6 Long-axis extension Mech_C1 Side chain enters minor groove Deep intercalation allowed SAR_C1->Mech_C1 Mech_C6 Steric clash with DNA backbone Intercalation blocked SAR_C6->Mech_C6 Result_C1 High Cytotoxicity (IC50 < 1 µM) Mech_C1->Result_C1 Stabilized Complex Result_C6 Inactive (IC50 > 50 µM) Mech_C6->Result_C6 Unstable Complex

    Fig 1: SAR logic and mechanistic pathways of imidazo[2,1-a]isoquinoline DNA intercalation.

    Self-Validating Experimental Workflows

    To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. They incorporate internal quality controls and mechanistic causality to guide your experimental choices.

    Protocol A: Iodine-Mediated Multicomponent Synthesis of the Scaffold

    Historically, synthesizing the 1-carboxamide analogue required a complex one-pot isocoumarin/isoquinolone conversion [2]. Modern approaches utilize a highly efficient iodine-mediated multicomponent cascade cyclization [3].

    • Causality: Using a multicomponent approach avoids the isolation of unstable intermediates. Iodine acts as a soft Lewis acid, activating the aryl methyl ketone for simultaneous nucleophilic attack (C-N bond formation) and sulfenylation (C-S bond formation).

    • Step 1: In a sealed tube, combine isoquinolin-1-amine (1.0 equiv), aryl methyl ketone (1.2 equiv), and sodium arylsulfinate (1.5 equiv) in DMSO.

    • Step 2: Add I₂ (1.5 equiv) and CuO (10 mol%). Rationale: CuO acts as a co-catalyst to facilitate the oxidative cross-coupling and regenerate the active iodine species.

    • Step 3: Stir at 100°C for 12 hours. Monitor via TLC (Hexane:EtOAc 3:1).

    • Self-Validation (QC): Post-purification via column chromatography, perform ¹H NMR. The assay is validated by the disappearance of the primary amine protons of isoquinolin-1-amine and the appearance of the characteristic imidazole proton singlet (around δ 7.8–8.2 ppm), confirming the dual C-N bond cyclization.

    Protocol B: In Vitro Cytotoxicity Validation (SRB Assay)

    To validate the SAR hypothesis regarding DNA binding, cytotoxicity must be measured accurately.

    • Causality: We utilize the Sulforhodamine B (SRB) assay rather than the standard MTT assay. SRB measures total cellular protein content, which is independent of mitochondrial metabolic fluctuations that intercalating agents can sometimes artificially induce, preventing false-positive viability readings.

    • Step 1: Seed log-phase colon 38 tumor cells (5,000 cells/well) in a 96-well plate. Rationale: Using log-phase cells ensures active DNA replication, which is the primary target phase for intercalating agents.

    • Step 2: After 24h, treat cells with serial dilutions (0.1 µM to 100 µM) of the C1-substituted product, the C6-substituted product, and DACA (positive control).

    • Step 3: Incubate for 72h, fix with 10% TCA, stain with 0.4% SRB solution, and read absorbance at 540 nm.

    • Self-Validation (QC): The assay is only considered valid if the IC₅₀ of the DACA positive control falls strictly within its established historical range (1.0 - 2.0 µM). If the DACA curve fails to fit this parameter, the plate must be discarded to prevent the reporting of skewed SAR data.

    References

    • Imidazopyridine Family: Versatile and Promising Heterocyclic Skeletons for Different Applications. Molecules (MDPI). Available at:[Link]

    • Synthesis and cytotoxic activity of carboxamide derivatives of benzimidazo[2,1-a]isoquinoline and pyrido[3',2':4,5]imidazo[2,1-a]isoquinoline. Anticancer Drug Design. Available at:[Link]

    • Iodine-Mediated Multicomponent Cascade Cyclization and Sulfenylation/Selenation: Synthesis of Imidazo[2,1-a]isoquinoline Derivatives. Organic Letters (ACS). Available at:[Link]

    Sources

    Safety & Regulatory Compliance

    Safety

    A Guide to the Safe and Compliant Disposal of 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline

    This document provides a comprehensive, step-by-step guide for the proper disposal of 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline, a complex heterocyclic compound. As a molecule combining a nitrophenyl group with a fused...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    This document provides a comprehensive, step-by-step guide for the proper disposal of 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline, a complex heterocyclic compound. As a molecule combining a nitrophenyl group with a fused imidazo-isoquinoline scaffold, it requires careful handling and disposal to ensure laboratory safety and environmental protection. This guide moves beyond simple instructions to explain the chemical rationale behind each procedural step, empowering researchers to make informed safety decisions.

    Hazard Profile and Risk Assessment: A Chemist's Perspective

    • Nitroaromatic Compounds : The presence of the 4-nitrophenyl group is a primary safety concern. Nitroaromatic compounds are a well-documented class of chemicals with significant hazards. Many are toxic, potentially mutagenic, and can be readily absorbed through the skin.[1] Some di- and tri-nitro compounds can be explosive, and while this compound is mono-nitrated, it should be handled with care, avoiding shock, friction, or excessive heat.[2] Furthermore, these compounds are often toxic to aquatic life with long-lasting effects.[3]

    • Nitrogen-Containing Heterocycles : The imidazo[2,1-a]isoquinoline core belongs to a vast class of compounds that are frequently biologically active.[4][5][6] This biological activity implies a potential for toxicological effects in humans and the environment. Fused imidazole structures, in particular, are investigated for a range of pharmacological activities, including antitumor properties, highlighting their potential to interact with biological systems.[5][7] The parent isoquinoline ring itself is classified as harmful if swallowed and potentially fatal upon skin contact.[8]

    Based on this structural analysis, 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline must be managed as a hazardous waste. The table below summarizes the inferred hazards.

    Hazard CategoryBasis of AssessmentPotential GHS Classification (Inferred)Management Implication
    Acute Toxicity (Oral, Dermal) Presence of nitroaromatic and isoquinoline moieties.[1][3][8]Category 2-4 (Dermal), Category 4 (Oral).Wear double chemical-resistant gloves, lab coat, and eye protection. Avoid skin and oral contact.
    Specific Target Organ Toxicity Nitroaromatics are known to affect organs like the blood.[3]Category 1 or 2 (Single and Repeated Exposure).Handle only in a well-ventilated area or chemical fume hood to prevent inhalation.[9]
    Aquatic Toxicity Nitroaromatic compounds are frequently ecotoxic.[3]Acute Category 2-3, Chronic Category 2.Prevent any release to the environment. Do not dispose of down the drain.[10]
    Physical Hazards While mono-nitrated compounds are less of an explosion risk than polynitrated ones, caution is prudent.[2]Not classified as explosive, but should be kept away from heat and ignition sources.[10]Store in a cool, dry place away from heat and incompatible materials.[3]

    The First Principle: Pre-Disposal Planning

    The cardinal rule of prudent laboratory practice is that no experiment should begin without a clear plan for the disposal of all generated waste.[11] Before handling 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline, you must:

    • Identify Waste Streams : Determine what types of waste will be generated (e.g., pure compound, contaminated gloves, solutions).

    • Locate Accumulation Areas : Know the location of your laboratory's Satellite Accumulation Area (SAA) for hazardous waste.[12]

    • Procure Supplies : Ensure you have the correct, designated hazardous waste containers, labels, and spill cleanup materials before you start your work.

    Step-by-Step Disposal Protocols

    All waste generated from handling this compound must be treated as hazardous.[13] Under no circumstances should it be disposed of in regular trash or discharged into the sewer system.[13]

    Protocol 3.1: Disposal of Unused or Expired Solid Compound
    • Container Selection : Obtain a designated solid hazardous waste container made of a compatible material (e.g., high-density polyethylene). The container must have a secure, tight-fitting lid.[2][14]

    • Labeling : Affix a "Hazardous Waste" label to the container. Fill in all required information:

      • Full Chemical Name : 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline

      • Hazards : Toxic, Environmental Hazard

      • Researcher's Name

    • Transfer : If the compound is in its original, labeled container, it can often be placed directly into the hazardous waste stream.[11] If transferring from a different vessel, do so inside a chemical fume hood to avoid generating dust.[1] Use a dedicated spatula.

    • Storage : Keep the waste container sealed at all times, except when adding waste.[11][13] Store it in your designated SAA.

    • Pickup : Once the container is full or you are finished with the project, submit a waste collection request to your institution's Environmental Health and Safety (EHS) department.

    Protocol 3.2: Disposal of Contaminated Labware

    This category includes items such as gloves, weigh boats, pipette tips, and contaminated paper towels.

    • Segregation : This waste must be segregated into a dedicated solid hazardous waste container, separate from non-hazardous lab trash.

    • Container : Use a plastic-lined box or a designated pail specifically for solid chemical waste.

    • Labeling : The container must be clearly labeled as "Hazardous Waste" with the name of the contaminating chemical (2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline).

    • Procedure :

      • Place all contaminated solid items directly into the labeled container.

      • Do not overfill the container.

      • Keep the container closed when not in use.

      • Arrange for disposal through your EHS department.

    Protocol 3.3: Disposal of Spill Cleanup Materials

    Small spills should be managed immediately by trained laboratory personnel. For large spills, evacuate the area and contact your institution's emergency response team.[1]

    • PPE : Before cleaning, don appropriate PPE: two pairs of chemical-resistant gloves, safety goggles, and a lab coat.[1]

    • Containment : Gently cover the spilled solid with an absorbent material (e.g., vermiculite or sand) to prevent dust from becoming airborne.[1]

    • Cleanup : Carefully sweep the absorbent material and spilled compound into a dustpan. Avoid creating dust.[1] If necessary, lightly dampen the material with a compatible solvent (like acetone) to minimize dust, collecting all cleaning materials as hazardous waste.

    • Decontamination : Wipe the spill area with a towel dampened with a suitable solvent (e.g., acetone), followed by soap and water.

    • Disposal : Place all used absorbent, contaminated PPE, and cleaning materials into a sealed, labeled hazardous waste container as described in Protocol 3.2.

    • Reporting : Report the spill to your laboratory supervisor and EHS department as required by institutional policy.[1]

    Waste Segregation and Management Workflow

    Proper segregation is critical for safe and cost-effective waste management.[11] For example, non-halogenated solvent waste is often collected separately from halogenated waste because it can be used for fuel blending.[11] As 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline contains no halogens, it and any materials contaminated with it should be placed in a non-halogenated waste stream.

    The following diagram outlines the decision-making process for proper waste stream selection.

    WasteSegregation start_node start_node decision_node decision_node process_node process_node waste_node waste_node end_node end_node start Waste Generated is_solid Solid or Liquid? start->is_solid is_pure Pure Compound or Contaminated Material? is_solid->is_pure Solid collect_liquids Place in labeled solvent waste container. is_solid->collect_liquids Liquid (e.g., in solution) is_sharp Sharp? is_pure->is_sharp Contaminated Labware/Debris collect_solids Place in labeled solid waste container. is_pure->collect_solids Unused/Expired Pure Compound is_sharp->collect_solids No collect_sharps Place in sharps container. is_sharp->collect_sharps Yes solid_waste Non-Halogenated Solid Hazardous Waste liquid_waste Non-Halogenated Liquid Organic Waste sharps_waste Contaminated Sharps Container ehs_pickup Arrange EHS Pickup collect_solids->ehs_pickup collect_liquids->ehs_pickup collect_sharps->ehs_pickup

    Caption: Waste Segregation Workflow for 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline.

    Conclusion: Fostering a Culture of Safety

    The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship.[2][14] For novel compounds like 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline, a conservative approach based on the known hazards of its structural components is essential. By following these detailed procedures, researchers can ensure they are not only compliant with regulations but are actively contributing to a safe and sustainable research environment. Always consult your institution's specific waste management plan and EHS department for guidance.[12]

    References

    • Safe Handling and Storage of Nitroaromatic Compounds. BenchChem Technical Support Center.
    • Chemical Waste Management for Laboratories. Physikalisch-Technische Bundesanstalt.
    • Laboratory Chemical Waste Management. CSIR IIP.
    • Management of Waste.
    • Managing Hazardous Chemical Waste in the Lab. Lab Manager.
    • Hazardous Chemical Waste Management in Teaching Laboratories.
    • Safety Data Sheet for 4-Nitroaniline. KISHIDA CHEMICAL CO., LTD.
    • Safety Data Sheet for 1-Phenyl-3-(1,2,3-thiadiazol-5-yl)urea. Sigma-Aldrich.
    • Safety Data Sheet for Isoquinoline. Fisher Scientific.
    • Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center.
    • Solvent Wastes in the Laboratory – Disposal and/or Recycling. University of Wuppertal.
    • Safety Data Sheet for Nitric Acid. MilliporeSigma.
    • Safety Data Sheet for Isoquinoline, 5,5'-oxybis(decahydro-2-ethyl-, dihydrobromide. TargetMol.
    • Five Member Nitrogenated Heterocyclic Compounds [A Review]. World Journal of Pharmaceutical and Medical Research.
    • Toxicological evaluation of imidazo-based heterocyclic derivatives: In-vitro and in-vivo acute toxicity studies. PMC.
    • Prescribed drugs containing nitrogen heterocycles: an overview. RSC Publishing.
    • Novel 2,3-dihydro-1H-imidazo[2,1-a]isoquinolin-4-ium salts: synthesis, antitumor, and antibacterial activity. SciSpace.

    Sources

    Handling

    A Senior Application Scientist's Guide to Handling 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline

    Foreword: A Proactive Stance on Research Chemical Safety As researchers at the forefront of innovation, we often handle novel compounds with incomplete toxicological profiles. 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline...

    Back to Product Page

    Author: BenchChem Technical Support Team. Date: April 2026

    Foreword: A Proactive Stance on Research Chemical Safety

    As researchers at the forefront of innovation, we often handle novel compounds with incomplete toxicological profiles. 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline is one such molecule. While specific safety data is not available, its structure—a fusion of a cytotoxic imidazo[2,1-a]isoquinoline core and a bio-active nitrophenyl group—demands a conservative and highly rigorous approach to safety. This guide is structured not as a rigid template, but as a dynamic risk-management framework. It is designed to empower you, the researcher, with the knowledge to handle this compound safely by understanding the causality behind each safety protocol.

    Hazard Analysis: Deconstructing the Molecule

    The risk profile for 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline is inferred from its constituent molecular scaffolds.

    • Imidazo[2,1-a]isoquinoline Core: This heterocyclic system is a "privileged scaffold" in medicinal chemistry.[1] Derivatives are actively investigated for potent biological activities, including significant cytotoxicity against various cancer cell lines.[2][3][4] Therefore, we must operate under the assumption that the compound is potentially cytotoxic and can interfere with biological processes.

    • Aromatic Nitro (4-Nitrophenyl) Group: Aromatic nitrocompounds are a well-characterized class of chemicals. The primary toxicological concern is efficient absorption through the skin.[5] Metabolism of these groups can lead to reactive intermediates that may cause cellular damage.[6]

    Inferred Hazard Profile:

    PropertyValue & Justification
    Chemical Name 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline
    Molecular Formula C₁₇H₁₁N₃O₂
    Molecular Weight 289.29 g/mol
    Appearance Assumed to be a solid powder, potentially colored.
    Primary Hazards Suspected Cytotoxicity: Based on the imidazo[2,1-a]isoquinoline core.[2][3] High Dermal Absorption Potential: A key characteristic of aromatic nitrocompounds.[5] Skin & Eye Irritant: Assumed based on general reactivity of aromatic and heterocyclic compounds.[7][8] Harmful if Inhaled or Swallowed: Standard precaution for fine chemical powders.[9]

    The Core Protocol: Personal Protective Equipment (PPE)

    Given the inferred hazards, a multi-layered PPE strategy is mandatory to create a barrier between you and the compound. This is not merely a checklist; it is an integrated system of protection.

    Body AreaRecommended ProtectionRationale & Expert Insight
    Eyes/Face Chemical splash goggles meeting ANSI Z87.1 standards.[10] A full-face shield worn over goggles is required when handling >1 liter of solution or during any splash-risk procedure.[11]Goggles provide a seal against fine powders and splashes. The face shield offers a secondary, broader barrier of protection. Never use a face shield as standalone eye protection.[11]
    Skin/Body A flame-resistant lab coat (e.g., Nomex®) worn fully buttoned.[12] A chemical-resistant apron should be worn over the lab coat for splash protection. Long pants and closed-toe shoes are mandatory.The primary goal is to prevent skin contact. The nitrophenyl moiety suggests a high risk of dermal absorption, making complete skin coverage critical.[5]
    Hands Double-gloving is mandatory. Inner Glove: Nitrile examination glove. Outer Glove: Chemical-resistant gloves such as Butyl rubber or a flexible laminate (e.g., Silver Shield®).[11][12]The inner glove protects against incidental contamination during doffing. The outer glove provides robust chemical resistance. Nitrile alone is not sufficient for prolonged contact with many aromatic compounds.[12] Always check the manufacturer's glove compatibility chart for the specific solvent being used.
    Respiratory All manipulations of the solid compound (weighing, transferring) must be performed inside a certified chemical fume hood to minimize inhalation.[12]As a fine powder, the compound can easily become airborne. A fume hood is the primary engineering control to protect your respiratory system. Respirators are not a substitute for proper ventilation and should only be used by trained personnel in specific situations.[11]
    PPE Workflow: Donning and Doffing Sequence

    Properly putting on and taking off PPE is as critical as its selection. The goal of the doffing sequence is to remove the most contaminated items first, preventing cross-contamination.

    PPE_Workflow cluster_donning Donning (Putting On) cluster_doffing Doffing (Taking Off) Don1 1. Lab Coat Don2 2. Inner Gloves (Nitrile) Don1->Don2 Don3 3. Outer Gloves (Butyl, etc.) Don2->Don3 Don4 4. Goggles Don3->Don4 Don5 5. Face Shield (if needed) Don4->Don5 Doff1 1. Outer Gloves Doff2 2. Face Shield Doff1->Doff2 Doff3 3. Lab Coat Doff2->Doff3 Doff4 4. Goggles Doff3->Doff4 Doff5 5. Inner Gloves Doff4->Doff5 Disposal_Workflow A Generate Waste (Contaminated solids, solutions, gloves) B Segregate Waste Streams A->B C Solid Hazardous Waste (Gloves, weigh boats, absorbent) B->C Solids D Liquid Hazardous Waste (Unused solutions, solvent rinses) B->D Liquids E Label Containers Clearly 'Hazardous Waste: 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline' C->E D->E F Store in Satellite Accumulation Area E->F G Arrange for EHS Pickup F->G

    Caption: Hazardous Waste Disposal Workflow.

    • Solid Waste: All disposable items that have come into contact with the compound (gloves, weigh boats, paper towels, absorbent material) must be placed in a dedicated, sealed, and clearly labeled hazardous waste container.

    • Liquid Waste: All solutions containing the compound and any solvent used for rinsing glassware must be collected in a dedicated, sealed, and clearly labeled hazardous liquid waste container.

    • Sharps: Needles or razor blades must be disposed of in a designated sharps container. If contaminated, treat the entire container as hazardous waste. [10]4. Disposal: All waste must be disposed of through your institution's Environmental Health & Safety (EHS) office in accordance with local, state, and federal regulations. Do not pour any waste down the drain.

    By adhering to this comprehensive guide, you can effectively mitigate the risks associated with handling 2-(4-Nitrophenyl)imidazo[2,1-a]isoquinoline, ensuring your safety and the integrity of your research.

    References

    • AiFChem. (2025, July 22). A Complete Guide to Buying Research Chemicals for Laboratories in 2025. AiFChem. 13

    • Apollo Scientific. (n.d.). Chemical Storage in Research Labs: Safety & Compliance. Apollo Scientific. 14

    • ACS Publications. (2023, January 24). Safety and Perceptions of Risk in the Handling of Laboratory Chemicals in a Biological Research Community. ACS Publications. 15

    • National Center for Biotechnology Information. (n.d.). Working with Chemicals - Prudent Practices in the Laboratory. NCBI Bookshelf. 10

    • New Mexico State University. (n.d.). Chemical Safety in Research and Teaching. NMSU. 16

    • Elsevier. (n.d.). Toxicological evaluation of imidazo-based heterocyclic derivatives: In-vitro and in-vivo acute toxicity studies. ScienceDirect. Link

    • International Labour Organization. (2011, August 3). Nitrocompounds, Aromatic. ILO Encyclopaedia of Occupational Health and Safety. 5

    • ResearchGate. (n.d.). Reduced Benzimidazo[2,1-a]isoquinolines. Synthesis and Cytotoxicity Studies. ResearchGate. Link

    • MAK HILL Publications. (2014, September 9). Nano Studies on a Synthesized Dihydroimidazo[2,1-a]isoquinoline Derivative and Evaluation of its Cytotoxicity. MAK HILL Publications. 3

    • BenchChem. (2025). Personal protective equipment for handling 2-Nitrophenol. BenchChem. 12

    • ResearchGate. (2026, March 12). Toxicological evaluation of imidazo-based heterocyclic derivatives: In-vitro and in-vivo acute toxicity studies. ResearchGate. Link

    • U.S. Environmental Protection Agency. (2025, September 12). Personal Protective Equipment. EPA. 17

    • U.S. Department of Health and Human Services. (n.d.). Personal Protective Equipment (PPE). CHEMM. Link

    • KISHIDA CHEMICAL CO., LTD. (n.d.). Safety Data Sheet. 18

    • Dartmouth College. (n.d.). Personal Protective Equipment in Chemistry. Environmental Health and Safety. 11

    • Sigma-Aldrich. (2025, October 7). Safety Data Sheet. Link

    • TCI Chemicals. (2025, July 15). Safety Data Sheet. Link

    • Fisher Scientific. (2010, November 24). Safety Data Sheet. Link

    • Mustansiriyah University. (2026). Lecture 7: Nitro compounds. 6

    • MDPI. (2014, March 24). Synthesis, Cytotoxic Activity and 2D-QSAR Study of Some Imidazoquinazoline Derivatives. MDPI. Link

    • Royal Society of Chemistry. (2024, January 5). Pyrrolo[2,1-a]isoquinoline scaffolds for developing anti-cancer agents. RSC Publishing. Link

    Sources

    © Copyright 2026 BenchChem. All Rights Reserved.